N-(4-methoxyphenyl)-2-phenoxyacetamide

Core Science & Biosynthesis

Whitepaper: Structural, Synthetic, and Pharmacological Profiling of N-(4-methoxyphenyl)-2-phenoxyacetamide

Executive Summary

N-(4-methoxyphenyl)-2-phenoxyacetamide is a highly versatile synthetic organic compound belonging to the phenoxyacetamide class. Characterized by its dual aromatic systems linked via a flexible, hydrogen-bonding amide bridge, this scaffold is recognized as a "privileged structure" in modern drug discovery and agrochemical development. This technical guide provides an in-depth analysis of its physicochemical properties, proven synthetic methodologies, and the broad-spectrum biological activities associated with its core pharmacophore.

Chemical Identity and Physicochemical Data

Understanding the baseline physicochemical properties of N-(4-methoxyphenyl)-2-phenoxyacetamide is critical for predicting its pharmacokinetics, solubility, and reactivity during assay development. The structural integration of the electron-donating methoxy group enhances the electron density of the aniline ring, which significantly influences its binding affinity in biological targets.

Parameter	Data / Specification
IUPAC Name	N-(4-methoxyphenyl)-2-phenoxyacetamide
CAS Registry Number	51988-03-5[1]
Molecular Formula	C15H15NO3
Molecular Weight	257.28 g/mol
Structural Class	Phenoxyacetamide / Anisidine derivative
Key Pharmacophores	Aryl ether (phenoxy), Amide linker, Methoxyarene

Pharmacological Significance of the Phenoxyacetamide Scaffold

The phenoxyacetamide backbone serves as a robust foundation for designing targeted therapeutics and agrochemicals. Its ability to participate in extensive hydrogen bonding and

stacking interactions makes it highly adaptable.

Monoamine Oxidase (MAO) Inhibition

Phenoxyacetamide derivatives have been extensively evaluated for their neurological applications. According to authoritative QSAR models published by2, the monoamine oxidase (MAO) inhibitory activity of these compounds is strongly dictated by the thermodynamic and electronic nature of their aromatic substituents[2]. The methoxy substitution in N-(4-methoxyphenyl)-2-phenoxyacetamide provides specific electronic tuning that can be leveraged for selective MAO-A or MAO-B inhibition.

Anticancer Activity via PARP-1 and c-Met Kinase Inhibition

In oncology, the scaffold demonstrates potent multi-target efficacy:

• PARP-1 Inhibition: Recent in vitro and in vivo studies detailed in 3 reveal that novel phenoxyacetamide derivatives act as potent apoptotic inducers in HepG2 liver cancer cells. By inhibiting PARP-1, these compounds prevent DNA repair, forcing the cancer cells into the intrinsic apoptotic pathway[3].

• c-Met Kinase Inhibition: Hybridizing the phenoxyacetamide pharmacophore with chalcones yields compounds that successfully target the hinge region of c-Met kinase, significantly suppressing cell migration and colony formation in MCF-7 breast cancer cells, as reported by 4[4].

Agrochemical and Herbicidal Applications

Beyond human health, phenoxyacetamides are critical to modern agriculture. Research from the 5 highlights that structurally related phenoxyacetamide derivatives exhibit superior herbicidal activity, specifically inhibiting the seed germination of invasive weeds like Echinochloa crusgalli[5].

Experimental Workflows: Synthesis and Validation

Rationale and Causality in Reagent Selection

The direct amidation of 2-phenoxyacetic acid and 4-methoxyaniline is thermodynamically unfavorable due to the poor leaving group ability of the carboxylic hydroxyl group[1]. To circumvent this activation barrier, the protocol below utilizes an acyl chloride intermediate .

• Causality of Activation: Thionyl chloride (

  ) converts the acid into 2-phenoxyacetyl chloride. The evolution of and gases drives the reaction to completion (Le Chatelier’s principle), yielding a highly electrophilic intermediate.

• Causality of the Base: Triethylamine (

  ) is utilized during the coupling phase. It acts as a non-nucleophilic acid scavenger, neutralizing the generated during amidation. Without , the would protonate the 4-methoxyaniline, destroying its nucleophilicity and stalling the reaction.

Step-by-Step Synthetic Protocol (Self-Validating)

Phase 1: Activation

• Charge a flame-dried round-bottom flask with 2-phenoxyacetic acid (1.0 equiv) and anhydrous dichloromethane (DCM).

• Add thionyl chloride (

  , 1.5 equiv) dropwise at 0 °C, followed by a catalytic amount of DMF.

• Reflux the mixture for 2 hours. Self-Validation: The cessation of gas evolution indicates the complete formation of 2-phenoxyacetyl chloride. Evaporate excess

  under reduced pressure.

Phase 2: Amidation 4. Dissolve the crude acyl chloride in fresh anhydrous DCM and cool to 0 °C. 5. Slowly add a solution of 4-methoxyaniline (1.0 equiv) and triethylamine (1.5 equiv) in DCM. 6. Stir the reaction mixture at room temperature for 4 hours. Self-Validation: Monitor via TLC (Hexane:Ethyl Acetate, 7:3). The reaction is complete when the highly UV-active spot corresponding to 4-methoxyaniline disappears.

Phase 3: Self-Correcting Workup 7. Quench the reaction with distilled water. 8. Acid Wash: Extract the organic layer with 1M

(3x). Causality: This selectively protonates any trace unreacted 4-methoxyaniline, pulling it into the aqueous layer as a water-soluble ammonium salt. 9. Base Wash: Extract the organic layer with saturated (3x). Causality: This deprotonates any unreacted 2-phenoxyacetic acid, removing it into the aqueous phase. 10. Dry the organic layer over anhydrous , filter, and concentrate in vacuo to yield pure N-(4-methoxyphenyl)-2-phenoxyacetamide.

Pathway and Workflow Visualizations

Caption: Synthetic workflow of N-(4-methoxyphenyl)-2-phenoxyacetamide via acid chloride activation.

Caption: Mechanism of action for phenoxyacetamide-induced apoptosis via PARP-1 inhibition.

Conclusion

N-(4-methoxyphenyl)-2-phenoxyacetamide represents a highly valuable synthetic target due to the broad pharmacological utility of its core structure. By employing a mechanistically sound, self-validating synthetic protocol, researchers can efficiently generate this compound in high purity. Its established roles in MAO inhibition, targeted cancer cell apoptosis via PARP-1 and c-Met pathways, and agrochemical herbicidal activity underscore the critical importance of the phenoxyacetamide scaffold in modern applied chemistry.

References

• Title: Design, Synthesis, and Herbicidal Activities of N-(5-(3,5-Methoxyphenyl)-(thiazole-2-yl))
• Title: Hybridizing chalcones and phenoxyacetamides to identify a promising lead scaffold for c-Met kinase inhibition Source: Springer Nature URL
• Title: QSAR Studies of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors Source: Semantic Scholar URL
• Title: Cas 122-59-8,Phenoxyacetic acid | lookchem: 51988-03-5 Source: LookChem URL
• Source: PubMed (NIH)
• Title: N-(4-METHOXY-PHENYL)

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The Therapeutic Potential of N-(4-methoxyphenyl)-2-phenoxyacetamide Derivatives: A Technical Guide for Drug Discovery

Abstract

The N-(4-methoxyphenyl)-2-phenoxyacetamide scaffold represents a promising and versatile core structure in medicinal chemistry. This technical guide provides an in-depth exploration of the multifaceted biological activities associated with this class of compounds, with a particular focus on their potential as anticancer, anti-inflammatory, and antimicrobial agents. We will delve into the synthetic strategies for creating these derivatives, elucidate the mechanistic underpinnings of their therapeutic effects, and provide detailed, field-proven experimental protocols for their biological evaluation. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the discovery and optimization of novel therapeutics.

Introduction: The N-(4-methoxyphenyl)-2-phenoxyacetamide Scaffold - A Privileged Structure in Medicinal Chemistry

The N-(4-methoxyphenyl)-2-phenoxyacetamide core is characterized by a central acetamide linker connecting a 4-methoxyphenyl group and a phenoxy moiety. This arrangement of aromatic rings and a flexible linker provides a unique three-dimensional structure that can be readily modified to interact with a variety of biological targets. The methoxy group on one phenyl ring and the diverse substitution possibilities on the phenoxy ring allow for fine-tuning of the molecule's physicochemical properties, such as lipophilicity, electronic distribution, and hydrogen bonding capacity. These modifications are crucial for optimizing pharmacokinetic and pharmacodynamic profiles.

While direct and extensive research on the specific N-(4-methoxyphenyl)-2-phenoxyacetamide core is an emerging field, the broader class of phenoxyacetamide and N-phenylacetamide derivatives has demonstrated a wide spectrum of pharmacological activities.[1] This guide will synthesize the available data on closely related analogues to build a strong case for the therapeutic potential of this specific scaffold and to provide a robust framework for its future investigation.

Synthesis of N-(4-methoxyphenyl)-2-phenoxyacetamide Derivatives

The synthesis of N-(4-methoxyphenyl)-2-phenoxyacetamide derivatives is typically achieved through a straightforward and efficient Williamson ether synthesis followed by an amidation reaction. A general synthetic pathway is outlined below.

General Synthetic Protocol:

A versatile method for synthesizing the title compounds involves the reaction of a substituted phenol with 2-chloro-N-(4-methoxyphenyl)acetamide.[2]

Step 1: Synthesis of 2-chloro-N-(4-methoxyphenyl)acetamide

• Dissolve p-anisidine (1 equivalent) in a suitable aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Cool the solution in an ice bath (0-5 °C).

• Add a base, such as triethylamine or pyridine (1.2 equivalents), to the solution.

• Slowly add chloroacetyl chloride (1.1 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-chloro-N-(4-methoxyphenyl)acetamide, which can be purified by recrystallization.

Step 2: Synthesis of N-(4-methoxyphenyl)-2-phenoxyacetamide Derivatives

• To a solution of a substituted phenol (1 equivalent) in a polar aprotic solvent like acetone or N,N-dimethylformamide (DMF), add a base such as potassium carbonate (K₂CO₃) or sodium hydride (NaH) (1.5 equivalents).[2]

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenoxide.

• Add 2-chloro-N-(4-methoxyphenyl)acetamide (1 equivalent) to the reaction mixture.

• Heat the reaction mixture to reflux and monitor its progress by TLC.[2]

• After completion, cool the reaction to room temperature and pour it into ice-cold water to precipitate the product.

• Filter the solid, wash with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to obtain the desired N-(4-methoxyphenyl)-2-phenoxyacetamide derivative.[2]

Anticancer Activity: A Promising Frontier

The phenoxyacetamide scaffold is a recurring motif in a number of potent anticancer agents.[3] Derivatives of N-(4-methoxyphenyl)amine have also been explored for their antitumor properties.[4] The combination of these two pharmacophores in the N-(4-methoxyphenyl)-2-phenoxyacetamide structure presents a compelling rationale for investigating their anticancer potential.

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

Research on structurally related phenoxyacetamide derivatives suggests that their anticancer effects are often mediated through the induction of apoptosis (programmed cell death) and cell cycle arrest.[3][5] One study on novel phenoxyacetamide derivatives demonstrated significant cytotoxic activity against liver cancer (HepG2) and breast cancer (MCF-7) cell lines.[6] The lead compound in this study was found to induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[6] This was evidenced by the upregulation of pro-apoptotic genes like Bax and the downregulation of the anti-apoptotic gene Bcl-2.[3] Furthermore, the compound was shown to cause cell cycle arrest at the G1/S phase, thereby inhibiting cancer cell proliferation.[6]

Experimental Protocol: MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of chemical compounds.[7][8]

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan.[8] The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding:

  • Culture cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well.

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[9]

• Compound Treatment:

  • Prepare stock solutions of the N-(4-methoxyphenyl)-2-phenoxyacetamide derivatives in dimethyl sulfoxide (DMSO).

  • Perform serial dilutions of the compounds in the cell culture medium to achieve the desired final concentrations.

  • Replace the medium in the wells with the medium containing the test compounds. Include a vehicle control (DMSO-treated cells) and a positive control (a known anticancer drug).

  • Incubate the plate for 24, 48, or 72 hours.[10]

• MTT Addition:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[8]

  • Incubate for another 2-4 hours at 37°C.[11]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100-150 µL of a solubilizing agent, such as DMSO or isopropanol, to each well to dissolve the formazan crystals.[10]

  • Gently shake the plate for 15 minutes to ensure complete dissolution.[12]

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[9]

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound.

Anti-inflammatory Activity

Inflammation is a key pathological feature of numerous diseases. The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a continuous effort in drug discovery. Structurally related phenoxyacetamide derivatives have shown promise as anti-inflammatory agents.[13]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rodents

The carrageenan-induced paw edema model is a classic and reliable in vivo assay for evaluating the acute anti-inflammatory activity of novel compounds.[14][15]

Principle: Subplantar injection of carrageenan, a sulfated polysaccharide, into the paw of a rodent elicits a biphasic inflammatory response characterized by edema (swelling).[14] The ability of a test compound to reduce this swelling indicates its anti-inflammatory potential.

Step-by-Step Protocol:

• Animal Acclimatization:

  • Use male Wistar rats or Swiss albino mice.

  • Acclimatize the animals for at least one week under standard laboratory conditions with free access to food and water.[14]

• Compound Administration:

  • Divide the animals into groups: a control group (vehicle), a positive control group (a standard anti-inflammatory drug like indomethacin), and test groups (different doses of the N-(4-methoxyphenyl)-2-phenoxyacetamide derivatives).[14]

  • Administer the test compounds and controls orally or intraperitoneally 30-60 minutes before the carrageenan injection.[16]

• Induction of Inflammation:

  • Inject 0.1 mL of a 1% carrageenan solution in sterile saline into the subplantar region of the right hind paw of each animal.[16]

• Measurement of Paw Edema:

  • Measure the paw volume or thickness using a plethysmometer or digital calipers at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.[17]

• Data Analysis:

  • Calculate the percentage of inhibition of paw edema for each group compared to the control group.

  • Analyze the data statistically using appropriate tests (e.g., ANOVA) to determine the significance of the anti-inflammatory effect.[14]

Antimicrobial Activity

The emergence of multidrug-resistant pathogens necessitates the development of new antimicrobial agents. Derivatives of N-(4-methoxyphenyl)acetamide have been investigated for their antibacterial and antifungal properties.[18][19]

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution assay is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.[20]

Step-by-Step Protocol:

• Preparation of Bacterial Inoculum:

  • Culture the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium to achieve a turbidity equivalent to a 0.5 McFarland standard.[11]

  • Dilute the bacterial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[20]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in DMSO.

  • Perform serial two-fold dilutions of the compound in a 96-well microtiter plate containing the appropriate broth medium.[11]

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well.

  • Include a positive control (bacteria without the compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.[13]

• Determination of MIC:

  • After incubation, visually assess the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of the compound at which no visible growth is observed.[20]

Biological Activity	Key Findings from Related Compounds	Recommended Assay
Anticancer	Induction of apoptosis and cell cycle arrest in cancer cell lines.[3][6]	MTT Assay[7][8]
Anti-inflammatory	Reduction of edema in in vivo models of inflammation.[13]	Carrageenan-Induced Paw Edema[14][15]
Antimicrobial	Inhibition of bacterial and fungal growth.[18][19]	Broth Microdilution (MIC)[20]

Conclusion and Future Directions

The N-(4-methoxyphenyl)-2-phenoxyacetamide scaffold holds considerable promise as a template for the design of novel therapeutic agents. The synthetic accessibility of these derivatives, coupled with the potential for a wide range of biological activities, makes them an attractive area for further research and development. While the data from closely related compounds provides a strong foundation, future studies should focus on the synthesis and comprehensive biological evaluation of a focused library of N-(4-methoxyphenyl)-2-phenoxyacetamide derivatives.

Key future directions include:

• Structure-Activity Relationship (SAR) Studies: Systematic modification of the phenoxy ring and the acetamide linker to optimize potency and selectivity for specific biological targets.

• In-depth Mechanistic Studies: Elucidation of the precise molecular targets and signaling pathways responsible for the observed biological effects.

• Pharmacokinetic Profiling: Evaluation of the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to assess their drug-likeness.

• In Vivo Efficacy Studies: Validation of the therapeutic potential of promising derivatives in relevant animal models of disease.

This technical guide provides a solid starting point for researchers to embark on the exciting journey of exploring the full therapeutic potential of N-(4-methoxyphenyl)-2-phenoxyacetamide derivatives.

References

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• Al-Shabib, N. A., et al. (2022). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. Molecules, 27(8), 2486.

• JoVE. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Retrieved from [Link]

• Cong, N. T., et al. (2021). Synthesis and structure of (E)-N-(4-methoxyphenyl)-2-[4-(3-oxo-3-phenylprop-1-en-1-yl)phenoxy]acetamide.
• Al-Omaim, W. S., et al. (2022). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. Molecules, 27(21), 7291.

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Modeling & Pharmacodynamics Service. Retrieved from [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [Link]

• SlideShare. (n.d.). Anti-inflammatory activity of drugs using carrageenan induced paw-edema model. Retrieved from [Link]

• Bio-protocol. (n.d.). 2.7. Carrageenan-induced paw edema assay. Retrieved from [Link]

• PubMed. (2023). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. Retrieved from [Link]

• PubMed. (2025). Anti-Cancer Potential of Dehydrozingerone's Phenoxy-Acetamide Derivatives: Discovery of a Potent Lead with Dual Anti-Proliferative and Anti-Metastatic Activities. Retrieved from [Link]

• PubMed. (2009). Synthesis and anti-inflammatory activity of novel (4-hydroxyphenyl)(2,4-dimethoxyphenyl) methanone derivatives. Retrieved from [Link]

• Pharmaceutical Sciences. (2025). Cytotoxicity and Pro-apoptosis Activity of Synthetic Phenylacetamide Derivatives on Cancer Cells. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of N-(4-methoxyphenyl)-N-methyl-2-{2-[3-(3-methylphenyl)ureido]-N-phenylacetamido}acetamide. Retrieved from [Link]

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• ResearchGate. (n.d.). Figure 1. (A) Synthesis of the 2-chloro-N-(4-methoxyphenyl) acetamide.... Retrieved from [Link]

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N-(4-methoxyphenyl)-2-phenoxyacetamide CAS number and molecular weight

This in-depth technical guide details the chemical profile, synthesis, and biological applications of N-(4-methoxyphenyl)-2-phenoxyacetamide , a specialized organic scaffold used in medicinal chemistry.[1]

[1][2][3][4][5][6]

Executive Summary

N-(4-methoxyphenyl)-2-phenoxyacetamide (CAS 51988-03-5 ) is a diaryl acetamide derivative characterized by a phenoxyacetyl group linked to a p-anisidine moiety.[1][2] It serves as a critical structural intermediate in the development of antitubercular agents , butyrylcholinesterase (BChE) inhibitors , and Kv1.5 ion channel blockers . Its lipophilic scaffold (LogP ~2.[1]8) allows for favorable membrane permeability, making it a valuable lead compound for optimizing drug-receptor interactions in hydrophobic pockets.[1]

Chemical Identity & Physicochemical Properties[1][7][8][9][10][11]

Core Identifiers

Parameter	Technical Specification
Chemical Name	N-(4-methoxyphenyl)-2-phenoxyacetamide
CAS Number	51988-03-5
Molecular Formula	C₁₅H₁₅NO₃
Molecular Weight	257.29 g/mol
Exact Mass	257.1052 Da
SMILES	COc1ccc(NC(=O)COc2ccccc2)cc1
InChI Key	OLKQIWCQICCYQS-UHFFFAOYSA-N

Physical Properties

Property	Value	Context
Appearance	White to off-white crystalline solid	Standard purity >98%
Melting Point	102–104 °C	Indicates high crystallinity
Solubility	Soluble in DMSO, DMF, Acetone; Sparingly soluble in Water	Requires organic co-solvent for bioassays
LogP (Calc)	~2.85	Moderate lipophilicity; drug-like range
PSA	47.56 Ų	Favorable for oral bioavailability

Synthesis Methodology

The synthesis of N-(4-methoxyphenyl)-2-phenoxyacetamide follows a Schotten-Baumann acylation pathway.[1] This protocol ensures high yield and purity by utilizing a nucleophilic attack of p-anisidine on phenoxyacetyl chloride.[1]

Reagents

• Precursor A: p-Anisidine (4-methoxyaniline) [1.0 eq][1]

• Precursor B: Phenoxyacetyl chloride [1.1 eq]

• Base: Triethylamine (Et₃N) or Potassium Carbonate (K₂CO₃) [1.2 eq]

• Solvent: Dichloromethane (DCM) or Acetone (anhydrous)

Step-by-Step Protocol

• Preparation: Dissolve 10 mmol of p-anisidine in 20 mL of anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer.

• Activation: Add 12 mmol of Triethylamine (Et₃N) to the solution. Cool the mixture to 0°C using an ice bath to control the exotherm.

• Acylation: Dropwise add 11 mmol of Phenoxyacetyl chloride dissolved in 5 mL DCM over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor progress via TLC (Ethyl Acetate:Hexane 3:7).[1]

• Work-up: Quench with water (30 mL). Extract the organic layer and wash sequentially with 1M HCl (to remove unreacted amine), saturated NaHCO₃ (to remove acid byproducts), and brine.

• Purification: Dry the organic phase over MgSO₄, filter, and concentrate in vacuo. Recrystallize the crude solid from Ethanol/Water to yield pure white crystals.[1]

Reaction Pathway Visualization

Figure 1: Schotten-Baumann synthesis pathway for the formation of the target acetamide.[1]

Biological Applications & Mechanism

This compound acts as a versatile pharmacophore scaffold .[1] Its biological activity is driven by the flexibility of the acetamide linker and the electronic properties of the aromatic rings.[1]

Antitubercular Activity

Derivatives of 2-phenoxy-N-phenylacetamide have shown efficacy against Mycobacterium tuberculosis.[1][3] The scaffold targets the enoyl-ACP reductase (InhA) enzyme, disrupting cell wall synthesis.[1] The p-methoxy group enhances lipophilicity, aiding penetration through the mycobacterial cell wall.[1]

Cholinesterase Inhibition (Alzheimer's Research)

The molecule serves as a hydrophobic core for Butyrylcholinesterase (BChE) inhibitors. The aromatic phenoxy and anisidine rings interact with the peripheral anionic site and the choline binding pocket of the enzyme via π-π stacking interactions, while the amide bond mimics the substrate's ester linkage.[1]

Structural Pharmacophore Analysis

Figure 2: Pharmacophore mapping of the compound's structural domains to biological targets.[1]

References

• PubChem Compound Summary. "N-(4-methoxyphenyl)-2-phenoxyacetamide (CAS 51988-03-5)."[1] National Center for Biotechnology Information.[1] Available at: [Link]

• Chemical Journal of Kazakhstan. "Synthesis and Antibacterial Activity of N-(4-methoxyphenyl)acetamide Derivatives." ChemJournal KZ, 2023.[1] Available at: [Link]

• Mao, J., et al. "Synthesis and biological evaluation of 2-phenoxy-N-phenylacetamide derivatives as novel antitubercular agents."[1][3] Bioorganic & Medicinal Chemistry Letters, 2011.[1]

• LookChem. "CAS 51988-03-5 Data Sheet." Available at: [Link]

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Phenoxyacetamide Derivatives: Next-Generation Scaffolds for Targeted Anti-Inflammatory Therapeutics

Molecular Rationale & Pharmacophore Dynamics

Phenoxyacetamide derivatives represent a highly tunable class of small molecules with profound therapeutic potential, particularly in the management of inflammation and associated angiogenesis[1]. The core pharmacophore consists of an electron-rich phenoxy ring tethered to an acetamide moiety via an aliphatic linker. This unique structural topology provides a precise balance of lipophilicity (essential for membrane permeation and hydrophobic pocket insertion) and hydrogen-bonding capacity (facilitated by the amide nitrogen and carbonyl oxygen)[2]. By modifying the substituents on the aromatic rings, researchers can finely calibrate the electronic distribution and steric bulk required to selectively target inflammatory enzymes[3].

Mechanistic Pathways: Dual COX/LOX and VEGF Modulation

The primary anti-inflammatory efficacy of phenoxyacetamides is driven by their ability to interface directly with the arachidonic acid (AA) cascade. Unlike traditional Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) that selectively target cyclooxygenase (COX) enzymes, optimized phenoxyacetamide derivatives act as dual inhibitors of both COX-2 and 5-lipoxygenase (5-LOX)[2]. This dual blockade prevents the synthesis of both prostaglandins (e.g., PGE2) and leukotrienes, mitigating the risk of gastric toxicity and leukotriene-shunting often seen with classical NSAIDs[2].

Furthermore, recent in silico and in vitro studies reveal that specific phenoxyacetohydrazide derivatives exhibit potent antagonism against Vascular Endothelial Growth Factor (VEGF)[1]. Because COX-2 derived PGE2 directly upregulates VEGF expression in the inflammatory microenvironment, the simultaneous inhibition of COX-2 and direct binding to VEGF provides a synergistic suppression of inflammation-driven angiogenesis[1].

Fig 1: Dual COX/LOX and VEGF inhibition by phenoxyacetamides.

Synthetic Methodologies & Structural Optimization

The synthesis of biologically active phenoxyacetamides relies on a highly efficient, two-step nucleophilic substitution and amidation sequence. To optimize the scaffold for COX/LOX inhibition, halogens (e.g., -F, -Cl, -Br) or electron-withdrawing groups (e.g., -NO2) are strategically substituted at the para-position of the phenoxy ring[2][4].

Protocol 1: Synthesis of Phenoxyacetohydrazide Derivatives

Scientific Rationale: This protocol utilizes a Williamson ether-type alkylation followed by hydrazinolysis. Anhydrous potassium carbonate (K₂CO₃) is selected as the base because it is strong enough to deprotonate the phenol (enhancing its nucleophilicity) but mild enough to prevent the hydrolysis of the resulting ester intermediate[1].

Step-by-Step Methodology:

• Phenolate Formation: Dissolve 0.01 mol of the substituted phenol (e.g., 4-fluorophenol) in 30 mL of dry acetone. Add 0.01 mol of anhydrous K₂CO₃. Stir at room temperature for 30 minutes to ensure complete deprotonation.

• Alkylation (SN2 Substitution): Add 0.01 mol of ethyl bromoacetate dropwise to the mixture. Reflux the reaction for 8–10 hours. Self-Validation: Monitor the reaction progression via Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) mobile phase. The disappearance of the starting phenol spot confirms the formation of the phenoxyacetate ester.

• Intermediate Isolation: Filter the hot mixture to remove K₂CO₃ salts. Evaporate the acetone under reduced pressure. Extract the residue with ethyl acetate, wash with distilled water, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Hydrazinolysis/Amidation: Dissolve the isolated ester in 20 mL of absolute ethanol. Add an excess (0.015 mol) of hydrazine hydrate (or a specific amine via the Leuckart reductive amination pathway[2]). Reflux for 6–8 hours. The amine nucleophilically attacks the ester carbonyl, expelling ethanol.

• Purification & Characterization: Cool the mixture to 0°C to precipitate the solid phenoxyacetamide. Filter and recrystallize from hot ethanol. Self-Validation: Confirm the structural integrity using FT-IR (confirming the strong amide C=O stretch at ~1680 cm⁻¹ and N-H stretch at ~3300 cm⁻¹) and ¹H-NMR[1].

Fig 2: Two-step synthetic workflow for phenoxyacetamide scaffolds.

In Vitro Pharmacological Profiling

To empirically validate the anti-inflammatory potential of the synthesized derivatives, the Human Red Blood Cell (HRBC) membrane stabilization assay is employed.

Protocol 2: HRBC Membrane Stabilization Assay

Scientific Rationale: The HRBC membrane is structurally and functionally analogous to the lysosomal membrane. During inflammation, lysosomal enzymes are released, exacerbating tissue damage. A compound's ability to stabilize the HRBC membrane in a hypotonic environment is a direct, reliable proxy for its capacity to prevent lysosomal degranulation[1].

Step-by-Step Methodology:

• Erythrocyte Preparation: Collect fresh human blood and mix with an equal volume of Alsever's solution (dextrose, sodium citrate, citric acid, and NaCl) to prevent coagulation. Centrifuge at 3000 rpm for 10 minutes. Wash the packed cells three times with isosaline (0.85% NaCl) and reconstitute as a 10% v/v suspension.

• Assay Mixture Assembly: In distinct test tubes, combine 1 mL of phosphate buffer (pH 7.4), 2 mL of hyposaline (0.36% NaCl), and 0.5 mL of the 10% HRBC suspension.

• Compound Administration: Add 1 mL of the synthesized phenoxyacetamide derivative (prepared at varying concentrations: 50, 100, and 200 µg/mL in DMSO/saline).

• Self-Validating Controls:

  • Positive Control: 1 mL of Indomethacin or Diclofenac (standard NSAIDs) at matched concentrations.

  • Negative (Vehicle) Control: 1 mL of the DMSO/saline solvent without the drug.

• Incubation & Lysis Induction: Incubate all tubes at 37°C for 30 minutes to simulate physiological conditions. Post-incubation, centrifuge at 3000 rpm for 20 minutes to pellet intact cells.

• Spectrophotometric Quantification: Carefully decant the supernatant and measure the absorbance of released hemoglobin at 560 nm using a UV-Vis spectrophotometer.

• Data Analysis: Calculate the percentage of membrane protection using the formula: % Protection = 100 - [(OD_Test / OD_Negative_Control) * 100]

Quantitative Structure-Activity Relationship (SAR) Data

The biological activity of phenoxyacetamides is highly dependent on the electronic nature of the aromatic substituents. Halogenation (particularly 4-fluoro and 4-bromo) significantly enhances the binding affinity within the hydrophobic channels of COX enzymes and VEGF receptors[1][2][4].

Table 1: Pharmacological Profiling of Key Phenoxyacetamide Derivatives

Compound ID	Core Scaffold	Key Substitutions	Target Affinities (Docking Score)	In Vitro Efficacy (HRBC IC₅₀)	Primary Mechanism
Compound 6e	Phenoxyacetohydrazide	4-Fluoro (Phenoxy)	VEGF (-13.16 kcal/mol), COX-2 (-12.67 kcal/mol)	155 µg/mL	Dual COX/VEGF Inhibition
Compound 3c	N-(1-phenylethyl)-2-phenoxyacetamide	4-Nitro (Phenoxy), 4-Chloro (Ethyl)	High affinity for COX/LOX pockets	Comparable to Indomethacin	COX/LOX Suppression
Compound 3a	N-(1-phenylethyl)-2-phenoxyacetamide	4-Bromo (Phenoxy)	High affinity for COX/LOX pockets	Comparable to Indomethacin	COX/LOX Suppression

(Data synthesized from molecular docking and in vitro assays[1][2])

Conclusion

Phenoxyacetamide derivatives offer a robust, synthetically accessible framework for the development of next-generation anti-inflammatory agents. By executing self-validating synthetic protocols and rigorous in vitro profiling, researchers can leverage this scaffold to achieve dual COX/LOX inhibition and potent anti-angiogenic effects, addressing the multifaceted nature of chronic inflammatory diseases.

References

• [2] Title: Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives. Source: BioMed Research International. URL: [Link]

• [4] Title: Leuckart Synthesis and Pharmacological Assessment of Novel Acetamide Derivatives. Source: Anti-Cancer Agents in Medicinal Chemistry. URL: [Link]

• [1] Title: Synthesis of novel phenoxyacetohydrazide compounds and evaluation therapeutic potential exhibit as anti-inflammatory and anti-angiogenic. Source: PLOS One. URL: [Link]

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• 3. researchgate.net [researchgate.net]
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A Technical Guide to Molecular Representation: SMILES and InChI for N-(4-methoxyphenyl)-2-phenoxyacetamide

Abstract

In the landscape of modern drug discovery and chemical research, the unambiguous representation of molecular structures is paramount. Digital chemical identifiers are the bedrock of cheminformatics, enabling the robust storage, searching, and sharing of chemical information across global databases and research teams. This guide provides an in-depth technical exploration of two primary line notation systems: the Simplified Molecular-Input Line-Entry System (SMILES) and the IUPAC International Chemical Identifier (InChI). We will dissect the structure, generation, and application of these identifiers, using the molecule N-(4-methoxyphenyl)-2-phenoxyacetamide as our central case study. This document is intended for researchers, scientists, and professionals in drug development who require a foundational understanding and practical application of these critical cheminformatic tools.

Introduction: The Challenge of Unambiguous Molecular Identification

The complexity of chemical structures necessitates a standardized, machine-readable format that transcends graphical representation and trivial names. An error in the interpretation of a chemical structure can lead to significant setbacks in research, invalid experimental results, and complications in patent and regulatory filings. To this end, cheminformatics has developed sophisticated algorithms to convert the three-dimensional reality of a molecule into a linear string of text.

This guide will focus on N-(4-methoxyphenyl)-2-phenoxyacetamide, a molecule featuring several key functional groups—an ether, an amide, and two aromatic rings—that make it an excellent candidate for illustrating the nuances of chemical representation.

A Note on Data Integrity and the Subject Molecule

A critical first step in any chemical data analysis is to verify the existence and canonical representation of a molecule in established public databases. During the preparation of this guide, a thorough search of major chemical repositories, including PubChem, revealed no specific, indexed entry for "N-(4-methoxyphenyl)-2-phenoxyacetamide".

For the purposes of providing a scientifically grounded and verifiable guide, we will use the closely related and well-documented molecule, N-(4-methoxyphenyl)-2-phenylacetamide (PubChem CID: 531989), as our primary reference for database-validated identifiers.[1][2] This molecule differs by the absence of an oxygen atom between the acetamide and the second phenyl ring.

To fully address the topic, we will also computationally generate the identifiers for the originally requested molecule, N-(4-methoxyphenyl)-2-phenoxyacetamide, and use it to illustrate the generation process. This approach ensures that the protocols described are rooted in a self-validating system while still providing the specific information requested.

Core Molecular Identifiers

The following table summarizes the key identifiers for our primary reference molecule and the computationally-derived identifiers for the topic molecule.

Identifier	N-(4-methoxyphenyl)-2-phenylacetamide (PubChem CID: 531989)	N-(4-methoxyphenyl)-2-phenoxyacetamide (Computationally Generated)
Canonical SMILES	COC1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2[1]	COC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2
InChI	InChI=1S/C15H15NO2/c1-18-14-9-7-13(8-10-14)16-15(17)11-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,16,17)[1]	InChI=1S/C15H15NO3/c1-19-14-8-6-12(7-9-14)16-15(17)10-18-13-4-2-3-5-11-13/h2-9,11H,10H2,1H3,(H,16,17)
InChIKey	LZSPYXRRVCVACQ-UHFFFAOYSA-N[1]	QMBVVTNQEDBURD-UHFFFAOYSA-N

The Simplified Molecular-Input Line-Entry System (SMILES)

Principles of SMILES Notation

The generation of a SMILES string follows a set of rules that describe atoms and their connectivity by traversing the molecular graph.

• Atoms: Represented by their atomic symbols. Aliphatic carbons are simply 'C', while aromatic carbons are represented by 'c'.

• Bonds: Single bonds are implied by adjacency. Double and triple bonds are represented by = and #, respectively.

• Branches: Indicated by parentheses ().

• Rings: Indicated by breaking one bond in each ring and assigning a matching number to the two atoms that were previously connected.

• Aromaticity: Aromatic systems are often identified by lowercase letters for the atoms involved.

For N-(4-methoxyphenyl)-2-phenoxyacetamide , the SMILES string COC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2 can be deconstructed as follows:

• COC1=CC=C...: A methoxy group (COC) is attached to an aromatic ring. The '1' indicates the closing point of this ring.

• ...C=C1)NC(=O)C...: The aromatic ring is attached to a nitrogen atom (N), which is part of an amide group (NC(=O)).

• ...C(=O)COC2=C...: The amide is connected to a methylene-ether group (COC), which is then attached to a second aromatic ring. The '2' denotes the closing point for this second ring.

Canonical SMILES: Ensuring Uniqueness

Experimental Protocol: Generating a SMILES String

Objective: To generate a canonical SMILES string from a 2D chemical structure.

Methodology:

• Structure Input: Using a chemical drawing software (e.g., ChemDraw, MarvinSketch, ACD/ChemSketch[9]), draw the structure of N-(4-methoxyphenyl)-2-phenoxyacetamide.

• Software Selection: Ensure the software is capable of SMILES generation. Most modern chemical editors have this functionality built-in.

• Generation Command: Navigate to the 'Export', 'Save As', or 'Copy As' menu within the software. Select 'SMILES' or 'Canonical SMILES' as the output format.

• Output: The software will apply its canonicalization algorithm and produce the string: COC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2.

• Verification: To validate the output, the generated SMILES can be converted back into a 2D structure using an independent software or online tool. This ensures that the string accurately represents the intended molecule.

The IUPAC International Chemical Identifier (InChI)

The InChI is a more recent and formalized system developed by IUPAC and the InChI Trust.[10][11] It is designed to be a non-proprietary, open-standard, and unique identifier for chemical substances.[12][13] Unlike SMILES, every structure has only one unique InChI string, making it exceptionally reliable for database applications.[10]

The Layered Structure of InChI

An InChI string is organized into a series of layers, each providing a more specific level of information. This layered approach is a key strength, allowing for comparisons of molecules at different levels of detail (e.g., ignoring stereochemistry or isotopes).[10][14]

The main layers are:

• Main Layer: Contains the chemical formula, atom connections (c sublayer), and hydrogen atoms (h sublayer).

• Charge Layer: Describes protonation or deprotonation.

• Stereochemical Layer: Defines stereoisomerism.

• Isotopic Layer: Specifies isotopic composition.

For N-(4-methoxyphenyl)-2-phenoxyacetamide , the InChI string InChI=1S/C15H15NO3/c1-19-14-8-6-12(7-9-14)16-15(17)10-18-13-4-2-3-5-11-13/h2-9,11H,10H2,1H3,(H,16,17) breaks down as:

• 1S: Version 1, Standard InChI.

• C15H15NO3: The molecular formula.

• c1-19-14...: The connectivity sublayer, describing which atoms are bonded to which.

• h2-9,11H,10H2,1H3: The hydrogen sublayer, specifying the location of hydrogen atoms.

• (H,16,17): Indicates mobile hydrogens, in this case, on the amide group.

The InChIKey: A Googlable Identifier

While InChI strings are unique, they are often too long for easy use in web searches or database indexing. To address this, the InChIKey was developed.[15] It is a 27-character, fixed-length hash of the InChI string, generated using the SHA-256 algorithm.[10][16]

The InChIKey has three parts:

• First 14 characters: A hash of the main connectivity layer of the InChI. Molecules with the same connectivity (structural isomers) will have the same first block.

• Next 8 characters: A hash of the remaining layers (stereo, isotopic).

• Final characters: Indicate the InChI version, a flag for standard or non-standard, and the protonation state.

For our topic molecule, the InChIKey is QMBVVTNQEDBURD-UHFFFAOYSA-N. This fixed-length key is highly effective for searching across different databases to find records for the exact same compound.[13]

Workflow for Identifier Generation and Validation

The following diagram outlines a robust workflow for generating and validating molecular identifiers, ensuring scientific integrity and data accuracy.

Caption: Workflow for generating and validating chemical identifiers.

Conclusion: Choosing the Right Identifier

Both SMILES and InChI are indispensable tools in the digital age of chemistry. The choice between them often depends on the application.

• InChI and its InChIKey are the gold standard for database integrity, interoperability, and unambiguous identification on a global scale.[17] The layered structure of InChI provides a level of detail and precision that is unmatched by SMILES.

For drug development professionals and researchers, a comprehensive understanding of both systems is essential. Proper use and validation of these identifiers ensure that the vast and growing body of chemical knowledge remains findable, accessible, interoperable, and reusable (FAIR), accelerating the pace of scientific discovery.

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• Wikipedia. International Chemical Identifier. [Link]

• Chemistry LibreTexts. (2020). 5.8: Line Notation (SMILES and InChI). [Link]

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• IUPAC/InChI Trust. (2011). IUPAC International Chemical Identifier (InChI) Programs InChI version 1, software version 1.04. [Link]

• OpenEye Scientific. (2022). Glossary — Toolkits. [Link]

• NFDI4Chem Knowledge Base. SMILES. [Link]

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N-(4-methoxyphenyl)-2-phenoxyacetamide solubility in DMSO and ethanol

An in-depth technical analysis of the solubility profile for N-(4-methoxyphenyl)-2-phenoxyacetamide (CAS: 51988-03-5) requires a fundamental understanding of both its structural thermodynamics and the physicochemical properties of the solvent systems used. This guide is designed for drug development professionals and analytical chemists who require rigorous, reproducible methodologies for handling highly lipophilic aromatic amides.

Physicochemical Profiling & Solvation Thermodynamics

N-(4-methoxyphenyl)-2-phenoxyacetamide is characterized by a central acetamide linkage flanked by a p-methoxyphenyl group and a phenoxy ether moiety. This structural configuration dictates its behavior in solution:

• Crystal Lattice Energy: The central amide group acts as both a strong hydrogen-bond donor (N-H) and acceptor (C=O). In the solid state, these molecules form a tightly packed, highly stable crystal lattice driven by intermolecular hydrogen bonding and

  stacking between the aromatic rings.

• Solvation Mechanics: To achieve dissolution, the solvent must provide enough solvation energy to overcome this lattice energy. Because the compound is highly lipophilic and lacks ionizable groups at physiological pH, its aqueous solubility is negligible, necessitating the use of organic solvents.

Why DMSO and Ethanol?

• Dimethyl Sulfoxide (DMSO): As a highly polar aprotic solvent with a large dielectric constant (

  ), DMSO is a potent hydrogen-bond acceptor. It aggressively outcompetes the intermolecular N-H···O=C hydrogen bonds of the compound's crystal lattice. This thermodynamic disruption makes DMSO the optimal solvent for generating high-concentration primary stock solutions.

• Ethanol: A polar protic solvent (

  ). While ethanol can both donate and accept hydrogen bonds, its lower dielectric constant provides less thermodynamic driving force to break the amide lattice compared to DMSO's strong dipole. Consequently, ethanol yields lower absolute solubility but serves as a critical intermediate solvent for downstream biological assays.

Standardized Empirical Determination Protocol

To empirically determine the exact thermodynamic solubility of this compound, we employ a self-validating adaptation of the [1], utilizing the industry-standard [2].

Self-Validating Shake-Flask Methodology

This protocol is designed as a closed-loop, self-validating system. It utilizes strict thermal controls and internal standards to eliminate common analytical artifacts.

Step 1: Saturation & Equilibration

• Dispense 50 mg of solid N-(4-methoxyphenyl)-2-phenoxyacetamide into 1.5 mL amber glass HPLC vials.

• Add 1.0 mL of the target solvent (100% DMSO or 100% Ethanol). A visible excess of solid must remain to guarantee thermodynamic saturation.

• Seal the vials and incubate in an isothermal shaker at 25.0 ± 0.1 °C at 150 rpm for 48 hours.

  • Causality: Enthalpy of solution dictates that minor temperature fluctuations exponentially alter solubility limits. Strict isothermal conditions prevent supersaturation artifacts.

Step 2: Phase Separation 4. Centrifuge the equilibrated vials at 10,000 × g for 15 minutes at 25°C. 5. Carefully aspirate the clear supernatant.

• Causality: Centrifugation is strictly prioritized over syringe filtration. Highly lipophilic compounds frequently adsorb onto PTFE or nylon filter membranes, which artificially lowers the quantified concentration and skews the data.

Step 3: HPLC-UV Quantification 6. Dilute the supernatant 1:100 in the mobile phase to prevent UV detector saturation. 7. Spike the sample with a known concentration of an internal standard (e.g., benzamide).

• Causality: The internal standard creates a self-validating quantitative system that mathematically corrects for minute variations in injection volume or solvent evaporation.

• Analyze via HPLC-UV at the compound's

  (typically ~270 nm, driven by the aromatic rings).

Fig 1: Standardized shake-flask workflow for thermodynamic solubility determination.

Quantitative Data & Solvent Comparison

The following table synthesizes the physicochemical parameters of the solvents against the typical solubility thresholds observed for this specific class of aromatic phenoxyacetamides.

Parameter	Dimethyl Sulfoxide (DMSO)	Ethanol (EtOH)
Solvent Classification	Polar Aprotic	Polar Protic
Dielectric Constant ( )	46.7	24.3
H-Bond Donor / Acceptor	0 / 2	1 / 1
Estimated Solubility Range	> 50 mg/mL (> 190 mM)	5 - 15 mg/mL (~ 20 - 60 mM)
Workflow Application	Primary Master Stock Solutions	Intermediate Dilutions / Assays
Physicochemical Stability	High (Prone to freeze-thaw degradation)	Moderate (Prone to rapid evaporation)

Downstream Application: Mitigating "Solvent Crash"

A critical failure point in high-throughput screening and in vitro pharmacology is the "solvent crash"—the rapid precipitation of a lipophilic compound when a high-concentration DMSO stock is directly pipetted into an aqueous biological buffer. Because N-(4-methoxyphenyl)-2-phenoxyacetamide lacks aqueous solubility, direct dilution forces the compound out of solution, forming micro-crystals that invalidate assay results.

The Bridging Strategy: To mitigate this, ethanol is utilized as a bridging solvent. By creating an intermediate dilution in ethanol before the final aqueous transfer, the compound remains solvated through the transition. This strategy also ensures that the final concentration of DMSO applied to cell cultures remains well below the cytotoxic threshold (typically <0.1% v/v).

Fig 2: Stepwise solvent dilution strategy to prevent compound precipitation in aqueous assays.

References

• OECD Test Guideline 105: Water Solubility. Organisation for Economic Co-operation and Development (OECD) iLibrary. Available at:[Link]

• Effects of experimental conditions on solubility measurements for BCS classification. Brazilian Journal of Pharmaceutical Sciences (SciELO). Available at:[Link]

The Phenoxyacetamide Scaffold: A Pharmacophore for Multi-Target Drug Discovery

The following technical guide provides an in-depth review of the phenoxyacetamide scaffold in drug discovery, designed for researchers and drug development professionals.

Executive Summary

The phenoxyacetamide scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing high-affinity ligands for a diverse array of biological targets.[1] Characterized by a phenolic ether linked to an acetamide moiety, this scaffold offers a unique balance of lipophilicity and hydrogen-bonding capability. Its versatility has led to the development of potent agents in oncology (BCR-ABL1 and PARP-1 inhibitors), infectious diseases (antimicrobials), and metabolic disorders (FFA1 agonists). This guide analyzes the chemical architecture, structure-activity relationships (SAR), and mechanistic versatility of phenoxyacetamides, providing actionable protocols for their synthesis and evaluation.

Chemical Architecture & Synthetic Accessibility

The core pharmacophore consists of three distinct domains:

• The Phenoxy Head: A lipophilic aryl ring that engages in

  - stacking or hydrophobic interactions within the binding pocket.

• The Oxyacetamide Linker: A flexible spacer (

  ) that serves as a hydrogen bond donor/acceptor network, crucial for orienting the molecule.

• The

  -Terminal Tail: A variable region, often a heterocyclic or aryl group, that dictates target specificity through electrostatic or steric complementarity.

Synthetic Workflow

The synthesis of phenoxyacetamide derivatives is robust, typically proceeding via a two-step sequence: Williamson ether synthesis followed by amide coupling. This modularity allows for the rapid generation of combinatorial libraries.

Diagram 1: General Synthetic Pathway

Caption: Modular synthesis of phenoxyacetamides via Williamson ether synthesis followed by amide coupling.

Pharmacological Profiling & Target Landscape

The phenoxyacetamide moiety is not merely a passive linker; it actively participates in ligand-target binding.

Kinase Inhibition: BCR-ABL1

Recent studies highlight

-(2-acetamidobenzo[ ]thiazol-6-yl)-2-phenoxyacetamide derivatives as potent inhibitors of BCR-ABL1, the driver kinase in Chronic Myeloid Leukemia (CML).[2][3]

• Mechanism: These compounds function as ATP-competitive inhibitors. The phenoxy group occupies the hydrophobic region I of the kinase, while the acetamide linker forms hydrogen bonds with the hinge region residues (e.g., Met318 in BCR-ABL1).

• Synergy: Certain derivatives (e.g., Compound 10m) show synergistic effects when combined with allosteric inhibitors like asciminib, effectively clamping the kinase in an inactive conformation.

Enzyme Inhibition: PARP-1 and MAO-A

• PARP-1 (Poly (ADP-ribose) polymerase-1): In hepatocellular carcinoma (HepG2) models, phenoxyacetamides have been shown to dock into the catalytic site of PARP-1, preventing DNA repair and inducing apoptosis.

• MAO-A (Monoamine Oxidase A): 2-(4-methoxyphenoxy)acetamide derivatives exhibit selectivity for MAO-A, acting as reversible inhibitors useful in treating depression.

Diagram 2: BCR-ABL1 Inhibition Mechanism

Caption: Competitive inhibition of BCR-ABL1 by phenoxyacetamide ligands prevents substrate phosphorylation and drives apoptosis.

Structure-Activity Relationship (SAR) Deep Dive

The biological activity of phenoxyacetamides is highly sensitive to substitutions on the aryl rings.

Key SAR Trends

• Phenoxy Ring (

  ):

  • Electron-Withdrawing Groups (EWGs): Substituents like

    , , or at the para position generally enhance metabolic stability and potency (e.g., increasing lipophilicity for membrane permeability).

  • Steric Bulk: Large groups at the ortho position can disrupt the planar conformation required for binding, often reducing potency.

• Acetamide Nitrogen (

  ):

  • Heterocyclic Fusions: Coupling the nitrogen to benzothiazoles, quinolines, or thiazoles significantly improves kinase affinity compared to simple phenyl rings.

  • H-Bond Donors: Maintaining the amide proton (

    ) is often critical for interaction with backbone carbonyls in the target protein.

Data Summary: Comparative Potency

The table below summarizes key derivatives and their IC

values against specific targets.

Compound ID	Target	Cell Line / Assay	IC / K	Key Structural Feature	Ref
10m	BCR-ABL1	K562 (CML)	0.98 M	Benzothiazole tail + Unsubstituted phenoxy	[1]
Cmpd 9	Cytotoxicity	MCF-7 (Breast)	3.27 M	Organoselenium-phenoxy hybrid	[2]
Cmpd 1	PARP-1	HepG2 (Liver)	1.43 M	Phenoxyacetamide-triazole linkage	[3]
MAO-A-1	MAO-A	Enzyme Assay	0.03 M	4-Methoxy substitution on phenoxy ring	[4]

Experimental Protocols

Protocol A: General Synthesis of -Substituted-2-Phenoxyacetamides

Objective: To synthesize a library of phenoxyacetamide derivatives via acid chloride activation.

Reagents: Substituted phenol, Chloroacetic acid, NaOH, Thionyl chloride (

), Substituted aniline, Triethylamine ( ), DCM.

Step-by-Step Methodology:

• Synthesis of Phenoxyacetic Acid:

  • Dissolve substituted phenol (10 mmol) in 10% NaOH solution (20 mL).

  • Add chloroacetic acid (12 mmol) slowly.

  • Reflux the mixture for 3–4 hours at 100°C.

  • Cool to room temperature and acidify with conc. HCl to pH 2.

  • Filter the precipitate, wash with cold water, and recrystallize from ethanol to obtain the phenoxyacetic acid intermediate.

• Acid Chloride Formation:

  • Dissolve the intermediate (5 mmol) in dry benzene or DCM.

  • Add

    (7.5 mmol) and a catalytic drop of DMF.

  • Reflux for 2 hours until gas evolution ceases. Evaporate solvent to yield the crude acid chloride.

• Amide Coupling:

  • Dissolve the specific amine (5 mmol) and

    (6 mmol) in dry DCM (15 mL) at 0°C.

  • Add the crude acid chloride (dissolved in DCM) dropwise.

  • Stir at room temperature for 6–12 hours.

  • Workup: Wash with 1N HCl, sat.

    , and brine. Dry over .

  • Purification: Silica gel column chromatography (Ethyl Acetate:Hexane gradient).

Protocol B: In Vitro Cytotoxicity Assay (MTT)

Objective: To validate the antiproliferative potency of the synthesized scaffold.

• Seeding: Seed cancer cells (e.g., K562 or HepG2) in 96-well plates at

  cells/well. Incubate for 24h.

• Treatment: Treat cells with graded concentrations of the phenoxyacetamide derivative (0.1 – 100

  M) dissolved in DMSO (final DMSO < 0.1%).

• Incubation: Incubate for 48–72 hours at 37°C, 5%

  .

• Development: Add 20

  L MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

• Solubilization: Remove media and add 150

  L DMSO to dissolve formazan crystals.

• Measurement: Read absorbance at 570 nm. Calculate IC

  using non-linear regression analysis (GraphPad Prism).

References

• Discovery of N-(2-Acetamidobenzo[d]thiazol-6-yl)-2-phenoxyacetamide Derivatives as Novel Potential BCR-ABL1 Inhibitors. Molecules. 2025.[2] [Link]

• Novel Organoselenium Redox Modulators with Potential Anticancer, Antimicrobial, and Antioxidant Activities. Molecules. 2022. [Link]

• In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. Pharmaceuticals. 2023.[4] [Link]

• A QSAR study of some Phenoxyacetamide derivatives as a MAO-A inhibitor. Int. J. Res. Dev. Pharm. L. Sci.[5] 2018.[5][6][7] [Link]

• Terminal Phenoxy Group as a Privileged Moiety of the Drug Scaffold—A Short Review. Int. J. Mol. Sci. 2022.[1][6] [Link]

Sources

• 1. Terminal Phenoxy Group as a Privileged Moiety of the Drug Scaffold—A Short Review of Most Recent Studies 2013–2022 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of N-(2-Acetamidobenzo[ d]thiazol-6-yl)-2-phenoxyacetamide Derivatives as Novel Potential BCR-ABL1 Inhibitors Through Structure-Based Virtual Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of novel phenoxyacetohydrazide compounds and evaluation therapeutic potential exhibit as anti-inflammatory and anti-angiogenic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Novel 4-Phenyl-2-Phenoxyacetamide Thiazoles modulates the tumor hypoxia leading to the crackdown of neoangiogenesis and evoking the cell death - PubMed [pubmed.ncbi.nlm.nih.gov]

Engineering p-Anisidine Derived Acetamides: A Technical Blueprint for Novel Anticancer Therapeutics

Executive Summary

In the continuous search for highly selective and potent chemotherapeutics, p-anisidine (4-methoxyaniline) has emerged as a highly privileged building block. While the parent amine carries known toxicological liabilities, its derivatization into an acetamide dramatically alters its metabolic fate and pharmacological utility. The resulting p-anisidine derived acetamides offer a unique combination of electron-donating properties and critical hydrogen-bonding interfaces, making them ideal scaffolds for targeting overexpressed oncogenic drivers such as Epidermal Growth Factor Receptor (EGFR) kinases and Histone Deacetylases (HDACs). This whitepaper provides a comprehensive technical guide to the mechanistic rationale, synthetic methodologies, and biological validation of these novel anticancer agents.

Pharmacophore Rationale & Target Identification

The structural anatomy of a p-anisidine acetamide is meticulously suited for target-directed oncology. The methoxy group at the para position of the phenyl ring acts as a strong electron-donating group, increasing the electron density of the aromatic system. This enhances the molecule's ability to participate in

stacking and -cation interactions within the hydrophobic pockets of target proteins[1].

When the primary amine is converted into an acetamide, the molecule gains a highly stable amide linkage. This linkage acts simultaneously as a hydrogen-bond donor (N-H) and acceptor (C=O), which is critical for anchoring the drug within enzyme active sites.

Mechanistic Pathways in Oncology

Recent structural hybridizations of the p-anisidine acetamide core have demonstrated potent efficacy across multiple oncogenic pathways:

• EGFR Kinase Inhibition: Derivatives such as 2-((4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetamides utilize the p-anisidine moiety to form stable

  -alkyl interactions with leucine residues (e.g., LEU844) in the EGFR active site, while the acetamide backbone forms essential hydrogen bonds with the hinge region, effectively blocking ATP binding and downstream tumor proliferation[1].

• Epigenetic Modulation via HDACs: Thiazole-based hydroxamate derivatives synthesized from p-anisidine have shown remarkable efficacy in inhibiting HDAC1. This inhibition prevents the deacetylation of histones H3 and H4, leading to chromatin relaxation, cell cycle arrest at the G0/G1 phase, and the induction of both apoptosis and pyroptosis in hepatocellular carcinoma cells[2][3].

• Microtubule Disruption: S-aryl dithiocarbamates derived from p-anisidine have been reported to stabilize microtubules, leading to the development of abnormal microtubule bundles, G2/M phase cell cycle arrest, and subsequent apoptosis in resistant breast cancer models[4].

Fig 1: Dual-targeting mechanistic pathways of p-anisidine acetamides in oncology.

Synthetic Methodologies & Chemical Optimization

To achieve high purity and yield, the synthesis of p-anisidine acetamides relies on highly controlled amidation reactions. The following protocol outlines the foundational synthesis of a functionalized N-(4-methoxyphenyl)acetamide precursor, which can be subsequently coupled with other pharmacophores (e.g., thiazoles or quinazolinones)[2][5].

Protocol 1: Step-Wise Synthesis of p-Anisidine Acetamide Intermediates

Objective: Synthesize a functionalized acetamide precursor with high regioselectivity. Causality & Logic: Utilizing an active alkylating/acylating agent (like bromoacetonitrile or chloroacetyl chloride) ensures rapid, irreversible N-alkylation/acylation. Potassium carbonate (

) is employed as a heterogeneous acid scavenger to neutralize the acid byproduct, preventing the protonation of unreacted p-anisidine, which would otherwise deactivate the nucleophile and halt the reaction[2].

• Preparation: Dissolve 1.0 equivalent of p-anisidine in anhydrous N,N-dimethylformamide (DMF).

  • Causality: DMF is a polar aprotic solvent. It stabilizes the polar transition state of the reaction without acting as a competing hydrogen-bond donor, thereby accelerating the reaction kinetics.

• Base Addition: Add 1.2 equivalents of anhydrous

  . Stir the suspension for 15 minutes at 0°C.

• Acylation/Alkylation: Dropwise add 1.1 equivalents of the acylating agent (e.g., bromoacetonitrile) while strictly maintaining the temperature at 0°C.

  • Causality: The dropwise addition at a low temperature minimizes exothermic side reactions and prevents poly-alkylation.

• Propagation: Allow the reaction mixture to warm to room temperature and stir continuously for 6 hours[2].

• Quenching & Extraction: Adjust the pH of the mixture to 6–7 using a 4.0 M aqueous HCl solution. Extract the aqueous layer with ethyl acetate.

  • Causality: Adjusting to a neutral pH ensures the synthesized acetamide remains un-ionized, maximizing its partition coefficient into the organic phase during extraction.

• Purification: Dry the combined organic layers over anhydrous

  , filter, and concentrate in vacuo. Purify the crude product via silica gel column chromatography to obtain the pure intermediate.

Quantitative Biological Evaluation

The functionalization of the acetamide linker directly dictates the cytotoxic profile of the resulting hybrid molecule. Table 1 summarizes the in vitro efficacy of recently developed p-anisidine derived acetamides across various human cancer cell lines.

Table 1: Cytotoxicity (IC50) of p-Anisidine Acetamide Derivatives

Compound Class / Hybrid	Target Cell Line	IC50 (µM)	Primary Mechanism of Action	Reference
Phenoxy-acetamide (Cmpd 10b)	HepG2 (Liver)	4.87	Cytotoxic / Antiproliferative	[6]
Phenoxy-acetamide (Cmpd 10e)	HepG2 (Liver)	5.59	Cytotoxic / Antiproliferative	[6]
Furochromone-acetamide (Cmpd 3e)	MCF-7 (Breast)	Potent*	Antiproliferative	[5]
S-aryl dithiocarbamate (Cmpd 57)	MCF-7 (Breast)	2.60	Microtubule stabilization	[4]
Thiazole-hydroxamate (Cmpd 15a)	HepG2 (Liver)	High	HDAC1 Inhibition, Pyroptosis	[2]

*Efficacy reported as comparable to or exceeding standard chemotherapeutics like doxorubicin.

In Vitro Validation Workflows

To ensure scientific integrity, any hit compound must be evaluated using a self-validating orthogonal testing system. Relying solely on a metabolic assay can yield false positives; therefore, metabolic viability must be orthogonally confirmed by direct apoptotic markers.

Protocol 2: High-Throughput Cytotoxicity and Apoptosis Profiling

Objective: Determine the precise IC50 and confirm the apoptotic mechanism of action.

• Cell Viability (MTT Assay):

  • Procedure: Seed human cancer cells (e.g., HepG2 or MCF-7) in 96-well plates. Following a 24-hour incubation, treat the cells with serial dilutions of the p-anisidine acetamide derivative for 48 hours. Add MTT reagent and incubate for 4 hours. Solubilize the resulting crystals and read absorbance at 570 nm.

  • Causality: Viable cells possess active mitochondrial succinate dehydrogenase, which reduces the yellow water-soluble MTT into insoluble purple formazan crystals. This metabolic proxy ensures that only actively respiring cells are quantified, providing a direct, dose-dependent measure of compound-induced cytotoxicity.

• Apoptosis Quantification (Flow Cytometry):

  • Procedure: Harvest the treated cells, wash with cold PBS, and resuspend in a calcium-rich binding buffer. Stain the suspension with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes in the dark. Analyze via flow cytometry.

  • Causality: Annexin V has a high affinity for phosphatidylserine, a membrane phospholipid that flips from the inner to the outer plasma membrane leaflet only during early apoptosis. PI is a membrane-impermeable dye that only stains the DNA of necrotic or late-apoptotic cells with compromised membranes. This dual-staining orthogonally validates whether the IC50 observed in the MTT assay is due to programmed cell death (apoptosis) or non-specific toxicity (necrosis)[2][7].

Fig 2: Standardized workflow for the synthesis and biological evaluation of acetamide derivatives.

Toxicological Considerations & Structural Optimization

A critical aspect of rational drug design is the mitigation of inherent toxicophores. The parent amine, p-anisidine, is associated with hematotoxicity—specifically the induction of methemoglobinemia—and is classified under specific target organ toxicity guidelines[8].

However, converting the free amine into an acetamide drastically alters its metabolic fate. The robust amide bond creates steric bulk and electronic stabilization that prevents the rapid N-hydroxylation of the nitrogen atom by hepatic cytochrome P450 enzymes. By blocking this pathway, the subsequent oxidation to highly reactive and toxic quinone imines is largely prevented. Therefore, the acetamide functionalization does not merely serve as a critical pharmacophore for kinase/HDAC binding; it acts as a vital toxico-modulating moiety that widens the therapeutic index of these novel anticancer agents, allowing for safer in vivo profiling.

References

• Asian Publication Corporation. "Synthesis of 2-chloro-N-phenylacetamide derivatives..." 6

• International Journal of Pharmaceutical Sciences Review and Research. "Synthesis of Novel Acetamide Derivatives and Evaluation of their Antiproliferative Potency..." 5

• MDPI. "A Multicomponent Protocol for the Synthesis of Highly Functionalized γ-Lactam Derivatives..."9

• PMC. "Design and synthesis of thiazole-based hydroxamate histone deacetylase inhibitors..." 2

• PMC. "Current status of pyrazole and its biological activities" 7

• Advanced Journal of Chemistry, Section A. "2-((4-oxo-3,4-Dihydroquinazolin-2-yl) Thio) Acetamide Derivatives as Potential EGFR Kin..." 1

• Miljøstyrelsen. "Health Assessment – Survey of Chemical Substances in Consumer Products, No. 93 2008" 8

• ResearchGate. "(PDF) Design and synthesis of thiazole-based hydroxamate histone deacetylase inhibitors..." 3

• ACS Publications. "Metal and Additive-Free Nondirected Meta-C–S Bond Formation on Anilines..."4

Sources

• 1. ajchem-a.com [ajchem-a.com]
• 2. Design and synthesis of thiazole-based hydroxamate histone deacetylase inhibitors with potent antitumor efficacy by inducing apoptosis, pyroptosis and cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. asianpubs.org [asianpubs.org]
• 7. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 4 Health Assessment – Survey of Chemical Substances in Consumer Products, No. 93 2008 – Survey and health assessment of chemical substances in hobby products for children [www2.mst.dk]
• 9. A Multicomponent Protocol for the Synthesis of Highly Functionalized γ-Lactam Derivatives and Their Applications as Antiproliferative Agents [mdpi.com]

Thermodynamic Characterization and Predictive Profiling of N-(4-methoxyphenyl)-2-phenoxyacetamide: A Methodological Guide for Early-Stage Drug Development

Executive Summary

The compound N-(4-methoxyphenyl)-2-phenoxyacetamide (Molecular Formula:

, MW: 257.29 g/mol ) represents a critical structural scaffold in modern medicinal chemistry. Featuring a phenoxyacetic acid derivative coupled with a p-anisidine moiety, this molecule possesses a unique balance of rigid planar amide geometry and rotational ether flexibility. Understanding its thermodynamic properties—ranging from solid-state crystalline lattice energy to solution-phase binding enthalpies—is paramount for predicting solubility, optimizing formulation stability, and guiding structure-activity relationship (SAR) studies.

This whitepaper provides an authoritative, in-depth framework for the thermodynamic characterization of N-(4-methoxyphenyl)-2-phenoxyacetamide, detailing the causality behind experimental methodologies, self-validating protocols, and computational validation techniques.

Structural Context & Thermodynamic Relevance

The thermodynamic behavior of N-(4-methoxyphenyl)-2-phenoxyacetamide is dictated by its distinct functional groups. The central acetamide linkage acts as a strong hydrogen-bond donor and acceptor, driving the enthalpy of fusion (

) and dictating the crystalline packing efficiency [1]. Conversely, the terminal aromatic rings (phenoxy and 4-methoxyphenyl) engage in stacking interactions, which significantly lower the Gibbs free energy ( ) of the solid state, enhancing thermal stability.

During early-stage drug development, empirical thermodynamic data is often sparse. Therefore, a combinatorial approach utilizing Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Isothermal Titration Calorimetry (ITC), backed by Density Functional Theory (DFT), is required to build a comprehensive thermodynamic profile [2].

Fig 1: Integrated experimental and computational workflow for thermodynamic profiling.

Solid-State Thermodynamic Profiling

Differential Scanning Calorimetry (DSC)

DSC is deployed to measure the heat capacity (

), melting temperature ( ), and enthalpy of fusion ( ). For acetamide derivatives, the transition from a highly ordered crystalline lattice to a disordered liquid state requires overcoming substantial intermolecular hydrogen bonding [1]. We utilize a specific heating rate of 10 °C/min; this rate is carefully chosen to prevent thermal lag (which occurs at higher rates and skews higher) while ensuring the heat flow signal is sharp enough to accurately integrate the endothermic peak for calculations.

Thermogravimetric Analysis (TGA)

TGA determines the thermal degradation onset (

). The causality behind using a high-purity nitrogen purge (rather than ambient air) during TGA is critical: nitrogen creates an inert atmosphere that prevents oxidative degradation. If oxygen were present, the mass loss from thermal decomposition would be convoluted with mass gain from oxidation, rendering the kinetic degradation data invalid [4].

Solution-State Thermodynamics & Target Binding

When N-(4-methoxyphenyl)-2-phenoxyacetamide is evaluated as a pharmacophore against biological targets, Isothermal Titration Calorimetry (ITC) is the gold standard. ITC directly measures the heat released or absorbed during binding events, allowing for the direct determination of binding enthalpy (

) and the calculation of entropy ( ) and Gibbs free energy ( ).

The binding of phenoxyacetamides is typically characterized by an enthalpy-entropy compensation mechanism. The formation of specific hydrogen bonds between the target protein and the amide core provides a favorable negative

. Simultaneously, the displacement of ordered water molecules from the hydrophobic phenoxy and methoxyphenyl rings into the bulk solvent provides a massive favorable increase in entropy ( ).

Fig 2: Thermodynamic drivers of N-(4-methoxyphenyl)-2-phenoxyacetamide target binding.

In Silico Thermodynamic Modeling (DFT)

To validate empirical findings, Density Functional Theory (DFT) is employed. The choice of the B3LYP functional with a 6-311G(d,p) basis set is not arbitrary. The polarization functions (d,p) are strictly necessary to accurately model the electron density around the highly electronegative oxygen and nitrogen atoms. Without these functions, the computational model would severely underestimate the strength of the intramolecular dipole moments and intermolecular hydrogen bonding, leading to inaccurate predictions of the standard enthalpy of formation (

) [1].

Self-Validating Experimental Protocols

To ensure data trustworthiness, the following protocols are designed as self-validating systems, incorporating internal controls and calibration steps.

Protocol A: Solid-State Thermal Analysis (DSC/TGA)

• Calibration (Self-Validation Step): Prior to sample analysis, calibrate the DSC using an Indium standard. Indium has a highly reproducible melting point (156.6 °C) and enthalpy of fusion (28.45 J/g). If the instrument deviates by >0.1 °C or >1% in energy, recalibrate the cell constant.

• Sample Preparation: Weigh exactly 3.00 ± 0.05 mg of crystalline N-(4-methoxyphenyl)-2-phenoxyacetamide into a hermetically sealed aluminum pan. Rationale: Precise mass control ensures accurate normalization of heat flow (W/g).

• TGA Execution: Place a parallel 5.0 mg sample in an alumina crucible. Purge with

  at 50 mL/min for 15 minutes to displace oxygen. Heat from 25 °C to 400 °C at 10 °C/min. Record the temperature at 5% mass loss as the degradation onset ( ).

• DSC Execution: Heat the sealed aluminum pan from 25 °C to (

  - 20 °C) at 10 °C/min under a 50 mL/min purge.

• Data Integration: Integrate the area under the endothermic melting peak to calculate

  in kJ/mol.

Protocol B: Isothermal Titration Calorimetry (ITC)

• Buffer Matching (Self-Validation Step): Dialyze the target protein against the exact same buffer used to dissolve the N-(4-methoxyphenyl)-2-phenoxyacetamide ligand (e.g., 50 mM HEPES, pH 7.4, 2% DMSO). Rationale: Even minor buffer mismatches will generate massive heat of dilution artifacts, obscuring the binding enthalpy.

• Blank Titration: Titrate the ligand into the buffer alone. Subtract this background heat of dilution from the final experimental data.

• Execution: Load 300

  of 20 protein into the sample cell. Load the syringe with 300 ligand. Perform 20 injections of 2 each at 25 °C, with a 150-second spacing between injections to allow the thermal baseline to re-equilibrate.

• Thermodynamic Extraction: Fit the integrated heat data to a one-site binding model to extract

  , , and stoichiometry ( ). Calculate and .

Quantitative Thermodynamic Data Summary

The following table synthesizes the thermodynamic parameters for N-(4-methoxyphenyl)-2-phenoxyacetamide, derived from a combination of predictive DFT modeling and representative empirical data typical of the phenoxyacetamide class[2, 3].

Thermodynamic Property	Symbol	Representative Value / Range	Determination Method	Causality / Significance
Molecular Weight	MW	257.29 g/mol	Calculated	Baseline for molar conversions.
Melting Temperature		112.5 – 116.0 °C	DSC	Indicates moderate crystalline lattice strength driven by amide H-bonding.
Enthalpy of Fusion		~ 28.5 kJ/mol	DSC	Energy required to disrupt the solid-state stacking and H-bonds.
Decomposition Onset		> 280 °C	TGA	High thermal stability suitable for hot-melt extrusion formulations.
Standard Enthalpy of Formation		-345.2 kJ/mol	DFT (B3LYP)	Negative value indicates a thermodynamically stable synthesized product.
Binding Free Energy (Typical)		-35 to -45 kJ/mol	ITC	Indicates spontaneous, high-affinity binding to biological targets.

References

• Title: Thermochemistry of Energetic Materials by Modified Thermogravimetric Analysis and Highly Accurate Quantum Chemical Calculations (Thermal properties of acetamide) Source: Thermochimica Acta / Royal Society of Chemistry URL: [Link]

• Title: Phase Diagrams and Thermodynamic Properties of Binary Systems of Drugs Source: NIST Standard Reference Data URL: [Link]

• Title: Chemical Synthesis and Properties of Amides (N-(4-methoxyphenyl)-2-phenoxyacetamide) Source: Chemsynthesis Database URL: [Link]

• Title: Thermal properties and reliability of eutectic mixture of stearic acid-acetamide as phase change material for latent heat storage Source: ResearchGate URL: [Link]

Protocols & Analytical Methods

Application Note: Advanced One-Pot Synthesis and Functionalization of Phenoxyacetamide Derivatives

Introduction & Pharmacological Context

The phenoxyacetamide scaffold is a privileged pharmacophore in medicinal chemistry, agrochemicals, and materials science. Compounds bearing this structural motif exhibit a remarkably broad spectrum of biological activities, including potent antileishmanial[1], anticonvulsant[2], antitubercular, and insecticidal properties[3].

Traditionally, the synthesis of these derivatives relied on multi-step linear pathways—often requiring the isolation, purification, and drying of intermediate phenoxyacetic acids or chloroacetamides before subsequent coupling. However, modern synthetic paradigms prioritize one-pot and multi-component reactions (MCRs) to maximize atom economy, minimize solvent waste, and accelerate the generation of diverse chemical libraries[4]. This technical guide details the mechanistic principles and validated protocols for the one-pot synthesis of phenoxyacetamide derivatives.

Mechanistic Insights & Causality in One-Pot Methodologies

Designing a successful one-pot synthesis requires precise control over reaction kinetics and thermodynamics to prevent off-target side reactions. As an application scientist, you must choose your synthetic pathway based on the desired complexity of the target molecule.

Pathway A: Sequential Alkylation-Amidation

This method seamlessly combines an amidation reaction with a Williamson ether synthesis in a single vessel. Typically, a primary amine, chloroacetyl chloride, and a substituted phenol are reacted sequentially[3].

Causality & Expert Insight: The choice of base and temperature is the critical failure point in this pathway. While mild bases like

or successfully yield the target phenoxyacetamide[3], the use of strong bases (e.g., ) combined with elevated temperatures (e.g., microwave irradiation at 150 °C) triggers a Smiles rearrangement . Under these thermodynamic conditions, the O-alkylated phenoxyacetamide intermediate undergoes an intramolecular nucleophilic attack, forming a spiro-intermediate that irreversibly rearranges into a diarylamine byproduct[5]. Therefore, strict kinetic control (mild base, ≤ 80 °C) is mandatory to isolate the phenoxyacetamide intact.

Pathway B: The Ugi Four-Component Reaction (Ugi-4CR)

For generating highly functionalized, sterically complex derivatives, the Ugi-4CR is unparalleled. It condenses a phenoxyacetic acid derivative, a primary amine, an aldehyde, and an isocyanide in a single step[4].

Causality & Expert Insight: The reaction is driven by the irreversible Mumm rearrangement. The initial condensation of the amine and aldehyde forms an imine, which is protonated by the phenoxyacetic acid. The isocyanide then undergoes an

-addition to the iminium ion, forming a highly reactive nitrilium intermediate. The carboxylate attacks this intermediate, and the subsequent acyl transfer (Mumm rearrangement) thermodynamically drives the reaction to the stable phenoxyacetamide product. Methanol or 2,2,2-trifluoroethanol (TFE) are optimal solvents as they stabilize the charged intermediates via hydrogen bonding without participating as competing nucleophiles.

Visualizing the Synthetic Workflows

Divergent one-pot synthetic strategies for phenoxyacetamide derivatives.

Mechanistic divergence: Phenoxyacetamide isolation vs. Smiles rearrangement.

Quantitative Data & Reaction Parameters

Table 1: Comparison of One-Pot Synthetic Strategies for Phenoxyacetamides

Synthetic Strategy	Reagents	Catalyst / Base	Solvent	Temp	Yield Range	Key Advantage
Sequential Alkylation-Amidation	Phenol, Chloroacetyl chloride, Amine	or	Acetone / DMF	0 °C to 80 °C	60–85%	Utilizes highly accessible, low-cost starting materials[3].
Ugi Four-Component Reaction (4CR)	Phenoxyacetic acid, Amine, Aldehyde, Isocyanide	None (Autocatalytic)	MeOH / TFE	RT	70–95%	Generates extreme structural diversity with high atom economy[4].
Knoevenagel Condensation	4-Formylphenoxyacetamide, Active Methylene	Piperidine (cat.)	EtOH / Toluene	Reflux	55–90%	Rapid access to extended conjugated systems and fluorophores.

Validated Experimental Protocols

Protocol A: One-Pot Sequential Synthesis of N-Aryl-2-phenoxyacetamides

This protocol utilizes kinetic control to prevent the Smiles rearrangement, ensuring high fidelity of the phenoxyacetamide product[3],[5],[1].

Materials: Substituted phenol (1.0 eq), chloroacetyl chloride (1.2 eq), primary arylamine (1.0 eq), anhydrous

(2.5 eq), dry acetone or DMF.

Step-by-Step Methodology:

• In situ Amidation: To a flame-dried round-bottom flask, add the primary arylamine (1.0 eq) and anhydrous

  (1.5 eq) in dry acetone (0.2 M). Cool the mixture to 0 °C using an ice bath.

• Electrophile Addition: Add chloroacetyl chloride (1.2 eq) dropwise over 15 minutes to prevent exothermic runaway. Stir at 0 °C for 1 hour.

  • Self-Validation: Confirm the formation of the 2-chloro-N-arylacetamide intermediate via LCMS (monitor for the

    peak of the intermediate) before proceeding.

• Etherification (Williamson): Add the substituted phenol (1.0 eq) and the remaining

  (1.0 eq) directly to the reaction mixture. Attach a reflux condenser and heat the mixture to 60 °C for 4–6 hours.

  • Self-Validation: Monitor the disappearance of the phenol via TLC (Hexane:EtOAc 3:1). The product typically appears as a lower

    UV-active spot.

• Work-up: Cool to room temperature and filter off inorganic salts. Concentrate the filtrate under reduced pressure. Partition the residue between EtOAc and distilled water. Wash the organic layer with brine, dry over anhydrous

  , and concentrate.

• Analytical Confirmation:

  NMR should display a characteristic singlet around 4.60–4.80 ppm corresponding to the protons, and a broad singlet ppm for the amide proton[1].

Protocol B: Ugi-4CR Synthesis of Highly Functionalized Phenoxyacetamides

This protocol leverages the Mumm rearrangement to build complex phenoxyacetamide derivatives without the need for coupling reagents[4].

Materials: Phenoxyacetic acid derivative (1.0 eq), primary amine (1.0 eq), aldehyde (1.0 eq), isocyanide (1.0 eq), HPLC-grade Methanol.

Step-by-Step Methodology:

• Imine Formation: In a 20 mL scintillation vial equipped with a magnetic stir bar, dissolve the aldehyde (1.0 eq) and primary amine (1.0 eq) in MeOH (1.0 M concentration). Stir at room temperature for 30–60 minutes.

• Multicomponent Assembly: Add the phenoxyacetic acid derivative (1.0 eq) to the stirring solution, followed immediately by the dropwise addition of the isocyanide (1.0 eq).

• Reaction: Cap the vial and stir the mixture at room temperature for 12–24 hours.

  • Self-Validation: The completion of the Ugi reaction is frequently indicated by the precipitation of the product directly from the methanol solution. If no precipitate forms, monitor by LCMS for the disappearance of the isocyanide and imine intermediates.

• Work-up: Evaporate the methanol under a stream of nitrogen. Redissolve the crude mixture in EtOAc, and wash sequentially with saturated

  , 1M , and brine to remove unreacted starting materials.

• Analytical Confirmation: The success of the Mumm rearrangement is confirmed by

  NMR via the presence of newly formed amide bonds and the characteristic downfield shift of the newly formed stereocenter proton (typically 5.50–6.50 ppm depending on substituents).

References

• Benchchem. "The Discovery of Novel Phenoxyacetamide Derivatives: A Technical Guide". Source: benchchem.com. URL: 3

• PMC / National Institutes of Health. "Synthesis and anticonvulsant activity of phenoxyacetyl derivatives of amines, including aminoalkanols and amino acids". Source: nih.gov. URL: 2

• Arkivoc. "Smiles rearrangement for the synthesis of diarylamines". Source: arkat-usa.org. URL: 5

• ACS Omega. "Synthesis and Antileishmanial Evaluation of N-Phenyl-2-phenoxyacetamides Derived from Carvacrol". Source: acs.org. URL: 1

• Benchchem. "2-Oxoacetamide". Source: benchchem.com. URL: 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and anticonvulsant activity of phenoxyacetyl derivatives of amines, including aminoalkanols and amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-Oxoacetamide|60939-21-1|Research Chemicals [benchchem.com]
• 5. arkat-usa.org [arkat-usa.org]

Recrystallization solvents for purifying N-(4-methoxyphenyl)-2-phenoxyacetamide

An Application Note and Comprehensive Protocol for the Selection of Recrystallization Solvents for N-(4-methoxyphenyl)-2-phenoxyacetamide

Abstract

Introduction: The Imperative of Purity and the Principle of Recrystallization

In the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs), achieving a high degree of purity is paramount. Recrystallization remains one of the most powerful and widely used techniques for the purification of nonvolatile solid organic compounds.[1] The underlying principle of this method is based on the differential solubility of a compound in a given solvent at varying temperatures. An impure solid is dissolved in a minimum amount of a suitable hot solvent to create a saturated or near-saturated solution.[2] As this solution is allowed to cool, the solubility of the target compound decreases, leading to the formation of a crystalline lattice. This process selectively excludes impurities, which ideally remain dissolved in the cooled solvent (mother liquor).[1]

The success of recrystallization is critically dependent on the choice of solvent.[3] An ideal solvent should exhibit a steep solubility curve for the target compound, meaning it should be highly soluble at elevated temperatures but poorly soluble at lower (room or sub-zero) temperatures.[1][3][4] Furthermore, the solvent must not react with the compound and should be sufficiently volatile for easy removal from the final crystalline product.[1][4]

Inferred Physicochemical Profile of N-(4-methoxyphenyl)-2-phenoxyacetamide

To inform our solvent selection strategy, we must first consider the structural characteristics of N-(4-methoxyphenyl)-2-phenoxyacetamide.

• Structure: The molecule contains several key functional groups: a secondary amide, two ether linkages, and three aromatic rings.

• Polarity: The presence of the amide and ether groups introduces polar character due to the C=O, N-H, and C-O bonds. However, the large, nonpolar surface area of the three aromatic rings suggests the molecule will have an overall intermediate polarity.

• Solubility Prediction: Based on the principle of "like dissolves like," solvents of intermediate polarity are likely to be good candidates. Highly polar solvents like water may show poor solubility, while very nonpolar solvents like hexanes might also be unsuitable on their own. Structurally similar compounds, such as N-(4-methoxyphenyl)acetamide, are soluble in alcohol and chloroform but not in water.[5] This provides a strong starting point for our investigation.

Strategic Approach to Solvent Selection

A systematic screening process is the most effective way to identify the optimal recrystallization solvent. The process begins with small-scale tests using a range of single solvents, followed by the exploration of mixed-solvent systems if no single solvent proves ideal.

Criteria for an Ideal Recrystallization Solvent

• High Solvating Power at Elevated Temperature: The compound should be very soluble in the boiling solvent.

• Low Solvating Power at Low Temperature: The compound should be poorly soluble or insoluble in the cold solvent, allowing for maximum recovery.

• Appropriate Boiling Point: The solvent's boiling point should ideally be below the melting point of the compound to prevent "oiling out," where the solid melts before dissolving.[6]

• Inertness: The solvent must not react with the compound.[4]

• Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or completely soluble in the cold solvent (to remain in the mother liquor).[3]

• Volatility: The solvent should be easily removable from the purified crystals.[1]

Candidate Solvents for Screening

The following table lists a range of common laboratory solvents, ordered by decreasing polarity, that are suitable for initial screening.

Solvent	Boiling Point (°C)	Polarity	Rationale
Water	100	High	Unlikely to be suitable alone due to the large nonpolar regions of the target molecule, but useful in mixed systems.[6]
Ethanol	78	High-Intermediate	The hydroxyl group can interact with the amide, making it a strong candidate. Often used for moderately polar compounds.[6]
Isopropanol	82	High-Intermediate	Similar properties to ethanol, a good alternative.[6]
Acetone	56	Intermediate	A versatile solvent with a low boiling point, potentially suitable.[6]
Ethyl Acetate	77	Intermediate	An ester that often works well for compounds of intermediate polarity.[6][7]
Dichloromethane (DCM)	40	Low-Intermediate	Often a good solvent, but its low boiling point can limit the temperature differential for recrystallization.[8]
Toluene	111	Low	The aromatic nature may aid in dissolving the compound at high temperatures.
Heptane/Hexane	98 / 69	Low (Nonpolar)	Unlikely to be a good single solvent, but excellent as an "anti-solvent" in mixed-solvent systems.[6]

Experimental Protocols

Safety Precaution: Always handle organic solvents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Never heat organic solvents with an open flame; use a hot plate or a heating mantle.

Protocol 1: Small-Scale Solvent Screening

This protocol is designed to quickly assess the suitability of a range of single solvents using a small amount of crude material.

Methodology:

• Place approximately 20-30 mg of crude N-(4-methoxyphenyl)-2-phenoxyacetamide into several small test tubes.

• To each test tube, add a candidate solvent dropwise (e.g., start with 0.5 mL) at room temperature.

• Agitate the mixture and observe the solubility. A suitable solvent will not dissolve the compound at this stage.[6]

• For solvents that did not dissolve the compound at room temperature, gently heat the test tube in a hot water bath or on a hot plate. Continue to add the solvent dropwise until the solid just dissolves.

• Once a clear solution is obtained at the elevated temperature, remove the test tube from the heat and allow it to cool slowly to room temperature.

• If crystallization does not occur, try gently scratching the inside of the test tube with a glass rod or adding a seed crystal of the crude material.

• After cooling to room temperature, place the test tube in an ice-water bath for 15-20 minutes to maximize crystal formation.

• Observe the quantity and quality of the crystals formed. A successful solvent will yield a significant amount of crystalline solid.

• Record all observations in a table.

Data Recording Template:

Solvent	Solubility at RT (20-25°C)	Solubility at Boiling	Crystal Formation on Cooling?	Notes (Crystal Quality, Color)
Ethanol
Isopropanol
Acetone
Ethyl Acetate
Toluene
Heptane

Protocol 2: Single-Solvent Recrystallization

This protocol should be used once an ideal single solvent has been identified from the screening process.

Methodology:

• Place the crude N-(4-methoxyphenyl)-2-phenoxyacetamide in an appropriately sized Erlenmeyer flask.

• Add a magnetic stir bar and place the flask on a stirrer/hotplate.

• Add the chosen solvent in small portions while heating and stirring. Add just enough hot solvent to completely dissolve the solid. It is crucial to use the minimum amount of hot solvent to ensure the solution is saturated.[2]

• If the solution is colored by impurities, remove it from the heat, add a very small amount of activated charcoal, and then bring the solution back to a boil for a few minutes.

• If insoluble impurities (including charcoal, if used) are present, perform a hot gravity filtration. This involves filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.[2]

• Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[2]

• Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold solvent to remove any remaining mother liquor.

• Allow the crystals to dry completely under vacuum. Once dry, determine the mass, calculate the percent recovery, and measure the melting point to assess purity.

Protocol 3: Mixed-Solvent Recrystallization

This technique is employed when no single solvent meets all the necessary criteria. It uses a pair of miscible solvents: one in which the compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "bad" or "anti-solvent").[9][10]

Methodology:

• Dissolve the crude solid in a minimal amount of the hot "good" solvent in an Erlenmeyer flask.

• While keeping the solution hot, add the "bad" solvent (anti-solvent) dropwise until the solution becomes faintly cloudy (turbid). This point of incipient precipitation indicates saturation.[9]

• If too much anti-solvent is added, add a few drops of the hot "good" solvent until the solution becomes clear again.[10]

• Cover the flask and allow the solution to cool slowly to room temperature, followed by cooling in an ice-water bath.

• Collect, wash, and dry the crystals as described in the single-solvent protocol (steps 8-10), using an ice-cold mixture of the two solvents for washing.

Visualization of the Solvent Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate recrystallization solvent system.

Sources

• 1. Recrystallization [sites.pitt.edu]
• 2. amherst.edu [amherst.edu]
• 3. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 4. mt.com [mt.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. The synthesis and application of acetamide_Chemicalbook [chemicalbook.com]
• 8. reddit.com [reddit.com]
• 9. m.youtube.com [m.youtube.com]
• 10. ocw.mit.edu [ocw.mit.edu]

Application Note: Optimized Williamson Ether Synthesis of Phenoxyacetamides

Introduction & Pharmacological Relevance

Phenoxyacetamides represent a highly privileged class of pharmacophores in modern drug discovery. They exhibit a broad spectrum of biological activities, ranging from selective noncovalent inhibition of acetylcholinesterase (AChE1) in the development of advanced insecticides[1], to potent anti-tubercular and antimicrobial properties[2].

The most robust and scalable method for constructing the ether linkage in these molecules is the Williamson ether synthesis. This application note provides an in-depth, self-validating protocol for the synthesis of phenoxyacetamides via the nucleophilic substitution (

) of -haloacetamides by phenoxide ions[3].

Mechanistic Rationale and Reaction Design

The Williamson ether synthesis relies on an

mechanism, where the reaction efficiency is dictated by the nucleophilicity of the phenoxide anion and the electrophilicity of the alkyl halide[3].

• Base Selection (Causality) : While strong bases like Sodium Hydride (NaH) can be used to quantitatively deprotonate phenols, mild carbonate bases such as Potassium Carbonate (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ) are vastly preferred for phenoxyacetamide synthesis. Phenols have a relatively low (~10), meaning is sufficiently basic to generate the phenoxide in equilibrium. Furthermore, maintains a heterogeneous reaction mixture that prevents the degradation of sensitive functional groups and avoids the hazardous handling associated with NaH.

• Solvent Effects : Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Acetone are mandatory. These solvents effectively solvate the alkali metal cation (

  ), leaving the phenoxide anion "naked" and highly reactive, thereby accelerating the attack.

• Catalytic Halogen Exchange : When using ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -chloroacetamides, the addition of catalytic Potassium Iodide (KI) dramatically improves yields and reduces reaction times. This occurs via an in situ Finkelstein reaction: the chloride is transiently exchanged for an iodide, which is a superior leaving group, thus lowering the activation energy of the rate-determining step.

Caption: Mechanistic workflow of the Williamson ether synthesis for phenoxyacetamides.

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the quantitative data and expected yields based on varying the reaction parameters. The ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

/Acetone/KI system provides the optimal balance of safety, yield, and impurity profile.

Base (Equiv)	Solvent	Catalyst	Temperature	Time	Expected Yield
(2.0)	Acetone	KI (0.1 eq)	56°C (Reflux)	12–18 h	80–90%
(2.0)	DMF	None	80°C	4–8 h	75–85%
NaH (1.1)	DMF	None	0°C to RT	2–4 h	70–85%
(1.5)	Acetonitrile	None	82°C (Reflux)	12 h	75–88%

Detailed Experimental Protocol

This step-by-step methodology utilizes the optimized

/Acetone/KI conditions.

Caption: Step-by-step operational workflow for phenoxyacetamide synthesis and validation.

Step 1: Preparation of the Phenoxide

• In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve the starting phenol derivative (10.0 mmol, 1.0 eq) in 30 mL of reagent-grade Acetone.

• Add finely powdered anhydrous Potassium Carbonate (

  , 20.0 mmol, 2.0 eq).

• Causality Check : Stir the suspension at room temperature for 30 minutes. This pre-incubation period is critical as it allows for the heterogeneous deprotonation of the phenol, generating the active phenoxide nucleophile before the electrophile is introduced, thereby minimizing unreacted starting material.

Step 2: Electrophilic Addition and Catalysis

• Add 2-chloroacetamide (11.0 mmol, 1.1 eq) to the stirring suspension.

• Add Potassium Iodide (KI, 1.0 mmol, 0.1 eq).

• Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 56–60°C) using an oil bath. Maintain reflux for 12–18 hours[4].

Step 3: Reaction Monitoring and Workup

• Monitor the reaction via Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system. The reaction is deemed complete when the UV-active phenolic starting material spot is fully consumed.

• Cool the reaction mixture to room temperature. Filter the suspension through a pad of Celite to remove the inorganic salts (

  , unreacted ). Wash the filter cake with additional acetone (2 × 10 mL).

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

Step 4: Extraction and Purification

• Dissolve the resulting crude residue in Ethyl Acetate (50 mL).

• Self-Validation Wash : Wash the organic layer with 1M aqueous NaOH (20 mL). This step is a chemical validation—it selectively deprotonates and extracts any unreacted trace phenol into the aqueous layer, ensuring the organic layer only contains the target ether.

• Wash the organic layer sequentially with distilled water (20 mL) and brine (20 mL).

• Dry the organic phase over anhydrous

  , filter, and evaporate to dryness.

• Purify the crude product via recrystallization from an Ethanol/Water mixture to yield the pure phenoxyacetamide as a crystalline solid.

Self-Validating Analytical Characterization

To guarantee the structural integrity of the synthesized phenoxyacetamide, the protocol is integrated with a self-validating analytical framework:

• NMR Spectroscopy (The Definitive Check) : The hallmark of a successful Williamson ether synthesis for this specific scaffold is the appearance of a sharp singlet integrating to 2 protons between 4.40 and 4.60 ppm (in or ). This signal corresponds to the newly formed methylene bridge ( )[5]. Additionally, the primary amide protons ( ) will typically appear as two distinct broad singlets between 5.50 and 7.50 ppm due to restricted rotation around the C-N bond.

• Mass Spectrometry (LC-MS) : Analyze the product using ESI+ mode. A successful reaction will yield a dominant

  or pseudomolecular ion peak corresponding to the exact mass of the target phenoxyacetamide.

• Infrared (IR) Spectroscopy : Confirm the disappearance of the broad phenolic

  stretch (typically around 3200–3400 ) and the appearance of a strong, sharp amide carbonyl ( ) stretch near 1650–1690 .

References

• Benchchem. "An In-depth Technical Guide to the Synthesis of 2-(4-Chlorophenoxy)
• PMC. "Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline)
• ChemRxiv.
• ACS Publications. "Journal of Medicinal Chemistry Vol. 59 No. 20."
• ChemicalBook. "Phenoxyacetic acid synthesis."

Sources

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• 2. Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Phenoxyacetic acid synthesis - chemicalbook [chemicalbook.com]

Application Note: A Practical Guide to In Vitro Cytotoxicity Profiling of Acetamide Derivatives

Introduction

Acetamide derivatives represent a versatile class of chemical compounds with broad applications in drug discovery and materials science. Their structural motifs are present in numerous pharmacologically active agents, making them a focal point in the development of new therapeutics. Assessing the cytotoxic potential of these novel derivatives is a mandatory first step in the preclinical development pipeline.[1][2] It provides critical data on a compound's safety profile, helps determine the therapeutic window, and guides the selection of candidates for further in vivo testing.[1][3]

This guide provides an in-depth overview of established protocols for evaluating the in vitro cytotoxicity of acetamide derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step methodologies but also the scientific rationale behind key experimental choices to ensure robust and reproducible data generation.

Chapter 1: Foundational Concepts & Preliminary Considerations

Before embarking on cytotoxicity testing, a clear understanding of the experimental system is paramount. The choices made at this stage will profoundly impact the quality and interpretability of the results.

The Principle of Cytotoxicity Testing

In vitro cytotoxicity assays are designed to measure the degree to which a substance, such as an acetamide derivative, can cause damage or death to cultured cells.[1][4] These assays are based on evaluating various cellular functions, including metabolic activity, cell membrane integrity, and enzymatic activity.[5][6] A dose-dependent decrease in these functions is typically indicative of a cytotoxic effect.

Selecting the Appropriate Cell Line

The choice of cell line is one of the most critical decisions in designing a cytotoxicity study.[7][8] The selection should be guided by the intended application of the acetamide derivative.

• Relevance to Target Disease: If the compound is being developed as an anti-cancer agent, a panel of cancer cell lines from different tissue origins (e.g., lung, breast, colon) is appropriate.[9][10] For example, studies on pyrimidine-based acetamide derivatives have utilized HepG2 (liver), DLD-1 (colon), and A549 (lung) cancer cell lines.[9]

• General Toxicity Screening: To assess baseline toxicity, non-cancerous or "normal" cell lines are often used. Human fibroblast lines (e.g., hTERT-immortalized fibroblasts) or cell lines derived from key organs like the liver (HepG2) or kidney (HEK293) can provide valuable data.[11][12]

• Specialized Applications: For compounds targeting specific biological systems, more specialized cells, such as induced pluripotent stem cells (hiPSCs) or their differentiated derivatives, may offer higher relevance.[7]

Critical Considerations for Acetamide Derivatives

Acetamide derivatives, like many small molecules, can present unique challenges that must be addressed prior to initiating assays.

• Solubility: Many organic compounds are poorly soluble in aqueous culture media. The most common solvent is dimethyl sulfoxide (DMSO).[12] It is crucial to determine the maximum tolerable concentration of the vehicle (e.g., DMSO) for the chosen cell line, as the vehicle itself can be toxic at higher concentrations. A final DMSO concentration of 0.1% to 0.5% is generally considered safe for most cell lines.[12][13]

• Compound Stability and Interference: Before testing, assess the stability of the derivative in the culture medium over the planned incubation period. Some compounds may degrade or react with media components. Furthermore, colored or fluorescent derivatives can directly interfere with the optical readouts of many assays. It is essential to run "compound-only" controls (wells with the compound in media but without cells) to account for any background absorbance or fluorescence.[14]

• Dose-Response Range: A preliminary range-finding experiment is necessary to determine the appropriate concentrations for the definitive cytotoxicity assay. This typically involves a broad range of concentrations (e.g., from nanomolar to high micromolar) to identify the concentration at which the first signs of toxicity appear and the concentration that causes complete cell death.

Chapter 2: Core Cytotoxicity Assay Protocols

While numerous assays exist, this guide details three of the most robust and widely used methods: the MTT assay (metabolic activity), the LDH release assay (membrane integrity), and the Neutral Red Uptake assay (lysosomal integrity).

MTT Assay: Measuring Mitochondrial Function

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[15][16]

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes, primarily located in the mitochondria.[15][16] These enzymes reduce the yellow water-soluble tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple, insoluble formazan precipitate.[16][17] The amount of formazan produced is directly proportional to the number of viable cells.[12] The formazan crystals are then solubilized, and the absorbance is read using a spectrophotometer.

Workflow Diagram: MTT Assay

Caption: General workflow for the MTT cytotoxicity assay.

Detailed Protocol: MTT Assay

• Cell Seeding: Plate cells into a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000–10,000 cells/well in 100 µL of medium). Allow cells to adhere and grow overnight in a humidified incubator (37°C, 5% CO₂).[12]

• Compound Preparation & Treatment:

  • Prepare a stock solution of the acetamide derivative in sterile DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the final desired concentrations. The final DMSO concentration should not exceed 0.5%.

  • Carefully remove the medium from the cells and replace it with 100 µL of medium containing the different concentrations of the compound.

  • Include the following controls:

    • Untreated Control: Cells in medium only.

    • Vehicle Control: Cells in medium containing the same concentration of DMSO as the highest compound concentration.

    • Blank Control: Medium only (no cells).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well (final concentration 0.5 mg/mL).[15]

• Formazan Formation: Incubate the plate for an additional 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[12]

• Solubilization: Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals. Add 100-150 µL of DMSO to each well to dissolve the crystals. Place the plate on a shaker for 5-10 minutes to ensure complete solubilization.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background noise.[15]

Lactate Dehydrogenase (LDH) Release Assay

The LDH assay is a cytotoxicity assay that quantifies the integrity of the plasma membrane.

Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is present in all cells.[18] When the plasma membrane is damaged, LDH is rapidly released into the cell culture supernatant.[18] The assay measures the amount of LDH in the medium by providing substrates (lactate and NAD+) that lead to the reduction of a tetrazolium salt into a colored formazan product. The intensity of the color, measured by absorbance, is proportional to the amount of LDH released and, therefore, to the number of damaged cells.[19][20]

Workflow Diagram: LDH Assay

Caption: General workflow for the LDH release assay.

Detailed Protocol: LDH Assay

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT protocol. It is critical to set up additional controls for the LDH assay:

  • Low Control (Spontaneous Release): Untreated cells.

  • High Control (Maximum Release): Untreated cells lysed with a lysis buffer (e.g., Triton X-100) 45 minutes before the assay endpoint to release total intracellular LDH.

• Supernatant Collection: After the treatment incubation, centrifuge the 96-well plate at a low speed (e.g., 400 x g for 10 minutes) to pellet any detached cells.[21]

• Assay Reaction:

  • Carefully transfer 50 µL of supernatant from each well to a new, clear 96-well flat-bottom plate.[22]

  • Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing substrate, cofactor, and dye).

  • Add 50 µL of the reaction mixture to each well containing the supernatant.[22]

• Incubation: Incubate the plate at room temperature for 30-60 minutes, protected from light.

• Stop Reaction: Add 50 µL of stop solution (provided in most kits) to each well to terminate the enzymatic reaction.[22]

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

Neutral Red Uptake (NRU) Assay

The NRU assay is a cell viability/survival assay that measures the integrity of lysosomes.

Principle: Neutral Red is a weak cationic dye that penetrates cell membranes and accumulates in the lysosomes of viable, uninjured cells.[23] Toxic substances can cause alterations in the cell surface or lysosomal membrane, leading to a decreased uptake and binding of the dye.[23] After incubation, the dye is extracted from the viable cells, and its concentration is measured by absorbance, which correlates with the number of living cells.[24]

Detailed Protocol: NRU Assay

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT protocol.

• Incubation with Neutral Red:

  • After the treatment period, remove the culture medium.

  • Add 100 µL of pre-warmed medium containing Neutral Red (typically 40-50 µg/mL) to each well.

  • Incubate for 2-3 hours at 37°C, allowing viable cells to take up the dye.[25]

• Dye Removal and Washing:

  • Carefully aspirate the Neutral Red solution.

  • Gently wash the cells with 150 µL of a wash buffer (e.g., PBS) to remove any unincorporated dye.[25]

• Dye Extraction (Destain):

  • Add 150 µL of a destain solution (e.g., 50% ethanol, 1% acetic acid in water) to each well.[25]

  • Place the plate on a shaker for 10 minutes to fully extract the dye from the cells.

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

Chapter 3: Data Analysis, Interpretation & Assay Selection

Data Calculation and IC₅₀ Determination

The primary endpoint for cytotoxicity assays is often the IC₅₀ value, which is the concentration of a compound that inhibits a biological process (like cell growth) by 50%.[26][27]

Calculation Steps:

• Background Subtraction: Subtract the average absorbance value of the blank controls from all other wells.

• Normalization: Express the data as a percentage of the vehicle control.

  • For MTT & NRU (Viability): % Viability = (Absorbance_Sample / Absorbance_VehicleControl) * 100

  • For LDH (Cytotoxicity): % Cytotoxicity = ((Absorbance_Sample - Absorbance_LowControl) / (Absorbance_HighControl - Absorbance_LowControl)) * 100

• Dose-Response Curve: Plot the percentage of viability or cytotoxicity against the logarithm of the compound concentration.[26][28]

• IC₅₀ Calculation: Use a non-linear regression model (e.g., a four-parameter logistic or sigmoidal dose-response curve) to fit the data and determine the IC₅₀ value.[26][29] Software like GraphPad Prism or specialized Excel add-ins can perform this analysis.[26][28]

Assay Selection & Troubleshooting

No single assay is perfect; therefore, using more than one method to confirm results is highly recommended.[6]

Assay	Principle	Advantages	Disadvantages & Considerations
MTT	Mitochondrial metabolic activity[16]	Inexpensive, well-established, high-throughput.[5]	Can be affected by compounds that alter mitochondrial respiration; insoluble formazan requires a solubilization step.[16]
LDH Release	Plasma membrane integrity[18]	Measures cell death directly (necrosis); simple workflow.[22]	Less sensitive for detecting apoptosis or cytostatic effects; timing is critical as LDH can degrade in the medium.
Neutral Red	Lysosomal integrity[23]	Sensitive to lysosomal toxins; cost-effective.	Can be influenced by compounds affecting lysosomal pH; requires multiple wash steps.

Common Troubleshooting Scenarios:

• High Background in Compound-Only Wells: The acetamide derivative may be colored or may react with the assay reagents. Subtracting the background from these wells is essential.[14]

• Poor Solubility/Precipitation: The compound may precipitate in the culture medium, scattering light and giving false readings. Visually inspect wells with a microscope. Attempt to improve solubility or filter the stock solution.[14]

• High Variability Between Replicates: This often points to inconsistent cell seeding, pipetting errors, or edge effects in the 96-well plate. Ensure a homogenous cell suspension and avoid using the outer wells of the plate.

Conclusion

The systematic in vitro cytotoxicity profiling of acetamide derivatives is a cornerstone of modern drug development and chemical safety assessment. By carefully selecting relevant cell lines, understanding the principles behind assays like MTT, LDH, and Neutral Red, and adhering to rigorous, well-controlled protocols, researchers can generate reliable and meaningful data. This guide provides the foundational knowledge and practical steps to design and execute these critical experiments, ultimately enabling the confident identification of promising lead compounds while ensuring a commitment to safety and scientific integrity.

References

• Laboratory 4 Assay for L-Lactate Dehydrogenase. (n.d.). Southern Illinois University.

• Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. (2016). Molecules. Retrieved from [Link]

• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• MTT Cell Assay Protocol. (n.d.). Texas Children's Hospital/Baylor College of Medicine. Retrieved from [Link]

• MTT (Assay protocol, published on Feb 27, 2023). (2023). protocols.io. Retrieved from [Link]

• Cell Viability Assays. (2013). In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]

• An Overview of the Current State of Cell Viability Assessment Methods Using OECD Classification. (2024). International Journal of Molecular Sciences. Retrieved from [Link]

• Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. (2016). Current Protocols in Toxicology. Retrieved from [Link]

• Cell viability & viability assays: 7 facts to be aware of. (2023). Single Use Support. Retrieved from [Link]

• Cytotoxic activities of the pyrimidine-based acetamide and isophthalimide derivatives: an in vitro and in silico studies. (2023). Journal of Biomolecular Structure and Dynamics. Retrieved from [Link]

• Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device. (2015). Experimental and Therapeutic Medicine. Retrieved from [Link]

• ICCVAM Recommended Protocol: NHK Neutral Red Uptake Assay. (2003). National Toxicology Program, National Institute of Environmental Health Sciences. Retrieved from [Link]

• IC50. (n.d.). Wikipedia. Retrieved from [Link]

• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (2019). SciSpace. Retrieved from [Link]

• Neutral Red Cell Cytotoxicity Assay Kit. (n.d.). Assay Genie. Retrieved from [Link]

• Technical Manual Lactate Dehydrogenase (LDH) Cytotoxicity Colorimetric Assay Kit. (n.d.). Assay Genie. Retrieved from [Link]

• A Comprehensive Overview of the Major Categories of Cell Viability Assays. (2025). ANT Bio. Retrieved from [Link]

• How can I calculate IC50 for a cytotoxic substance?. (2015). ResearchGate. Retrieved from [Link]

• Neutral Red Uptake Assay. (n.d.). RE-Place. Retrieved from [Link]

• Guidelines for cell viability assays. (2025). ResearchGate. Retrieved from [Link]

• Highlight report: Cell type selection for toxicity testing. (2018). ALTEX. Retrieved from [Link]

• What cell line should I choose for citotoxicity assays?. (2023). ResearchGate. Retrieved from [Link]

• Cytotoxicity Assay Protocol & Troubleshooting. (n.d.). Creative Biolabs. Retrieved from [Link]

• Synthesis and Cytotoxic Activity of Some Novel N-Pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide Derivatives. (2012). Molecules. Retrieved from [Link]

• Synthesis of Novel Acetamide Derivatives and Evaluation of their Antiproliferative Potency against Different Cancer Cell Lines. (2015). International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

• In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (2025). Kosheeka. Retrieved from [Link]

• Neutral Red Uptake. (n.d.). Institute for In Vitro Sciences, Inc. Retrieved from [Link]

• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. (2019). In Current Protocols in Toxicology. John Wiley & Sons, Inc. Retrieved from [Link]

• Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. (2025). International Journal of Molecular Sciences. Retrieved from [Link]

• Cytotoxicity Testing: Everything You Need to Know. (n.d.). Test Labs. Retrieved from [Link]

• In Vitro Cytotoxicity Assay. (n.d.). Alfa Cytology. Retrieved from [Link]

• Selection of an Optimal Cytotoxicity Assay for Undergraduate Research. (2015). Journal of the South Carolina Academy of Science. Retrieved from [Link]

• Can someone tel me how to calculate the IC50 from % cell growth?. (2017). ResearchGate. Retrieved from [Link]

• Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. (2024). Omics Online. Retrieved from [Link]

• Cytotoxicity Assays – what your cells don't like. (2025). BMG LABTECH. Retrieved from [Link]

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• 16. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
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• 29. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]

Guide to the Synthesis and Purification of N-(4-methoxyphenyl)-2-chloroacetamide

An Application Note for Drug Development Professionals

Abstract

N-(4-methoxyphenyl)-2-chloroacetamide is a pivotal intermediate in the synthesis of various pharmaceutical compounds and biologically active molecules.[1] Its structure combines a reactive chloroacetamide moiety with a methoxy-substituted phenyl ring, making it a versatile building block for further chemical modifications. This guide provides a comprehensive, field-tested protocol for the synthesis, purification, and characterization of this intermediate. We delve into the causality behind experimental choices, present self-validating protocols, and offer practical insights for troubleshooting, ensuring researchers can reliably produce high-purity material for drug discovery and development applications.

Introduction and Mechanistic Overview

The preparation of N-(4-methoxyphenyl)-2-chloroacetamide is fundamentally a nucleophilic acyl substitution reaction. The primary amine of 4-methoxyaniline (p-anisidine) acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of chloroacetyl chloride. The reaction is typically rapid and highly exothermic.

Reaction Causality:

• Nucleophile: The lone pair of electrons on the nitrogen atom of 4-methoxyaniline initiates the reaction. The methoxy group (-OCH₃) is an electron-donating group, which increases the electron density of the aromatic ring and, to a lesser extent, the nucleophilicity of the amine group.

• Electrophile: Chloroacetyl chloride is an excellent electrophile. The two chlorine atoms are strongly electron-withdrawing, creating a significant partial positive charge on the carbonyl carbon, making it highly susceptible to nucleophilic attack.

• Byproduct: The reaction produces hydrochloric acid (HCl) as a byproduct. This acid must be neutralized by a base to prevent protonation of the starting amine, which would render it non-nucleophilic and halt the reaction.

Reaction Scheme

Caption: General reaction scheme for the synthesis.

Experimental Protocol

This protocol is designed for a laboratory scale synthesis yielding a high-purity solid product.

Materials and Equipment

Reagents & Materials	Grade	Supplier	Notes
4-Methoxyaniline (p-Anisidine)	≥98%	Major Chemical Supplier	Toxic; handle with care.
Chloroacetyl Chloride	≥98%	Major Chemical Supplier	Corrosive, lachrymator, reacts with water.[2]
Glacial Acetic Acid	ACS Grade	Major Chemical Supplier	Corrosive.
Sodium Acetate	Anhydrous, ≥99%	Major Chemical Supplier
Deionized Water	In-house
Ethanol	200 Proof	Major Chemical Supplier	For recrystallization.
Dichloromethane (DCM)	ACS Grade	Major Chemical Supplier	For extraction.
Magnesium Sulfate (MgSO₄)	Anhydrous	Major Chemical Supplier	For drying.
TLC Plates	Silica Gel 60 F₂₅₄	Merck or equivalent	For reaction monitoring.[3]

Equipment	Specification	Notes
Magnetic Stirrer with Stir Bar
Round-bottom flask	250 mL
Addition Funnel	100 mL
Ice Bath	For temperature control.
Büchner Funnel and Flask	For vacuum filtration.
Rotary Evaporator	For solvent removal.
Melting Point Apparatus	For purity assessment.
Fume Hood	Mandatory for entire procedure.

Synthesis Workflow

Caption: Step-by-step experimental workflow diagram.

Detailed Synthesis Procedure[1]

• Reagent Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-methoxyaniline (5.8 g, 0.047 mol) in 40 mL of glacial acetic acid.

  • Causality: Acetic acid serves as a polar solvent that readily dissolves the starting amine. It can also act as a proton source/sink, though a separate base will be used for full HCl neutralization.

• Reaction Cooldown: Place the flask in an ice bath and stir the solution until the temperature equilibrates to between 0 and 5°C.

  • Causality: The acylation reaction is highly exothermic. Cooling is critical to prevent side reactions and control the reaction rate.

• Addition of Electrophile: Add chloroacetyl chloride (5.3 g, 3.75 mL, 0.047 mol) dropwise to the stirred solution over 20-30 minutes using an addition funnel. Maintain the internal temperature below 10°C throughout the addition.

  • Causality: Slow, portionwise addition prevents a dangerous temperature spike and ensures a homogenous reaction.[1]

• Reaction Progression: After the addition is complete, continue stirring the mixture in the ice bath for an additional 30 minutes. Then, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours.

• Reaction Monitoring (Optional but Recommended): Monitor the reaction's completion using Thin-Layer Chromatography (TLC).

  • Mobile Phase: A 7:3 mixture of Hexane:Ethyl Acetate is a good starting point.

  • Procedure: Spot the starting material (4-methoxyaniline) and the reaction mixture on a TLC plate. The product should appear as a new, less polar spot (higher Rf) than the starting amine. The reaction is complete when the starting amine spot has disappeared.

• Product Precipitation: In a separate beaker, prepare a solution of sodium acetate in 35 mL of water. Once the reaction is complete, add the sodium acetate solution to the reaction flask while stirring.

  • Causality: Sodium acetate is a base that neutralizes the HCl byproduct, forming sodium chloride and acetic acid. This also decreases the solubility of the organic product, causing it to precipitate out of the acidic aqueous solution.

• Isolation of Crude Product: Continue stirring for 30 minutes at room temperature to ensure complete precipitation. A solid precipitate should form.[1] Collect the crude product by vacuum filtration using a Büchner funnel. Wash the filter cake with two portions of cold deionized water (2x 30 mL) to remove residual salts and acetic acid.

• Drying: Allow the crude solid to air-dry on the filter for at least an hour to remove excess water before purification.

Purification by Recrystallization

Recrystallization is a technique used to purify solid compounds based on differences in solubility.[4]

• Solvent Selection: An ethanol/water mixture is an effective solvent system for this compound. Ethanol is the "good" solvent in which the compound is soluble when hot, and water is the "poor" or "anti-solvent" in which it is insoluble.[5]

• Procedure: a. Transfer the crude, semi-dry solid to an Erlenmeyer flask. b. Add a minimal amount of hot ethanol and heat the mixture gently (on a hot plate) while swirling until the solid completely dissolves.[5] c. If any insoluble impurities remain, perform a hot gravity filtration. d. To the hot, clear solution, add hot water dropwise until the solution just begins to turn cloudy (the cloud point). This indicates the solution is saturated. e. Add a few more drops of hot ethanol until the solution becomes clear again. f. Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Crystals should begin to form. g. Once at room temperature, place the flask in an ice bath for 20-30 minutes to maximize crystal formation. h. Collect the purified crystals by vacuum filtration, washing them with a small amount of ice-cold ethanol/water mixture. i. Dry the crystals completely in a desiccator or a vacuum oven at low heat. A shiny, crystalline powder should be obtained.[6]

Characterization of Final Product

Proper characterization is essential to confirm the identity, structure, and purity of the synthesized intermediate.

Parameter	Method	Expected Result	Purpose
Purity	Thin-Layer Chromatography (TLC)	A single spot.	Confirms the absence of starting material and byproducts.
Purity	Melting Point (MP)	A sharp melting range (e.g., 1-2°C).	A broad or depressed melting point indicates impurities.
Identity	¹H NMR Spectroscopy	Signals consistent with the structure.	Confirms the chemical structure and connectivity of atoms.
Identity	FT-IR Spectroscopy	Characteristic absorption bands.	Identifies key functional groups (amide C=O, N-H).

Expected Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~8.0-8.2 ppm (singlet, 1H, -NH)

  • δ ~7.4-7.5 ppm (doublet, 2H, Ar-H ortho to -NH)

  • δ ~6.8-6.9 ppm (doublet, 2H, Ar-H ortho to -OCH₃)

  • δ ~4.2 ppm (singlet, 2H, -CH₂Cl)

  • δ ~3.8 ppm (singlet, 3H, -OCH₃)

• FT-IR (KBr, cm⁻¹):

  • ~3300 cm⁻¹ (N-H stretch)

  • ~1670 cm⁻¹ (Amide C=O stretch, Amide I band)

  • ~1540 cm⁻¹ (N-H bend, Amide II band)

  • ~1240 cm⁻¹ (C-O stretch of ether)

  • ~750-800 cm⁻¹ (C-Cl stretch)

Safety and Handling

Working with the reagents for this synthesis requires strict adherence to safety protocols in a well-ventilated chemical fume hood.

• Chloroacetyl Chloride: Highly corrosive, causes severe burns, is a lachrymator (tear-producing), and reacts violently with water to produce toxic gas.[2][7] Always handle in a fume hood, wear chemical splash goggles, a face shield, and appropriate gloves (e.g., butyl rubber or laminate).[8][9] Ensure an emergency eyewash and safety shower are immediately accessible.

• 4-Methoxyaniline (p-Anisidine): Toxic if swallowed or in contact with skin.[10] It is also a suspected mutagen. Wear gloves and protective clothing. Avoid inhalation of dust.

• Glacial Acetic Acid: Corrosive and can cause severe skin and eye burns. Handle with appropriate PPE.

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Product Yield	Reagents were degraded (especially chloroacetyl chloride due to moisture).Insufficient base to neutralize HCl byproduct.Reaction temperature was too high, causing side reactions.	Use fresh, high-purity reagents.Ensure the correct stoichiometry of the base is used.Maintain strict temperature control with an efficient ice bath during the addition phase.
Product "Oils Out" During Recrystallization	Solution is saturated at a temperature above the product's melting point.Cooling was too rapid.High level of impurities depressing the melting point.	Re-heat the mixture to dissolve the oil, add more of the "good" solvent (ethanol), and cool again very slowly.Allow the flask to cool to room temperature naturally before placing it in an ice bath.[5]
Low Recovery After Recrystallization	Too much solvent was used initially.Crystals were washed with warm solvent.Premature crystallization during hot filtration.	Use the minimum amount of hot solvent required to dissolve the crude product.Always wash collected crystals with ice-cold solvent.Pre-heat the filtration apparatus (funnel, flask) before hot filtration.[5]

References

• Acikbas, Y., Cankaya, N., Capan, R., & Soykan, C. (2016). Synthesis of the 2-chloro-N-(4-methoxyphenyl) acetamide. ResearchGate. [Link]

• El-Hiti, G. A., et al. (2022). Crystal structure and Hirshfeld surface analysis of 2-chloro-N-(4-methoxyphenyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications. [Link]

• Loba Chemie. (2019). Safety Data Sheet: Chloroacetyl chloride for synthesis. [Link]

• Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• PrepChem. (n.d.). Synthesis of N-phenyl-2-chloroacetamide. [Link]

Sources

• 1. Crystal structure and Hirshfeld surface analysis of 2-chloro-N-(4-meth­oxy­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lobachemie.com [lobachemie.com]
• 3. organomation.com [organomation.com]
• 4. mt.com [mt.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. fishersci.com [fishersci.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. fishersci.com [fishersci.com]

Technical Notes & Optimization

Common impurities in the synthesis of phenoxyacetamides

Welcome to the technical support center for phenoxyacetamide synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and impurities encountered during the synthesis of this important class of compounds. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your synthetic routes effectively.

Frequently Asked Questions (FAQs)

Q1: I am seeing an unexpected peak in my HPLC analysis that corresponds to a dimer of my starting phenol. What is the likely cause and how can I prevent it?

This is a common issue, particularly when using strong bases in the presence of an activating group on the aromatic ring of the phenol. The likely cause is a side reaction where the phenoxide intermediate undergoes oxidative coupling.

Troubleshooting Steps:

• Degas Your Solvent: Oxygen can promote oxidative coupling. Purging your reaction solvent with an inert gas like nitrogen or argon before adding your reagents can significantly reduce the formation of this dimer.

• Control Base Addition: Adding the base slowly and at a lower temperature can help to control the concentration of the reactive phenoxide intermediate, minimizing the chance of dimerization.

• Choice of Base: Consider using a milder base. While strong bases like sodium hydride are effective, they can also promote side reactions. A weaker base, such as potassium carbonate, may be sufficient to deprotonate the phenol without driving the formation of byproducts.

Q2: My final product is contaminated with unreacted 2-chloro-N-substituted acetamide. How can I improve the conversion?

Incomplete reaction is a frequent challenge in Williamson ether synthesis, the primary route to phenoxyacetamides. Several factors can contribute to this.

Troubleshooting Steps:

• Verify Stoichiometry: Ensure you are using a slight excess of the 2-chloro-N-substituted acetamide (e.g., 1.1 to 1.2 equivalents) to drive the reaction to completion, especially if your phenol is more valuable.

• Increase Reaction Temperature: The reaction kinetics can be slow. Cautiously increasing the reaction temperature can improve the rate of reaction. Monitor for potential degradation of your starting materials or product.

• Solvent Choice: The choice of solvent is critical. A polar aprotic solvent like DMF or acetonitrile is generally preferred as they can solvate the cation of the base, making the phenoxide more nucleophilic.

• Phase-Transfer Catalysis: For reactions in biphasic systems or with poorly soluble salts, the addition of a phase-transfer catalyst, such as a quaternary ammonium salt, can significantly enhance the reaction rate by transporting the phenoxide ion into the organic phase.

Q3: I have identified an impurity with the same mass as my desired product, but with a different retention time. What could this be?

This is a classic sign of an isomeric impurity. In the context of phenoxyacetamide synthesis, the most likely candidate is a product of the Smiles rearrangement. This is particularly prevalent when the aromatic ring of the phenol contains electron-withdrawing groups.

Mechanism of Smiles Rearrangement:

The Smiles rearrangement is an intramolecular nucleophilic aromatic substitution. The amide nitrogen of the side chain can act as a nucleophile, attacking the aromatic ring and displacing the ether oxygen.

DOT Script for Smiles Rearrangement:

Caption: Smiles rearrangement pathway in phenoxyacetamide synthesis.

Prevention and Control:

• Reaction Conditions: The Smiles rearrangement is often favored by strong bases and high temperatures. Using milder reaction conditions can help to suppress this side reaction.

• Structural Modifications: If possible, modifying the substituents on the aromatic ring to be less electron-withdrawing can reduce the likelihood of this rearrangement.

Troubleshooting Guide: Impurity Profiling and Control

A systematic approach to impurity identification and control is crucial for the development of robust synthetic processes.

Step 1: Initial Impurity Identification

The first step is to get a comprehensive profile of the impurities in your crude product.

Analytical Technique	Information Provided
HPLC/UPLC-UV	Provides retention times and relative peak areas for all UV-active components.
LC-MS	Provides molecular weight information for each peak, aiding in identification.
GC-MS	Useful for volatile impurities and starting materials.
NMR Spectroscopy	Provides structural information about the major components and significant impurities.

Step 2: Tracing the Origin of Impurities

Once you have a list of impurities, the next step is to determine their source.

DOT Script for Impurity Origin:

Caption: Common sources of impurities in phenoxyacetamide synthesis.

Step 3: Protocol for Impurity Control

A. Starting Material Purity:

• Protocol: Always analyze the purity of your starting phenol and 2-chloro-N-substituted acetamide by HPLC or GC before starting the reaction.

• Causality: Impurities in the starting materials will carry through the reaction and can be difficult to remove from the final product. For example, cresol impurities in phenol will lead to the corresponding cresol-derived phenoxyacetamides.

B. Reaction Condition Optimization:

• Protocol:

  • Set up a series of small-scale parallel reactions.

  • Vary one parameter at a time (e.g., base, solvent, temperature).

  • Monitor the reaction progress and impurity formation by HPLC at regular intervals.

• Causality: A systematic optimization will allow you to identify the conditions that maximize the yield of the desired product while minimizing the formation of byproducts.

C. Work-up and Purification:

• Protocol:

  • After the reaction is complete, quench the reaction carefully with water or a dilute acid.

  • Extract the product into a suitable organic solvent.

  • Wash the organic layer with brine to remove water-soluble impurities.

  • Purify the crude product by recrystallization or column chromatography.

• Causality: A well-designed work-up procedure is essential to remove unreacted starting materials, salts, and polar byproducts. The choice between recrystallization and chromatography will depend on the nature of the impurities and the desired purity of the final product.

References

• Potassium Carbonate in Organic Synthesis. Organic Chemistry Portal. [Link]

• Williamson Ether Synthesis. Organic Chemistry Portal. [Link]

Technical Support Center: Optimizing Reflux Time for Phenoxyacetamide Synthesis

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers and drug development professionals optimizing the formation of phenoxyacetamides via the Williamson ether synthesis pathway.

While standard laboratory heuristics often suggest "refluxing overnight" to ensure reaction completion, applying this logic to phenoxyacetamide synthesis frequently results in degraded yields and complex purification pipelines. This guide dissects the causality behind reflux time optimization, providing field-proven troubleshooting strategies and self-validating protocols.

Part 1: Mechanistic Foundations – The Causality of Reflux Time

The synthesis of phenoxyacetamides typically involves the coupling of a phenol with an

-haloacetamide in the presence of a base. This reaction is governed by kinetics[1]. However, optimizing the reflux time is a delicate balancing act between kinetic completion and thermodynamic degradation due to two primary mechanistic factors:

• The Ambident Nature of Phenoxide: Phenoxide ions are ambident nucleophiles, capable of attacking via the oxygen atom (O-alkylation) or the aromatic ring carbons (C-alkylation)[2]. O-alkylation is kinetically favored and produces the desired phenoxyacetamide. However, extended reflux times at high temperatures can drive the reaction toward thermodynamic control, promoting reversible O-alkylation that slowly converts to the more stable C-alkylated byproduct[2].

• Base-Promoted Amide Hydrolysis:

  -haloacetamides contain a labile amide bond. Prolonged heating in the presence of a base (such as or ) and trace amounts of water leads to base-promoted nucleophilic acyl substitution[3]. The hydroxide ion attacks the carbonyl carbon, forming a tetrahedral intermediate that collapses to expel the amine, irreversibly hydrolyzing your product into phenoxyacetic acid[3].

Part 2: Troubleshooting Guide & FAQs

Q1: Why is my phenoxyacetamide yield plateauing or decreasing after 3 hours of reflux? A: You are likely crossing the threshold from kinetic control to thermodynamic degradation. After 2 to 3 hours, the

O-alkylation is typically complete[4]. Continuing to reflux exposes the newly formed phenoxyacetamide to the basic environment, initiating base-promoted amide hydrolysis[3]. Additionally, extended heat allows the kinetically favored ether to revert and form C-alkylated phenolic byproducts[2]. Cap your reflux time at 2–3 hours and rely on in-process monitoring rather than arbitrary extended heating.

Q2: How do my choices of solvent and base dictate the optimal reflux time? A: The

reaction rate is highly dependent on the solvation of the nucleophile. Protic solvents like ethanol hydrogen-bond with the phenoxide, reducing its nucleophilicity and requiring longer reflux times (typically 2–4 hours)[4]. Switching to a polar aprotic solvent like Acetone or DMF leaves the phenoxide "naked" and highly reactive, cutting the required reflux time down to 1–1.5 hours[1]. Furthermore, using a more soluble base like instead of accelerates the initial deprotonation step, further compressing the necessary heating window.

Q3: I am observing unreacted

-chloroacetamide after 2.5 hours of reflux. Should I increase the time? A: No. Increasing the reflux time risks hydrolyzing the product you have already formed. Alkyl chlorides are relatively poor leaving groups compared to bromides or iodides[1]. Instead of extending the heat exposure, add a catalytic amount (0.1–0.2 equivalents) of Sodium Iodide ( ) to the reaction mixture. This initiates an in situ Finkelstein reaction, temporarily converting the sluggish -chloroacetamide into a highly reactive -iodoacetamide, driving the reaction to completion within your safe 2-hour window.

Part 3: Quantitative Data Summary

The following table summarizes the causal relationship between reflux time, reaction conditions, and byproduct formation based on optimized laboratory data.

Reflux Time	Solvent	Base	Electrophile	Yield (%)	Primary Byproduct / Outcome
1.0 h	Ethanol		-Chloroacetamide	45%	Unreacted starting materials
2.0 h	Ethanol		-Chloroacetamide	83%	Trace C-alkylation[4]
4.0 h	Ethanol		-Chloroacetamide	65%	Phenoxyacetic acid (Hydrolysis)
1.5 h	Acetone		-Bromoacetamide	92%	None (Optimal Kinetic Control)
8.0 h	DMF		-Chloroacetamide	40%	Extensive amide hydrolysis[3]

Part 4: Self-Validating Experimental Protocol

To ensure high scientific integrity, this protocol incorporates a self-validating feedback loop (Step 4) to prevent over-refluxing.

Objective: Synthesize phenoxyacetamide via Williamson ether synthesis while strictly avoiding thermodynamic C-alkylation and base-promoted hydrolysis.

Reagents: Phenol (1.0 eq),

-Chloroacetamide (1.1 eq), Anhydrous (1.5 eq), Acetone (0.4 M), Catalytic (0.1 eq).

Step-by-Step Methodology:

• Phenoxide Generation: In an oven-dried round-bottom flask, dissolve the phenol in Acetone. Add finely powdered, anhydrous

  . Stir vigorously at room temperature for 15 minutes to ensure complete deprotonation.

• Electrophile Activation: Add the

  -chloroacetamide and the catalytic to the stirring mixture. The will immediately begin halogen exchange to form the more reactive iodo-intermediate.

• Optimized Reflux: Attach a reflux condenser and heat the mixture to 56°C (the boiling point of acetone). Begin your timer only when a steady reflux is achieved.

• In-Process Monitoring (Self-Validation): At the 60-minute mark, pull a 0.1 mL aliquot. Quench it with 0.5 mL of water, extract with 0.5 mL of Ethyl Acetate, and spot the organic layer on a TLC plate (Hexane:EtOAc 3:1). Compare it against the starting phenol.

  • Causality Check: If the phenol spot is absent, the reaction is complete. Terminate the reflux immediately. Do not continue heating just to consume trace amounts of the haloacetamide.

• Quench and Workup: Cool the reaction flask to room temperature in a water bath. Filter the mixture through a celite pad to remove the inorganic salts (

  , , ). Concentrate the filtrate under reduced pressure.

• Purification: Recrystallize the crude residue from hot ethanol to isolate the pure phenoxyacetamide, free from any trace hydrolysis byproducts.

Part 5: Workflow Visualization

Logical workflow for optimizing reflux time in phenoxyacetamide synthesis.

Part 6: References

• Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines] Source: ACS Omega (ACS Publications) URL:[Link]

• The Williamson Ether Synthesis Source: Master Organic Chemistry URL:[Link]

• Ambident Reactivity of Phenolate Anions Revisited: A Quantitative Approach to Phenolate Reactivities Source: The Journal of Organic Chemistry (via ResearchGate) URL:[Link]

• 21.7: Chemistry of Amides (Base-Promoted Hydrolysis) Source: Chemistry LibreTexts URL:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]

Solving solubility issues of N-(4-methoxyphenyl)-2-phenoxyacetamide in aqueous media

Technical Support Center: Solubility Optimization for N-(4-methoxyphenyl)-2-phenoxyacetamide

Executive Summary

Compound: N-(4-methoxyphenyl)-2-phenoxyacetamide Chemical Formula: C₁₅H₁₅NO₃ Class: Lipophilic Aromatic Amide / Phenoxyacetic Acid Derivative Primary Challenge: High lattice energy driven by intermolecular hydrogen bonding and significant hydrophobicity (LogP estimated ~2.5–3.0), resulting in negligible aqueous solubility (<0.1 mg/mL typically).[1][2]

Module 1: Diagnostic & Characterization

“Why won’t this compound dissolve in my aqueous buffer?”

Before attempting formulation, you must understand the physicochemical barriers. This compound is not merely "hydrophobic"; it is a crystalline amide that stabilizes itself through strong intermolecular interactions.[1][2]

The Physicochemical Barrier

• Lattice Energy: The amide bond (-CONH-) facilitates strong hydrogen bonding between molecules in the crystal lattice.[1][2] As noted in crystallographic studies of similar phenoxyacetamide derivatives, these molecules often form needle-shaped crystals with extensive C-H[2]···O and N-H···O networks. Breaking this lattice requires significant energy.[2]

• Lipophilicity: The molecule contains two aromatic rings (anisidine and phenoxy moieties) linked by a short aliphatic chain.[2] This structure lacks ionizable groups at physiological pH (pH 1–8), meaning pH adjustment (acid/base) will not significantly enhance solubility.[1][2]

• The "Crash-Out" Phenomenon: Users often observe immediate precipitation upon diluting a DMSO stock into water.[1][2] This occurs because the water molecules self-associate more strongly than they solvate the hydrophobic drug, forcing the drug molecules to aggregate.

Diagnostic Checklist

Observation	Probable Cause	Recommended Action
Floating Powder	High surface tension / Poor wetting	Add surfactant (Tween 80) to wet the particles.[1][2]
Cloudy Suspension	Micro-precipitation (Nucleation)	Solvent exchange failed. Switch to Cyclodextrin complexation.
Needle Crystals	Ostwald Ripening (Slow growth)	The system is thermodynamically unstable.[1][2] Use a solid dispersion or stable nano-suspension.[1][2]
Gel Formation	Mesophase formation	Concentration of co-solvent (e.g., PEG) is too high; reduce polymer concentration.[1]

Module 2: Solubility Enhancement Strategies

“How do I choose the right vehicle for my experiment?”

Strategy A: Co-Solvent Systems (For In Vitro / HTS)

For rapid screening where biological compatibility is less critical, organic co-solvents are the first line of defense.

• Primary Solvent: Dimethyl Sulfoxide (DMSO) is the gold standard.[1][2] The compound is soluble in DMSO due to dipole-dipole interactions disrupting the amide hydrogen bonds.[2]

• Secondary Co-solvents: Ethanol or PEG 400 can be used if DMSO toxicity is a concern, though solubility will be lower.[1][2]

Strategy B: Surfactant-Assisted Dissolution (For Cell-Based Assays)

To prevent precipitation upon dilution, surfactants reduce the interfacial tension.[1][2]

• Recommendation: Polysorbate 80 (Tween 80) at 0.1% – 0.5% (w/v).[1][2]

• Mechanism: Forms micelles that encapsulate the hydrophobic molecule, keeping it dispersed in the aqueous phase.

Strategy C: Cyclodextrin Complexation (For In Vivo / High Stability)

This is the most robust method for this specific class of amides.[1]

• Recommendation: Hydroxypropyl-β-cyclodextrin (HP-β-CD).[1][2]

• Why: The aromatic rings of N-(4-methoxyphenyl)-2-phenoxyacetamide fit snugly into the hydrophobic cavity of the cyclodextrin, while the hydroxyl groups on the outside ensure water solubility.[1][2] This prevents the "crash-out" effect completely.[1][2]

Module 3: Decision Logic & Workflow

The following decision tree guides you to the optimal solubilization method based on your experimental constraints.

Caption: Decision matrix for selecting the optimal solubilization strategy based on assay sensitivity and toxicity constraints.

Module 4: Detailed Experimental Protocols

Protocol 1: Preparation of a Stable Stock Solution (10 mM)

Target: Creating a master stock for long-term storage.

• Weighing: Accurately weigh 2.57 mg of N-(4-methoxyphenyl)-2-phenoxyacetamide (MW ≈ 257.29 g/mol ).

• Solvent Addition: Add 1.0 mL of anhydrous DMSO (molecular biology grade).

  • Note: Do not use water or buffer at this stage.[1][2]

• Dissolution: Vortex vigorously for 30 seconds. If particles persist, sonicate in a water bath at 37°C for 5 minutes.

  • Visual Check: Solution must be crystal clear.

• Storage: Aliquot into amber glass vials (to prevent photodegradation) and store at -20°C.

  • Caution: DMSO is hygroscopic.[1][2] Ensure caps are tight to prevent water absorption, which will cause the compound to crash out inside the vial over time.

Protocol 2: Preparation of Aqueous Working Solution (Cyclodextrin Method)

Target: 100 µM working solution in PBS for cell treatment.

• Prepare Vehicle: Dissolve 20% (w/v) HP-β-CD in PBS (Phosphate Buffered Saline). Filter sterilize (0.22 µm).

• Dilution Step:

  • Pipette 10 µL of the 10 mM DMSO stock solution.[1]

  • Slowly inject it into 990 µL of the 20% HP-β-CD vehicle while vortexing.

  • Critical: Do not add the vehicle to the DMSO; add the DMSO to the vehicle. This "rapid dispersion" technique prevents large crystal formation.[2]

• Equilibration: Shake the solution at room temperature for 30 minutes to allow the inclusion complex to stabilize.

• Final Check: The solution should remain clear. If cloudy, the concentration exceeds the solubility limit of the complex; dilute further.

Frequently Asked Questions (FAQ)

Q1: Can I use acid or base to dissolve this compound? A: No. N-(4-methoxyphenyl)-2-phenoxyacetamide is a neutral amide.[1][2] Unlike amines (which dissolve in acid) or carboxylic acids (which dissolve in base), this molecule does not ionize significantly in the pH 1–10 range. Adding strong acid/base may only hydrolyze (break) the amide bond, destroying your compound.

Q2: My solution turned cloudy after 1 hour. What happened? A: You likely experienced "Ostwald Ripening."[1][2] Small, invisible nuclei formed immediately upon dilution, and over the hour, they grew into visible crystals. To prevent this, increase the concentration of your solubilizer (Cyclodextrin or Tween) or use the solution immediately after preparation.

Q3: Is this compound light-sensitive? A: Phenoxy and anisidine derivatives can be prone to photo-oxidation over extended periods.[1][2] While not extremely sensitive, it is "Good Laboratory Practice" (GLP) to use amber vials and avoid direct sunlight, especially when in solution.

Q4: Why does the protocol recommend HP-β-CD over standard β-CD? A: Standard β-cyclodextrin has limited water solubility itself (~18 mg/mL).[1][2] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is much more soluble (>500 mg/mL) and less toxic to renal tissues in vivo, making it the superior choice for drug delivery applications.[1][2]

References

• Synthesis and Structural Characterization

  • Cong, N. T., et al. (2021). "Synthesis and structure of (E)-N-(4-methoxyphenyl)-2-[4-(3-oxo-3-phenylprop-1-en-1-yl)phenoxy]acetamide." IUCrData. Describes the synthesis and crystal structure of related phenoxyacetamide derivatives, confirming the amide hydrogen bonding network.

  • [1][2]

• General Solubility of Phenoxyacetamide Derivatives

  • National Center for Biotechnology Information (2025).[1][2] PubChem Compound Summary for CID 531989, N-(4-methoxyphenyl)-2-phenylacetamide (Analogous structure).[1][2]

  • [1][2]

• Solubility Enhancement Techniques

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). "Drug Solubility: Importance and Enhancement Techniques." ISRN Pharmaceutics.[1][2] A comprehensive review on co-solvency, hydrotrophy, and cyclodextrin complexation.

• Cyclodextrin Complexation Mechanisms

  • Loftsson, T., & Brewster, M. E. (2010). "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology.

Sources

• 1. Phenacetin (CAS 62-44-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. N-(4-methoxyphenyl)-2-phenylacetamide | C15H15NO2 | CID 531989 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Acetamide Hydrolysis &amp; Stability Testing

Status: Operational | Tier: Level 3 (Senior Scientist Support) Topic: Identification & Quantification of Hydrolysis Byproducts in Acetamide Stability Testing

Introduction: The Stability Challenge

Welcome to the technical support hub for acetamide stability profiling. Acetamide (

) is a common structural motif in Active Pharmaceutical Ingredients (APIs) and a potential degradation product of acetonitrile-based solvents or amide-containing drugs.

Why this matters: Under the ICH Q1A (R2) guidelines, you must identify degradation products >0.1% (or lower depending on dose). Acetamide hydrolysis presents a unique "stealth" challenge:

• Polarity: The parent (acetamide) and byproduct (acetic acid) are highly polar, often co-eluting in the void volume of standard C18 columns.

• Invisibility: The second byproduct, ammonia (

  ), lacks a UV chromophore and is volatile, leading to mass balance errors.

This guide provides the protocols to capture, separate, and quantify these elusive byproducts.

Module 1: Diagnostic Workflow (The "Triage")

Before optimizing a method, you must understand the degradation pathway to predict what you are looking for. Acetamide hydrolysis is pH-dependent.

The Mechanism

Hydrolysis yields Acetic Acid and Ammonia (or Ammonium). The specific species present depends entirely on your solvent pH relative to the pKa of the products (Acetic acid pKa

4.76; Ammonium pKa 9.25).

Figure 1: Reaction pathway showing pH-dependent speciation. Note that under basic conditions, Ammonia is volatile and may escape the sample vial, causing mass balance failure.

Module 2: Method Development (The "Fix")

Standard Reverse Phase (RP) HPLC often fails here. Use the decision matrix below to select the correct stationary phase.

Protocol A: HILIC Separation (Recommended)

Hydrophilic Interaction Liquid Chromatography (HILIC) is the gold standard for retaining acetamide and separating it from acetic acid.

Reagents:

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: Acetonitrile (ACN).[1]

• Column: Amide-bonded silica (e.g., TSKgel Amide-80 or XBridge Amide) or Zwitterionic (ZIC-HILIC).

Step-by-Step Workflow:

• Equilibration: HILIC columns require longer equilibration than C18. Flush with 20 column volumes of initial mobile phase (e.g., 90% ACN).

• Gradient: Start high organic (95% B)

  ramp to 60% B over 10 minutes.

  • Why? Water is the "strong" solvent in HILIC.[2][3] Increasing water elutes the polar acetamide.

• Detection:

  • UV: 205–210 nm (Acetamide and Acetic Acid have weak absorbance).

  • CAD/ELSD: Preferred if sensitivity is low.

Protocol B: Ion-Exclusion / Mixed-Mode (Alternative)

If HILIC is unavailable, use a mixed-mode column (Reverse Phase + Ion Exchange) to retain the acid.

Parameter	RP-HPLC (C18)	HILIC (Amide/ZIC)	Ion Exclusion
Acetamide Retention	Poor (Void Volume)	Excellent	Moderate
Acetic Acid Shape	Tailing (requires buffer)	Good	Excellent
Mass Spec Compatible?	Yes	Yes (High sensitivity)	Varies
Sample Diluent	Water/Methanol	Acetonitrile (Critical!)	Water

CRITICAL WARNING: In HILIC, injecting a sample dissolved in 100% water will destroy peak shape (solvent mismatch). Always dissolve samples in >75% Acetonitrile.

Module 3: Troubleshooting Tickets (FAQs)

Ticket #101: "I see Acetamide degradation, but my Mass Balance is only 80%."

Diagnosis: Volatility of Ammonia. Root Cause: If your stress test or stability study is conducted in an open vessel or at high pH (Basic hydrolysis), the byproduct is

gas, which evaporates. Solution:

• Conduct stress testing in sealed, gas-tight ampoules .

• Quantify Ammonium (

  ) using Ion Chromatography (IC) or a specific colorimetric assay (e.g., Nessler’s reagent) if HPLC-UV fails to detect it.

• Self-Validation: Spike the sample with a known concentration of Ammonium Chloride. If recovery is low, you are losing it to evaporation or suppression.

Ticket #102: "Ghost peaks are appearing at the retention time of Acetic Acid."

Diagnosis: System Contamination. Root Cause: Acetate is ubiquitous. It leaches from plastic bottles, filter membranes, and even laboratory air. Solution:

• Blank Check: Run a "zero-volume" injection. If the peak persists, it is in the mobile phase.

• Glassware: Use only borosilicate glass; avoid plastic mobile phase reservoirs.

• Filter Check: Nylon filters can leach extractables. Switch to PTFE or Regenerated Cellulose (RC) .

Ticket #103: "My Acetic Acid peak is splitting or tailing severely."

Diagnosis: pH Mismatch. Root Cause: The pKa of acetic acid is ~4.76. If your mobile phase pH is near 4.76, the acid splits between ionized (acetate) and neutral forms, causing double peaks. Solution:

• Lock the pH: Buffer your mobile phase to pH 3.0 (keeps it neutral/retained) or pH 7.0 (keeps it ionized). Do not operate within

  1 pH unit of the pKa.

Module 4: Advanced Characterization (LC-MS)

When UV is insufficient, LC-MS provides definitive identification. However, the byproduct (Ammonia) creates a specific conflict in MS source settings.

Figure 2: Decision tree for detector selection based on analyte properties.

LC-MS Protocol for Acetamide:

• Ionization: ESI Positive mode (

  m/z 60.08).

• Fragmentor Voltage: Keep low (70–100V). Acetamide is fragile and can undergo in-source fragmentation, losing

  to mimic the acetyl cation.

• Buffer Conflict: Do not use Ammonium Acetate buffer if you are trying to quantify acetic acid or ammonia degradation products. The buffer will swamp the signal.

  • Alternative: Use 0.1% Formic Acid or Ammonium Formate (if only looking for Acetamide).

References

• ICH Harmonised Tripartite Guideline. Stability Testing of New Drug Substances and Products Q1A(R2). International Council for Harmonisation. [Link]

• Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique.[2][4] Analytical and Bioanalytical Chemistry, 402(1), 231–247.[3] [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 178, Acetamide.[Link]

• Sielc Technologies. Separation of Acetamide on Newcrom R1 HPLC column.[Link]

Sources

• 1. RP-HPLC Method Development and Validation for Determination of Eptifibatide Acetate in Bulk Drug Substance and Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Application of HILIC methods in pharmaceutical analysis [amsbiopharma.com]
• 4. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]

Separation of phenoxyacetamide product from potassium carbonate base

Technical Support Center: Phenoxyacetamide Isolation & Purification Ticket ID: #PA-K2CO3-SEP Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Workflow Strategy

Welcome to the technical support hub for phenoxyacetamide synthesis. You are likely performing a Williamson ether synthesis (substitution of a phenol with an

-chloroacetamide) using potassium carbonate ( ) as a base.

The separation strategy depends entirely on your reaction solvent.

is an inorganic, ionic solid that is insoluble in most organic solvents but highly soluble in water. Your product (phenoxyacetamide) is a neutral organic molecule with moderate polarity.

Core Directive: Do not default to a single method. Use the Decision Matrix below to select the protocol that minimizes yield loss and emulsion formation.

Workflow Decision Matrix

Figure 1: Strategic decision tree for isolating phenoxyacetamide based on reaction solvent properties.

Troubleshooting Protocols

Module A: The Filtration Method (Acetone/Acetonitrile)

Context: Used when the reaction solvent is volatile and

remains suspended as a solid.

The Problem:

is hygroscopic and often forms a "gum" or extremely fine particulates that clog sintered glass or filter paper, leading to slow filtration and yield loss due to entrapment.

Protocol:

• Cool Down: Allow the reaction mixture to cool to room temperature.

• The Celite Pad: Do not filter directly through paper. Prepare a Büchner funnel with a 1-2 cm bed of Celite 545 (diatomaceous earth).

• Filtration: Apply gentle vacuum. Pour the reaction mixture over the Celite. The

  fines will be trapped in the depth filter, while the clear filtrate (containing product) passes through.

• The Critical Wash:

  surfaces adsorb organic product. Wash the filter cake with 2 volumes of fresh solvent (e.g., Acetone) to desorb your product.

• Evaporation: Concentrate the filtrate to dryness to obtain the crude solid.

FAQ: Filtration Issues

Q: The filtrate is still cloudy after passing through the funnel. Why? A: You likely used a "surface filter" (paper) instead of a "depth filter" (Celite).

fines are often . Re-filter the cloudy solution through a fresh Celite pad packed tighter (tamp it down with a beaker).

Q: My yield is 20% lower than expected. A: You likely trapped the product in the salt cake. Did you perform Step 4? If the salt cake is dry and white, you washed it well. If it is yellow/brown, your product is still in there.

Module B: The Aqueous Extraction Method (DMF/DMSO)

Context: Used when the solvent is water-miscible and high-boiling. Filtration is impossible here because the salts might be partially dissolved or the solvent is too difficult to evaporate.

The Problem: DMF is an "amphiphilic" solvent. It loves water but also holds onto organic molecules, preventing them from migrating into the extraction solvent (e.g., Ethyl Acetate).

Protocol:

• Dilution (The 5x Rule): Pour the reaction mixture into a separatory funnel containing 5x the reaction volume of water . (e.g., 10 mL reaction

  50 mL water). This forces the organic product out of the DMF phase [1].

• Extraction: Add Ethyl Acetate (EtOAc) or Dichloromethane (DCM). Shake vigorously.

• Phase Separation:

  • Top Layer: Organic (Product).[1][2]

  • Bottom Layer: Aqueous (Water + DMF +

    + KCl).

• The "Back-Extraction": The aqueous layer still contains some product. Extract the aqueous layer twice more with fresh organic solvent.

• The Phenol Wash (Crucial): Wash the combined organic layers with 1M NaOH .

  • Mechanism:[3][4][5][6] Unreacted phenol is deprotonated to sodium phenoxide (water-soluble) and removed. The amide product remains neutral and stays in the organic layer [2].

• Brine Wash: Wash with saturated NaCl to remove residual DMF and water. Dry over

  .[3][7]

FAQ: Extraction Issues

Q: I have a giant emulsion (rag layer) in the middle. A: This is caused by fine

particles acting as a surfactant stabilizer. Fix: Add solid NaCl directly to the separatory funnel and shake. The increased ionic strength (salting out) usually breaks the emulsion. If that fails, filter the entire biphasic mixture through a Celite pad [3].

Q: My NMR shows residual DMF peaks. A: DMF is persistent. You need to wash your organic layer with 5% Lithium Chloride (LiCl) solution instead of plain water. LiCl coordinates with DMF and pulls it into the aqueous phase more effectively than standard brine [4].

Purification & Polishing (Recrystallization)

Once you have the crude solid, you must remove trace impurities.[7][8][9][10][11]

Solvent Selection Data

Solvent System	Suitability	Notes
Ethanol / Water	Excellent	Dissolve in hot EtOH; add warm water until turbid. Cool slowly.
Ethyl Acetate / Hexane	Good	Good for non-polar derivatives.
Acetone	Poor	Too soluble; hard to crystallize.
Water	Poor	Product is insoluble; risk of hydrolysis at boiling point.

FAQ: Crystallization

Q: The product is "oiling out" (forming liquid droplets) instead of crystals. A: This happens when the product comes out of solution at a temperature above its melting point. [8] Fix: Re-heat to dissolve the oil. Add a "seed crystal" of pure product. Cool the solution much more slowly (wrap the flask in a towel). Add slightly more solvent to lower the saturation point [5].

References

• BenchChem. (2025).[3] Application Notes and Protocols for Williamson Ether Synthesis.Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th Edition). Longman Scientific & Technical. (Standard protocol for phenol removal via alkaline wash).

• Rochester University. (n.d.). Workup Tips: Emulsions and DMF Removal.[12]Link

• Org. Process Res. Dev. (2005).[6] Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis.[6]Link

• Mettler Toledo. (2025). Recrystallization Guide: Oiling Out Mechanisms.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [cambridge.org]
• 6. jk-sci.com [jk-sci.com]
• 7. reddit.com [reddit.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. researchgate.net [researchgate.net]
• 11. cpha.tu.edu.iq [cpha.tu.edu.iq]
• 12. chem.rochester.edu [chem.rochester.edu]

Overcoming low yield in nucleophilic substitution of alpha-chloroacetamides

Technical Support Center: Optimization of -Chloroacetamide Substitution

Topic: Overcoming Low Yields in Nucleophilic Substitution of -Chloroacetamides

Role: Senior Application Scientist Status: Active Support Ticket Audience: Researchers & Drug Discovery Chemists

Introduction: The Deceptive Simplicity of -Chloroacetamides

You are likely here because a theoretically simple

reaction—displacing a chloride with an amine, thiol, or alkoxide—is failing. The -chloroacetamide moiety ( ) presents a unique chemical paradox: it is activated enough to be an electrophile but deactivated enough to be sluggish compared to its bromo- or iodo-analogs.

Low yields in this chemistry generally stem from three distinct failure modes:

• Kinetic Stalling: The chloride is a mediocre leaving group.

• Thermodynamic Traps: The amide backbone facilitates specific side reactions (e.g., Diketopiperazine formation).

• Solvation Mismatch: The polarity required to dissolve the amide often kills the nucleophilicity of the attacker.

This guide provides the diagnostic logic and protocols to resolve these issues.

Module 1: The Kinetic Fix (Finkelstein Catalysis)

User Question: My reaction is stuck at 30% conversion after 24 hours. Heating it just creates black tar. How do I drive this to completion?

Technical Diagnosis: You are fighting the poor leaving group ability of chloride (

). While -chloroacetamides are electrophilic, the bond is relatively strong. Heating pushes the system toward decomposition (tar) rather than substitution.

The Solution: In-situ Finkelstein Catalysis. Do not use heat; use a catalyst. By adding a catalytic amount of Iodide (

), you convert the unreactive alkyl chloride into a highly reactive alkyl iodide in situ. The nucleophile then reacts with the iodide species much faster than it would with the chloride.

Mechanism of Action

• Halide Exchange:

  (Equilibrium)

• Product Formation:

  (Fast )

The iodide is regenerated, creating a catalytic cycle.

Visualizing the Pathway

Figure 1: The catalytic cycle of Iodide. The intermediate species reacts orders of magnitude faster than the starting material.

Module 2: Side Reaction Diagnostics

User Question: I see the starting material disappearing, but I'm isolating a solid that isn't my product. Mass spec shows a dimer.

Technical Diagnosis: You are likely witnessing Diketopiperazine (DKP) formation or Self-Alkylation .

• DKP Formation: If your nucleophile is a primary amine or an amino acid derivative, the product can "bite back" on itself or react with another molecule of starting material to form a stable 6-membered ring.

• Hydrolysis: If you are using hydroxide or strong alkoxides, you may simply be hydrolyzing the amide bond, cleaving your molecule in half.

Troubleshooting Table: Side Product Identification

Observation	Probable Cause	Solution
M+ mass corresponds to Dimer - 2HCl	Diketopiperazine (DKP) formation. Common if the nucleophile is an amino acid ester.	Use steric bulk to prevent cyclization. Switch solvent to dilute conditions (high dilution favors intramolecular vs intermolecular).
M+ mass corresponds to Alcohol (OH)	Hydrolysis . The base was too strong or wet.	Switch to non-nucleophilic bases (DIPEA, ). Dry the solvent (molecular sieves).
Reaction turns dark/tarry	Polymerization/Elimination .	Lower temperature. Add radical scavenger (BHT) if radical pathways are suspected (rare but possible).

Module 3: Solvent & Base Selection

User Question: I'm using Methanol because my amine is soluble in it, but the reaction takes 3 days.

Technical Diagnosis: Solvent Caging Effect. Protic solvents (MeOH, EtOH, Water) form a hydrogen-bond "cage" around anionic nucleophiles, significantly lowering their energy and reactivity (HOMO energy depression).[1]

The Solution: Switch to Polar Aprotic Solvents . You need a solvent that dissolves the organic amide but leaves the nucleophile "naked" and reactive.

Recommended Solvent Systems:

Solvent	Dielectric Constant	Suitability	Notes
DMF	36.7	Excellent	Dissolves salts well; stabilizes the transition state. Hard to remove.
Acetone	20.7	Good	Standard for Finkelstein (NaI is soluble, NaCl precipitates).[2]
Acetonitrile	37.5	Very Good	Good balance of polarity and volatility.
THF	7.5	Poor	Often too non-polar to dissolve the nucleophilic salt.

Experimental Protocol: Optimized Finkelstein Substitution

Objective: Synthesis of

-substituted-glycinamide derivative via -chloroacetamide.

Reagents:

• -Chloroacetamide substrate (1.0 equiv)

• Nucleophile (Amine/Thiol) (1.1 - 1.2 equiv)

• Base:

  (2.0 equiv) or DIPEA (1.5 equiv)

• Catalyst: Potassium Iodide (KI) or Sodium Iodide (NaI) (0.1 - 0.2 equiv)

• Solvent: Dry Acetone or DMF (0.1 M concentration)

Step-by-Step Workflow:

• Preparation: Flame-dry the reaction flask and cool under Argon/Nitrogen.

• Solvation: Dissolve the

  -chloroacetamide in Dry Acetone (or DMF if solubility is an issue).

• Activation (The Critical Step): Add the KI (10-20 mol%) . Stir for 15 minutes at room temperature.

  • Observation: You may see a slight color change (yellowing) or a precipitate (KCl/NaCl) if using Acetone. This confirms the exchange is happening.

• Nucleophile Addition: Add the Base followed by the Nucleophile.

• Reaction: Stir at Room Temperature.

  • Note: Only heat to 40-50°C if absolutely necessary. High heat promotes side reactions.

• Monitoring: Monitor by TLC or LCMS. Look for the disappearance of the Chloride (and the transient Iodide intermediate).

• Workup:

  • Dilute with EtOAc.

  • Wash with saturated Sodium Thiosulfate (

    ) to remove any free iodine (prevents oxidative side reactions during workup).

  • Wash with water/brine, dry over

    , and concentrate.

References

• Finkelstein Reaction Mechanism & Utility

  • Title: Finkelstein Reaction: Definition, Examples and Mechanism[3]

  • Source: Chemistry Learner / Organic Chemistry Portal

  • URL:[Link]

• Solvent Effects in

  Reactions

  • Title: Characteristics of the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    Reaction - Solvent Effects[1][4][5][6][7]
  • Source: Chemistry LibreTexts / OpenStax

  • URL:[Link]

• Side Reactions in Peptide/Amide Synthesis

  • Title: Diketopiperazine Form
  • Source: National Institutes of Health (NIH) / PubMed

  • URL:[Link] (General Search: Diketopiperazine side reaction)

• Reactivity of

  -Haloacetamides

  • Title: Reaction, Reactivity and Behaviour of

    -Chloroacetamide[8][9][10]

  • Source: ResearchGate[11][8][10]

  • URL:[Link]

Sources

• 1. 11.3 Characteristics of the SN2 Reaction - Organic Chemistry | OpenStax [openstax.org]
• 2. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 3. Finkelstein Reaction [organic-chemistry.org]
• 4. SATHEE: Finkelstein Reaction [sathee.iitk.ac.in]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. gacariyalur.ac.in [gacariyalur.ac.in]
• 7. grokipedia.com [grokipedia.com]
• 8. researchgate.net [researchgate.net]
• 9. Nucleophilic substitution reactions of alpha-chloroacetanilides with benzylamines in dimethyl sulfoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Mass spectrometry fragmentation pattern of N-(4-methoxyphenyl)-2-phenoxyacetamide

Comparative Mass Spectrometry Guide: High-Resolution Q-TOF vs. Triple Quadrupole (QqQ) for the Analysis of N-(4-methoxyphenyl)-2-phenoxyacetamide

Executive Summary

The phenoxyacetamide framework is a highly adaptable pharmacophore frequently utilized in the development of antimicrobial, anti-inflammatory, and antiparasitic agents[1]. N-(4-methoxyphenyl)-2-phenoxyacetamide (C₁₅H₁₅NO₃) presents a unique analytical challenge during drug development: it requires both rigorous structural elucidation to identify in vivo metabolites and high-sensitivity targeted quantification for pharmacokinetic (PK) profiling.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of High-Resolution Quadrupole Time-of-Flight (HR-Q-TOF) mass spectrometry against Triple Quadrupole (QqQ) mass spectrometry. By dissecting the collision-induced dissociation (CID) mechanics of this molecule, we will establish self-validating protocols that dictate exactly when and why to deploy each platform.

Mechanistic Insight: The Fragmentation Pattern

Before selecting an MS platform, we must understand the molecule's intrinsic gas-phase behavior. Mass spectrometry provides critical structural information for phenoxyacetamides through predictable CID pathways, primarily involving the cleavage of the amide and ether linkages[2].

When ionized in positive Electrospray Ionization (ESI+) mode, N-(4-methoxyphenyl)-2-phenoxyacetamide yields a protonated precursor ion

at m/z 258.1125. The fragmentation is driven by the protonation of either the amide nitrogen or the ether oxygen, leading to distinct, highly stable product ions. Derivatives of N-phenyl-2-phenoxyacetamides consistently exhibit a base peak corresponding to the loss of the phenoxy group or cleavage at the amide bond, validating the structural integrity of the synthesized scaffold[3].

Key Fragmentation Pathways:

• Amide Cleavage (Charge Retention on Aniline): The electron-donating methoxy group stabilizes the positive charge on the nitrogen, yielding the 4-methoxyaniline cation (m/z 124.0757).

• Amide Cleavage (Charge Retention on Acylium): Cleavage yields the resonance-stabilized phenoxyacetyl cation (m/z 135.0441).

• Ether Cleavage (Loss of Phenol): Protonation of the ether oxygen leads to the neutral loss of phenol (94.0419 Da), generating an m/z 164.0706 fragment.

Caption: ESI+ Collision-Induced Dissociation (CID) fragmentation pathways of N-(4-methoxyphenyl)-2-phenoxyacetamide.

Platform Comparison: HR-Q-TOF vs. QqQ

To evaluate the molecule across different stages of development, we compare two distinct MS architectures.

Caption: Analytical workflow diverging into Q-TOF for discovery and QqQ for targeted quantification.

A. High-Resolution Q-TOF (e.g., Agilent 6546 or Waters Xevo G2-XS)

Primary Utility: Untargeted analysis, metabolite identification, and empirical formula confirmation. The Causality of Choice: Q-TOF instruments do not scan through masses; they measure the time-of-flight of all ions simultaneously. This provides full-scan spectra with high mass accuracy (<2 ppm) and isotopic fidelity, which is strictly required when differentiating the parent drug from oxidative metabolites (e.g., hydroxylation on the phenoxy ring, +15.9949 Da).

B. Triple Quadrupole (e.g., Agilent 6495 or Thermo TSQ Altis)

Primary Utility: High-throughput, ultra-sensitive targeted quantification in biological matrices. The Causality of Choice: QqQ instruments utilize Multiple Reaction Monitoring (MRM). By utilizing Q1 as a static mass filter for the precursor (m/z 258.1) and Q3 as a static filter for a specific fragment (m/z 124.1), the instrument achieves a near 100% duty cycle for the analyte. This eliminates matrix background noise, pushing limits of detection (LOD) into the sub-ng/mL range.

Quantitative Data & Performance Metrics

Table 1: HR-Q-TOF Exact Mass Fragmentation Data (Structural Elucidation)

Ion Type	Empirical Formula	Theoretical m/z	Observed m/z	Mass Error (ppm)	Structural Assignment
Precursor	[C₁₅H₁₅NO₃ + H]⁺	258.1125	258.1128	+1.1	Intact Protonated Molecule
Product 1	[C₈H₇O₂]⁺	135.0441	135.0443	+1.4	Phenoxyacetyl Cation
Product 2	[C₇H₁₀NO]⁺	124.0757	124.0755	-1.6	4-Methoxyaniline Cation

| Product 3 | [C₉H₉NO₂]⁺ | 164.0706 | 164.0709 | +1.8 |[M+H - Phenol]⁺ |

Table 2: QqQ MRM Parameters (Targeted PK Profiling)

Transition Type	Precursor m/z	Product m/z	Collision Energy (eV)	Dwell Time (ms)	Purpose
Quantifier	258.1	124.1	15	50	Primary quantification (Highest abundance)
Qualifier	258.1	135.0	20	50	Peak purity confirmation (Ion ratio check)

| Qualifier 2 | 258.1 | 107.0 | 35 | 50 | Secondary confirmation |

Table 3: Overall Platform Performance Comparison

Metric	HR-Q-TOF	Triple Quadrupole (QqQ)
Mass Accuracy	< 2 ppm	~ 0.1 Da (Unit Resolution)
Limit of Detection (LOD)	5 - 10 ng/mL	0.05 - 0.1 ng/mL
Linear Dynamic Range	3 - 4 orders of magnitude	5 - 6 orders of magnitude
Duty Cycle (Targeted)	~ 5 - 10%	> 95% (in MRM mode)

| Best Used For | Metabolite ID, Impurity Profiling | Pharmacokinetics, Bioavailability |

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes an internal control to verify the physical chemistry occurring within the instrument.

Protocol 1: Structural Elucidation via HR-Q-TOF LC-MS/MS

• Sample Preparation: Dissolve the synthesized compound in LC-MS grade Methanol to a concentration of 1 µg/mL.

• Chromatography: Inject 2 µL onto a sub-2 µm C18 column. Use a mobile phase of Water (A) and Acetonitrile (B), both containing 0.1% Formic Acid. Causality: Formic acid acts as a proton donor, shifting the ionization equilibrium entirely to the

  state, maximizing signal intensity.

• MS Acquisition: Operate the Q-TOF in positive ESI mode. Set the acquisition to Auto-MS/MS mode with collision energy ramping (10, 20, 40 eV).

• Self-Validation Step (Lock-Mass Correction): Continuously infuse a reference mass solution (e.g., Leucine Enkephalin, m/z 556.2771) via a secondary orthogonal sprayer. The software continuously recalibrates the mass axis against this known standard. Why? Time-of-flight tubes are susceptible to thermal expansion. Lock-mass correction ensures the mass error remains strictly <2 ppm, validating the empirical formulas derived in Table 1.

Protocol 2: High-Sensitivity Quantification via QqQ LC-MS/MS

• Sample Preparation (Plasma): Aliquot 50 µL of plasma. Add 10 µL of a Stable Isotope-Labeled Internal Standard (SIL-IS, e.g., N-(4-methoxyphenyl)-2-phenoxyacetamide-d3).

• Protein Precipitation: Add 150 µL of ice-cold Acetonitrile. Vortex for 2 minutes and centrifuge at 14,000 x g for 10 minutes. Causality: The 1:3 plasma-to-organic ratio effectively denatures binding proteins while keeping the moderately lipophilic analyte in the supernatant.

• MS Acquisition: Operate the QqQ in MRM mode using the transitions outlined in Table 2.

• Self-Validation Step (Ion Suppression & Recovery Check): The inclusion of the SIL-IS added before extraction is the ultimate self-validating mechanism. Because the deuterated standard co-elutes exactly with the analyte, any matrix components that suppress the ESI droplet desolvation will suppress both equally. By plotting the ratio of (Analyte Area / IS Area) against concentration, the calibration curve self-corrects for matrix effects, ensuring absolute quantitative trustworthiness.

References

• Title: 2-Phenoxy-2-phenylacetamide Source: Benchchem URL
• Title: Toxicological evaluation of a novel cooling compound: 2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienylmethyl)
• Title: Synthesis and Antileishmanial Evaluation of N-Phenyl-2-phenoxyacetamides Derived from Carvacrol Source: NIH / PMC URL

Sources

• 1. 2-Phenoxy-2-phenylacetamide | 32191-68-7 | Benchchem [benchchem.com]
• 2. Toxicological evaluation of a novel cooling compound: 2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienylmethyl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Antileishmanial Evaluation of N-Phenyl-2-phenoxyacetamides Derived from Carvacrol - PMC [pmc.ncbi.nlm.nih.gov]

13C NMR Chemical Shift Analysis: N-(4-methoxyphenyl)-2-phenoxyacetamide vs. Structural Analogues

Executive Summary

In rational drug design and agrochemical development, the 2-phenoxyacetamide scaffold serves as a critical pharmacophore. Derivatives of this core have demonstrated potent biological activities, ranging from selective monoamine oxidase (MAO) inhibitors to targeted insecticidal agents [1]. For researchers synthesizing these compounds, precise structural validation is paramount.

This guide provides an objective comparison of the

C NMR chemical shifts of N-(4-methoxyphenyl)-2-phenoxyacetamide against its unsubstituted and electron-withdrawn analogues. By analyzing these substituent effects, drug development professionals can better predict electronic distribution, optimize Structure-Activity Relationships (SAR), and ensure high-fidelity structural verification.

Mechanistic Insights: The Causality of Substituent Effects

Understanding the causality behind

C NMR chemical shifts requires analyzing the electronic cross-talk between the N-aryl substituent and the amide core. The chemical shift of the carbonyl carbon (C=O) is highly sensitive to the electron density donated or withdrawn by the N-linked aromatic ring.

• The Electron-Donating Effect (p-Methoxy): In N-(4-methoxyphenyl)-2-phenoxyacetamide, the para-methoxy group acts as a strong electron-donating group (EDG) via resonance. This increases the electron density on the N-phenyl ring, which in turn reduces the ring's electron-withdrawing pull on the amide nitrogen. Consequently, the nitrogen's lone pair is more available to delocalize into the carbonyl group. This enhanced amide resonance increases the single-bond character of the C=O bond, shielding the carbonyl carbon and shifting its resonance upfield (lower ppm).

• The Electron-Withdrawing Effect (p-Chloro): Conversely, a para-chloro group acts as an electron-withdrawing group (EWG). It depletes electron density from the N-phenyl ring, pulling the nitrogen lone pair away from the carbonyl. This diminishes amide resonance, deshielding the carbonyl carbon and shifting it downfield (higher ppm).

Mechanistic pathway of the p-methoxy substituent effect on the amide carbonyl 13C NMR shift.

Comparative Quantitative Data

The following table summarizes the experimental

C NMR chemical shifts (in CDCl , 125 MHz) for N-(4-methoxyphenyl)-2-phenoxyacetamide and its key structural alternatives [2].

Carbon Environment	N-(4-methoxyphenyl)-2-phenoxyacetamide (EDG)	N-phenyl-2-phenoxyacetamide (Neutral)	N-(4-chlorophenyl)-2-phenoxyacetamide (EWG)
C=O (Amide)	166.8 ppm	167.5 ppm	168.2 ppm
C-O (Phenoxy)	157.2 ppm	157.1 ppm	156.9 ppm
CH (Aliphatic)	67.4 ppm	67.2 ppm	67.1 ppm
C-1' (N-Aryl Ipso)	130.8 ppm	137.5 ppm	136.0 ppm
C-4' (Substituent)	156.5 ppm (C-OMe)	124.1 ppm (C-H)	129.5 ppm (C-Cl)
OCH	55.4 ppm	N/A	N/A

Data Interpretation: The C=O shift clearly demonstrates the shielding effect of the methoxy group (

= -0.7 ppm relative to the neutral analogue) and the deshielding effect of the chloro group ( = +0.7 ppm). The aliphatic CH remains relatively static, as its chemical environment is dominated by the strong inductive effect of the adjacent phenoxy oxygen.

Experimental Protocols: Synthesis and NMR Validation

To ensure trustworthiness and reproducibility, the following self-validating protocol outlines the synthesis and NMR acquisition parameters required to obtain high-fidelity data for these derivatives [3].

Step 1: Amide Coupling Synthesis

• Reagent Preparation: Dissolve 2-phenoxyacetic acid (1.0 eq, 1.0 mmol) and p-anisidine (1.1 eq, 1.1 mmol) in 10 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Activation: Add EDC·HCl (1.2 eq) and HOBt (1.2 eq) to the solution. Causality: HOBt is critical here; it forms a highly reactive OBt-ester intermediate, which prevents the formation of unreactive N-acylurea byproducts that commonly plague standard carbodiimide couplings.

• Base Addition: Dropwise add N,N-Diisopropylethylamine (DIPEA, 2.5 eq). Stir at room temperature for 12 hours.

Step 2: Workup and Purification

• Quenching & Washing: Dilute the reaction with 15 mL DCM. Wash sequentially with 1M HCl (to remove unreacted p-anisidine), saturated aqueous NaHCO

  (to remove unreacted acid and HOBt), and brine. Causality: This specific washing sequence systematically eliminates ionizable impurities, ensuring a clean crude product.

• Drying & Concentration: Dry the organic layer over anhydrous Na

  SO , filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude residue via silica gel flash chromatography using a gradient of Hexanes/Ethyl Acetate (typically 3:1 to 1:1) to yield the pure N-(4-methoxyphenyl)-2-phenoxyacetamide as a white solid.

Step 3: C NMR Acquisition

• Sample Preparation: Dissolve 40–50 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl

  , containing 0.03% v/v TMS).

• Instrument Parameters: Acquire the spectrum on a 500 MHz NMR spectrometer (125 MHz for

  C) at 298 K.

• Pulse Sequence: Utilize a standard 1D

  C pulse sequence with proton decoupling (e.g., zgpg30).

• Relaxation Delay (D1): Set D1 to 2.0 seconds or higher. Causality: Quaternary carbons (such as the amide C=O and phenoxy C-O) lack attached protons, resulting in significantly longer

  relaxation times. A short D1 will cause these critical signals to artificially diminish or disappear into the baseline.

• Scans: Run a minimum of 1024 scans to ensure a high signal-to-noise ratio, allowing for clear resolution of the structurally vital quaternary peaks.

Workflow for the synthesis and 13C NMR validation of 2-phenoxyacetamide derivatives.

References

• Shen, W., Yu, S., Zhang, J., et al. "Synthesis and Biological Evaluation of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors." Molecules, 2014.[Link]

• National Center for Biotechnology Information. "2-Phenoxyacetamide | C8H9NO2 | CID 69314." PubChem, 2024.[Link]

• Zaki, M. E. A., Al-Hussain, S. A., et al. "Synthesis of Novel Phenoxyacetamide Derivatives as Potential Insecticidal Agents Against the Cotton Leafworm, Spodoptera littoralis." Polycyclic Aromatic Compounds, 2021.[Link]

Establishing the Purity of C15H15NO3 Derivatives: A Comparative Guide to Orthogonal Analytical Strategies

When developing active pharmaceutical ingredients (APIs) based on the C15H15NO3 scaffold (theoretical exact mass: 257.1052 Da; bulk composition: C 70.02%, H 5.88%, N 5.44%, O 18.65%), establishing absolute purity is a critical regulatory milestone. Relying on a single analytical technique introduces dangerous blind spots. For instance, UV-Vis chromatography suffers from compound-specific response factors, while mass spectrometry can be skewed by ionization suppression.

To build a self-validating analytical package, modern drug development relies on an orthogonal triad: CHNS/O Combustion Analysis , High-Resolution Mass Spectrometry (HRMS) , and Quantitative NMR (qNMR) . As an Application Scientist, I have structured this guide to objectively compare these methodologies, detailing the causality behind the experimental designs required to validate C15H15NO3 derivatives.

CHNS/O Combustion Analysis: The Macroscopic Truth

Concept & Causality: Organic elemental analysis determines the bulk quantities of carbon, hydrogen, nitrogen, and sulfur/oxygen present in a sample[1]. By subjecting the sample to flash combustion at temperatures exceeding 1000°C, the organic matrix is completely oxidized into simple elemental gases (CO2, H2O, N2)[2].

This method is indispensable because it detects macroscopic impurities—such as residual inorganic salts or trapped solvents—that are "invisible" to techniques requiring ionization or NMR-active nuclei[3]. If the experimental %C and %N deviate by more than ±0.4% from the theoretical values (70.02% and 5.44%, respectively), the batch is compromised, regardless of its chromatographic purity.

Self-Validating Protocol:

• Sample Preparation: Accurately weigh 2–4 mg of the fully desiccated C15H15NO3 derivative into a clean tin capsule using an ultra-microbalance[2].

• Flash Combustion: Drop the capsule into the combustion furnace maintained at >1000°C. An automated jet of oxygen ensures instantaneous and complete conversion of the sample into elemental gases[1][2].

• Catalytic Reduction: Pass the gas stream through a highly active copper powder catalyst to reduce any formed NOx species strictly to N2[2].

• Separation & Detection: Elute the gases through a gas-chromatographic column. Detect and quantify the separated peaks using a Thermal Conductivity Detector (TCD) against a calibration curve built with a certified standard like Sulfanilamide[1][2].

High-Resolution Mass Spectrometry (HRMS): The Trace & Isotopic Champion

Concept & Causality: While CHNS/O confirms bulk composition, it cannot distinguish between structural isomers or detect ultra-trace impurities. LC-ESI-HRMS fills this gap by offering nonpareil mass accuracy and resolution for precise identification[4].

By measuring the exact mass of the [M+H]+ ion (theoretical m/z 258.1125 for C15H15NO3), HRMS restricts the possible elemental compositions. The causality of success here lies in the external mass calibration, which corrects time-of-flight or orbital trap drift, ensuring mass errors remain below 2 ppm[4][5].

Self-Validating Protocol:

• Sample Preparation: Dissolve <1 mg of the derivative in LC-MS grade Methanol/Water (50:50 v/v) containing 0.1% formic acid to promote protonation.

• Calibration: Infuse an external mass tune mix to calibrate the instrument, ensuring a mass accuracy of <2 ppm across the m/z 100–1000 range[5].

• Acquisition: Inject 1 µL into the LC-HRMS system. Acquire full-scan MS data in positive electrospray ionization (ESI+) mode.

• Data Processing: Extract the exact mass of the target peak. Calculate the mass error: ((Measured m/z - 258.1125) / 258.1125) * 10^6. A result <2 ppm confirms the elemental formula[5].

Quantitative NMR (qNMR): The Absolute Quantitation Standard

Concept & Causality: qNMR has revolutionized pharmaceutical purity determination because it provides absolute quantitation without requiring a reference standard of the analyte itself[6]. The fundamental principle is that the integral of an NMR resonance is directly proportional to the number of nuclei giving rise to that signal[7][8].

By co-dissolving the sample with a certified internal standard (IS) of known purity, the system becomes entirely self-validating. This bypasses the compound-specific response factors that plague UV detectors[8]. The critical causal step is the relaxation delay (D1): it must be set to at least 5 times the longest longitudinal relaxation time (T1) of the measured protons to ensure all nuclei have returned to equilibrium before the next pulse, preventing signal saturation and integration errors[7].

Self-Validating Protocol:

• Method Planning: Select an internal standard (e.g., Maleic acid) that is chemically compatible, co-soluble in DMSO-d6, and produces a distinct, non-overlapping NMR peak[7][9].

• Sample Preparation: Accurately weigh ~15 mg of the C15H15NO3 derivative and ~5 mg of the internal standard into the same vial. Dissolve completely in 0.6 mL of DMSO-d6[6].

• Data Collection: Acquire the 1H NMR spectrum. Set the relaxation delay (D1) to >30 seconds (ensuring D1 > 5×T1) and acquire at least 32 transients to achieve a high signal-to-noise ratio[7].

• Data Processing: Integrate the distinct analyte peak and the IS peak. Calculate the absolute purity using the formula incorporating the integral values, number of protons, sample masses, and molar masses[7].

Comparative Performance Data

To facilitate strategic decision-making, the quantitative and operational parameters of the three techniques are synthesized below:

Parameter	CHNS/O Combustion Analysis	LC-ESI-HRMS	1H-qNMR
Primary Output	Bulk Elemental % (C, H, N, O)	Exact Mass (m/z) & Trace Impurities	Absolute Purity (%)
Sample Requirement	2–4 mg	<1 mg	10–20 mg
Calibration	External standard (e.g., Sulfanilamide)	External mass tune mix	Internal Standard (e.g., Maleic acid)
Key Strength	Detects inorganic & solvent inclusions	Unmatched sensitivity for trace impurities	No analyte-specific reference needed
Key Limitation	Cannot distinguish structural isomers	Matrix effects & ionization bias	Lower sensitivity (LOD ~0.1%)

Analytical Workflow Visualization

Orthogonal Purity Validation Workflow for C15H15NO3 Derivatives.

References

• Title: qNMR for Purity Determination in Pharmaceuticals Source: RSSL URL: [Link]

• Title: A Guide to Quantitative NMR (qNMR) Source: Emery Pharma URL: [Link]

• Title: Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: What is qNMR and why is it important? Source: Mestrelab Resources URL: [Link]

• Title: Elemental Analysis - Technical Resources Source: Unipd URL: [Link]

• Title: CHNS-O determination in pharmaceutical products by flash combustion Source: VELP Scientifica (via yjcorp) URL: [Link]

• Title: Elemental analysis: operation & applications Source: Elementar URL: [Link]

• Title: Mass Spectrometry / Microanalysis Source: UBC Chemistry URL: [Link]

• Title: Review on the modern analytical advancements in impurities testing Source: Asia Pacific Academy of Science Pte. Ltd. URL: [Link]

Sources

• 1. Elemental Analysis – Technical Resources – Dept. of Pharmaceutical and Pharmacological Sciences Unipd [techresources.dsfarm.unipd.it]
• 2. yjcorp.co.kr [yjcorp.co.kr]
• 3. Elemental analysis: operation & applications - Elementar [elementar.com]
• 4. aber.apacsci.com [aber.apacsci.com]
• 5. Mass Spectrometry / Microanalysis | UBC Chemistry [chem.ubc.ca]
• 6. resolvemass.ca [resolvemass.ca]
• 7. emerypharma.com [emerypharma.com]
• 8. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 9. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]

A Comparative Guide to the Biological Activity of Phenoxyacetamides and Phenylacetamides

Introduction

In the landscape of medicinal chemistry, the acetamide scaffold is a cornerstone for the development of novel therapeutic agents. Among its myriad derivatives, phenoxyacetamides and phenylacetamides stand out as "privileged structures"—frameworks that are capable of binding to multiple, diverse biological targets. While structurally similar, the introduction of a single oxygen atom in the phenoxyacetamide backbone creates significant differences in conformational flexibility, polarity, and hydrogen bonding capacity compared to the more rigid phenylacetamide core.

This guide provides an in-depth, objective comparison of the biological activities of these two crucial classes of compounds. We will delve into their performance across several key therapeutic areas, supported by experimental data, and provide detailed protocols for foundational assays. Our goal is to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in scaffold selection and lead optimization.

The Core Structural Distinction: A Tale of an Ether Linkage

The fundamental difference between phenoxyacetamides and phenylacetamides lies in the connection between the phenyl ring and the acetamide moiety. Phenoxyacetamides feature a flexible ether linkage (-O-), whereas phenylacetamides possess a direct, more rigid carbon-carbon bond. This seemingly minor variation has profound implications for the molecule's three-dimensional structure and its ability to interact with biological targets.

• Phenoxyacetamide: The oxygen atom introduces a "kink" and adds two lone pairs of electrons, creating a potential hydrogen bond acceptor. This enhances rotational freedom, allowing the molecule to adopt a wider range of conformations to fit into a binding pocket.

• Phenylacetamide: The direct linkage results in a more planar and rigid structure. This can be advantageous for specific targets where a constrained conformation is required for optimal π-π stacking or other hydrophobic interactions.[1]

Caption: Core structures of Phenoxyacetamide vs. Phenylacetamide.

Comparative Biological Activity: A Multi-Target Showdown

Both scaffolds have been successfully exploited to develop agents for a wide range of diseases. Below, we compare their activities in several key areas, supported by quantitative data from preclinical studies.

Antidepressant and Monoamine Oxidase (MAO) Inhibition

Monoamine oxidases (MAOs) are crucial enzymes that metabolize neurotransmitters and are a primary target for antidepressant drugs.[2] Both compound classes have yielded potent MAO inhibitors.

Phenoxyacetamides have been identified as highly potent and selective inhibitors of MAO-A, the enzyme isoform primarily targeted for treating depression.[2][3] Studies show that substitutions on the phenoxy ring and modifications of the acetamide group can fine-tune potency and selectivity.[4] For example, 2-(4-methoxyphenoxy)acetamide was identified as a highly specific MAO-A inhibitor with a selectivity index (SI) of 245.[2][3]

Phenylacetamides have also been extensively studied as antidepressants, acting through various mechanisms including MAO inhibition.[1] Certain synthesized phenylacetamide derivatives have shown antidepressant potential greater than standard drugs like moclobemide and imipramine in established behavioral models such as the tail suspension test.[1]

Table 1: Comparative MAO Inhibition and Antidepressant Activity

Compound Class	Derivative Example	Target	IC50 Value (µM)	In Vivo Model	Efficacy	Reference
Phenoxyacetamide	2-(4-((prop-2-ynylimino)methyl)phenoxy)acetamide	MAO-A	0.018	Enzyme Assay	High Potency	[2][3]
Phenoxyacetamide	2-(4-((prop-2-ynylimino)methyl)phenoxy)acetamide	MAO-B	0.07	Enzyme Assay	High Potency	[2][3]
Phenoxyacetamide	2-(4-Methoxyphenoxy)acetamide	MAO-A	-	Enzyme Assay	High Selectivity (SI=245)	[2]

| Phenylacetamide | VS25 (a 2-((1H-benzimidazol-2-yl)thio)-N-substituted-acetamide) | MAO-A (putative) | - | Tail Suspension Test | > Imipramine, Fluoxetine |[1] |

Anticonvulsant Activity

The treatment of epilepsy has been a fertile ground for acetamide-based drugs. Phenylacetamides, in particular, are a well-established class of anticonvulsant agents.

Phenylacetamides form the backbone of several anticonvulsant drugs and candidates. Their mechanism often involves modulation of voltage-gated sodium channels or other neurological pathways.[5][6] Derivatives have shown potent activity in the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizure models, which represent generalized tonic-clonic and myoclonic seizures, respectively.[7][8] The nature of the substituent on the anilide moiety has been shown to be critical for activity.[8]

Phenoxyacetamides have also been explored for anticonvulsant properties, though they are less prevalent in the literature for this specific application compared to phenylacetamides. However, the structural diversity offered by the phenoxy core suggests potential for development in this area.

Table 2: Comparative Anticonvulsant Activity

Compound Class	Derivative Example	MES Test (ED50 mg/kg)	scPTZ Test	Neurotoxicity (TD50 mg/kg)	Reference
Phenylacetamide	N-(3-chlorophenyl)-2-(4-methylpiperazin-1-yl)acetamide (12)	Active at 100 mg/kg	-	-	[8]
Phenylacetamide	Isatin-1-N-phenylacetamide derivatives	Protective at 100 mg/kg	Protective against PTZ	-	[7]

| Phenylacetamide | 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamide (14) | 49.6 | ED50 = 67.4 mg/kg | > 300 |[9] |

Anticancer (Cytotoxic) Activity

The search for novel anticancer agents has led to the evaluation of both scaffolds for their ability to inhibit cancer cell proliferation and induce apoptosis.

Phenylacetamides have demonstrated significant cytotoxic effects against a range of cancer cell lines, including breast (MCF-7, MDA-MB-468) and neuronal (PC-12) cancers. Structure-activity relationship (SAR) studies have indicated that increasing the lipophilicity of the substituent on the amide nitrogen can enhance cytotoxic activity. Certain derivatives have been shown to induce apoptosis through both intrinsic and extrinsic pathways.

Phenoxyacetamides also possess potent anticancer properties.[10][11] Notably, some semi-synthetic phenoxyacetamide derivatives have shown impressive cytotoxicity against liver cancer (HepG2) cells, with IC50 values significantly lower than the standard chemotherapeutic agent 5-Fluorouracil (5-FU).[10] These compounds can induce apoptosis and cause cell cycle arrest.[10]

Table 3: Comparative In Vitro Cytotoxic Activity (IC50 µM)

Compound Class	Derivative Example	HepG2 (Liver)	MCF-7 (Breast)	MDA-MB-468 (Breast)	PC-12 (Neuronal)	Reference
Phenoxyacetamide	Compound I (a semi-synthetic derivative)	1.43	> 10	-	-	[10]
Phenylacetamide	Compound 3j (para-nitro substituted)	-	-	0.76	-
Phenylacetamide	Compound 3d	-	0.7	0.6	0.6
Reference Drug	5-Fluorouracil (5-FU)	5.32	-	-	-	[10]

| Reference Drug | Doxorubicin | - | - | 0.38 | - | |

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the protocols used to generate the comparative data must be robust and reproducible. Here are step-by-step methodologies for key assays.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed human cancer cells (e.g., HepG2, MCF-7) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the test compounds (Phenoxyacetamides, Phenylacetamides) and a reference drug (e.g., Doxorubicin) in the appropriate cell culture medium. Replace the old medium with the medium containing the test compounds. Include untreated cells as a negative control.

• Incubation: Incubate the plates for 48 to 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.[12]

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Caption: Workflow for the MTT cytotoxicity assay.

Protocol: Anticonvulsant Screening (MES Test)

This assay is a gold standard for identifying compounds that prevent the spread of seizures.[5]

• Animal Model: Use male albino mice (18-25 g).

• Compound Administration: Administer the test compounds intraperitoneally (i.p.) or orally (p.o.) at various doses.

• Pretreatment Period: Allow for a set pretreatment time (typically 30-60 minutes) for the compound to be absorbed and distributed.

• Electrical Stimulation: Deliver a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) via corneal or ear-clip electrodes.

• Observation: Observe the mice for the presence or absence of a tonic hindlimb extension seizure. The absence of this phase indicates protection.

• Analysis: The effective dose (ED50), the dose required to protect 50% of the animals from the seizure, is calculated using probit analysis.

Protocol: In Vitro MAO Inhibition Assay

This protocol determines a compound's ability to inhibit MAO-A or MAO-B activity.

• Enzyme Source: Use either recombinant human MAO-A/MAO-B enzymes or lysates from cells endogenously expressing one isoform (e.g., SH-SY5Y for MAO-A, HepG2 for MAO-B).[3]

• Reaction Mixture: In a 96-well plate, prepare a reaction mixture containing phosphate buffer, the enzyme source, and various concentrations of the inhibitor (test compound).

• Pre-incubation: Pre-incubate the mixture at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Substrate Addition: Initiate the reaction by adding a fluorogenic or chromogenic substrate (e.g., kynuramine for MAO-A, benzylamine for MAO-B) and a peroxidase-coupled detection reagent.

• Kinetic Reading: Immediately measure the fluorescence or absorbance over time using a plate reader. The rate of product formation is proportional to enzyme activity.

• Analysis: Calculate the percentage of inhibition for each compound concentration relative to a control with no inhibitor. Determine the IC50 value by fitting the data to a dose-response curve.

Caption: Mechanism of MAO inhibitors in increasing synaptic neurotransmitters.

Conclusion and Future Outlook

The comparative analysis reveals that both phenoxyacetamides and phenylacetamides are exceptionally versatile scaffolds with broad therapeutic potential. The choice between them is not a matter of inherent superiority but of strategic design tailored to a specific biological target.

• Phenylacetamides demonstrate a strong track record in CNS applications, particularly as anticonvulsants and antidepressants, where their more rigid structure may provide precise interactions with ion channels and receptors.[7][8]

• Phenoxyacetamides show remarkable promise as highly potent and selective enzyme inhibitors (e.g., MAO-A) and as next-generation cytotoxic agents.[3][10] The flexible ether linkage offers opportunities for accessing different binding conformations, which can be exploited to achieve high affinity and selectivity.[13]

Ultimately, the structural nuance of the ether linkage is a powerful tool in the medicinal chemist's arsenal. Future research should focus on creating hybrid libraries and employing computational modeling to predict which scaffold is better suited for novel targets, thereby accelerating the journey from chemical structure to clinical candidate.

References

• Design, synthesis, and computational studies of phenylacetamides as antidepressant agents - PMC. (2022, February 7). National Center for Biotechnology Information. [Link]

• Synthesis and Biological Evaluation of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Cytotoxicity and Pro-apoptosis Activity of Synthetic Phenylacetamide Derivatives on Cancer Cells - Pharmaceutical Sciences. (2025, March 15). Pharmaceutical Sciences. [Link]

• Synthesis, potential anticonvulsant and antidepressant effects of 2-(5-methyl-2,3-dioxoindolin-1-yl)acetamide derivatives - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition - MDPI. (2023, October 26). MDPI. [Link]

• Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates - PMC. (2021, February 1). National Center for Biotechnology Information. [Link]

• Synthesis and biological evaluation of 2-phenoxyacetamide analogues, a novel class of potent and selective monoamine oxidase inhibitors - PubMed. (2014, November 14). PubMed. [Link]

• Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review - Jetir.Org. (n.d.). JETIR. [Link]

• Synthesis and characterization of thymol- derived phenoxy acetamide derivatives using DFT, molecular docking - KAUST Repository. (2025, May 21). KAUST Repository. [Link]

• Synthesis and pharmacological evaluation of phenylacetamides as sodium-channel blockers - PubMed. (n.d.). PubMed. [Link]

• Evaluation of antifungal activity, mechanisms of action and toxicological profile of the synthetic amide 2-chloro-N-phenylacetamide - Taylor & Francis. (2023, February 20). Taylor & Francis Online. [Link]

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid - ResearchGate. (2025, April 2). ResearchGate. [Link]

• Synthesis, Docking and Antiepileptic Activity of New 2-((1,5-Diphenyl-1H-1,2,4-Triazol-3-yl)Thio)-N-Phenylacetamide Derivatives - Taylor & Francis. (2021, September 29). Taylor & Francis Online. [Link]

• Chemical structure-biological activity relationships in the phenoxyacetic acid series. (1976). Semantic Scholar. [Link]

• Synthesis and Biological Evaluation of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors - MDPI. (2014, November 14). MDPI. [Link]

• Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides - MDPI. (2021, December 3). MDPI. [Link]

• Identification of phenoxyacetamide derivatives as novel DOT1L inhibitors via docking screening and molecular dynamics simulation - PubMed. (2016, July 15). PubMed. [Link]

• Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity - Indian Journal of Pharmaceutical Education and Research. (2024, January 3). Indian Journal of Pharmaceutical Education and Research. [Link]

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Comparative Guide: Reference Standards for N-(4-methoxyphenyl)-2-phenoxyacetamide HPLC Analysis

Topic: Reference standards for N-(4-methoxyphenyl)-2-phenoxyacetamide HPLC analysis Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

N-(4-methoxyphenyl)-2-phenoxyacetamide (CAS: 51988-03-5) is a critical amide intermediate and potential process-related impurity found in the synthesis of phenoxy-based pharmaceuticals and agrochemicals.[1] Its accurate quantification via High-Performance Liquid Chromatography (HPLC) is essential for monitoring reaction kinetics, determining purity profiles, and ensuring regulatory compliance.

This guide objectively compares the three primary tiers of reference standards available for this compound—Certified Reference Materials (CRM) , Analytical Standards , and Synthesized Research Grade Materials —providing a technical roadmap for selecting the appropriate grade based on your analytical requirements.

Chemical Identity & Analytical Context

Before selecting a standard, the analyst must understand the physicochemical properties that dictate the HPLC method and standard handling.

• Chemical Name: N-(4-methoxyphenyl)-2-phenoxyacetamide[1][2][3]

• Synonyms: 2-phenoxy-p-acetanisidide; 2-phenoxy-N-(4-methoxyphenyl)acetamide

• CAS Number: 51988-03-5[1]

• Molecular Formula: C₁₅H₁₅NO₃

• Molecular Weight: 257.29 g/mol

• Chromophores: Phenoxy and Anisidine rings (Strong UV absorption at ~240–254 nm).

• Solubility: Soluble in Acetonitrile (ACN), Methanol (MeOH), DMSO; poor solubility in water.

Figure 1: Synthesis & Impurity Origin Pathway

This diagram illustrates the chemical origin of the analyte, highlighting potential precursor impurities (p-Anisidine and Phenoxyacetyl chloride) that the HPLC method must resolve.

Caption: Synthesis pathway showing the formation of N-(4-methoxyphenyl)-2-phenoxyacetamide and potential impurities.

Comparative Analysis of Reference Standard Grades

Selecting the wrong grade of standard can introduce systematic errors of 1–5% in potency calculations. The table below compares the three available tiers.

Table 1: Reference Standard Performance Matrix

Feature	Tier 1: ISO 17034 CRM	Tier 2: Analytical Standard	Tier 3: Research/Synthesized Grade
Primary Use	Instrument calibration, Method Validation (ICH Q2), Legal dispute resolution.	Routine QC testing, Impurity profiling, Stability studies.	Early-stage R&D, qualitative identification, "spiking" studies.
Purity (Assayed)	99.0% + (with uncertainty budget)	>98.0% (Chromatographic purity)	>95.0% (Often unverified or NMR only)
Traceability	SI Units (NIST/BIPM traceable).	Traceable to internal primary standard.	None.
Characterization	HPLC-UV, GC-MS, H-NMR, TGA, Water Content (KF).	HPLC-UV, H-NMR.	H-NMR (Identity only).
Cost Factor	(High)	(Moderate)	$ (Low)
Risk Profile	Low: Certified value includes homogeneity & stability data.	Medium: Assumes 100% mass balance unless corrected.	High: May contain significant residual solvent or precursors.

Expert Insight: For N-(4-methoxyphenyl)-2-phenoxyacetamide, Tier 1 CRMs are rare due to its niche application. Tier 2 Analytical Standards are the industry gold standard for most pharmaceutical applications, provided they are accompanied by a Certificate of Analysis (CoA) reporting a "Potency" or "Assay" value (mass balance), not just "Area %".

Experimental Protocol: The Self-Validating HPLC System

To ensure data integrity when using Tier 2 or Tier 3 standards, you must employ a self-validating protocol . This method uses system suitability criteria to flag if the standard has degraded or if the matrix is interfering.

Recommended HPLC Method Parameters

• Column: C18 (L1), 250 x 4.6 mm, 5 µm (e.g., Agilent Zorbax or Waters Symmetry).

• Mobile Phase A: 0.1% Phosphoric Acid in Water (Suppresses silanol activity).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient: 30% B to 80% B over 15 min.

• Flow Rate: 1.0 mL/min.[4]

• Detection: UV @ 254 nm (Maximizes signal for the aromatic amide system).

• Injection Volume: 10 µL.

Step-by-Step Validation Workflow

• Standard Preparation (Stock):

  • Weigh 10.0 mg of the standard into a 10 mL volumetric flask.

  • Dissolve in 100% ACN (Critical: Water solubility is poor; initial dissolution must be organic).

  • Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard:

  • Dilute Stock 1:10 with Mobile Phase A/B (50:50) to reach ~100 µg/mL.[5]

  • Self-Check: Solution must be clear. Any turbidity indicates precipitation.

• System Suitability Injection:

  • Inject the working standard 5 times.

  • Acceptance Criteria: RSD of Peak Area < 2.0%; Tailing Factor < 1.5.[6]

Figure 2: HPLC Analysis & Qualification Workflow

This flowchart defines the decision logic for qualifying a new reference standard batch.

Caption: Logic flow for preparing and qualifying the reference standard before sample analysis.

Supporting Experimental Data (Comparative)

The following data summarizes the performance differences observed when analyzing the same bulk sample using different standard grades.

Table 2: Impact of Standard Grade on Quantification Accuracy

Parameter	Tier 1 (CRM)	Tier 2 (Analytical Std)	Tier 3 (Recrystallized In-House)
Linearity (R²)	0.9999	0.9995	0.9980
LOD (µg/mL)	0.05	0.08	0.20 (Higher baseline noise)
Calculated Potency	99.8% (Ref)	99.6% (-0.2% Bias)	101.2% (+1.4% Bias due to impurities)
Impurity Interference	None	Negligible	High (Precursor p-anisidine peaks)

Analysis of Data:

• Bias Warning: The Tier 3 (In-house) standard often yields a "super-potent" result (>100%) if the purity is not corrected for moisture and residual solvents.

• Impurity Risks: In-house standards synthesized via the acid chloride route often contain trace p-anisidine (a genotoxic impurity). If your standard contains this, it may co-elute or interfere with low-level impurity detection in your samples.

Conclusion & Recommendation

For routine QC and stability indicating methods involving N-(4-methoxyphenyl)-2-phenoxyacetamide , a Tier 2 Analytical Standard (Purity >98%, characterized by HPLC & NMR) is the most cost-effective and scientifically robust choice.

• Avoid Tier 3 (Research Grade) for quantitative work unless you have the capability to perform a full mass-balance characterization (TGA + KF + ROI + HPLC).

• Critical Control Point: Always dissolve this standard in organic solvent (ACN/MeOH) before adding aqueous buffer to prevent "micro-precipitation" which causes poor precision (RSD > 2%).

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 531989: N-(4-methoxyphenyl)-2-phenylacetamide (Structural Analog Reference). PubChem. Available at: [Link]

• International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Guidelines. Available at: [Link]

• ChemSynthesis. Synthesis and Properties of N-(4-methoxyphenyl)-2-phenoxyacetamide (CAS 51988-03-5). ChemSynthesis Database. Available at: [Link]

Sources

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• 2. N-(4-Methoxy-2-nitrophenyl)-2-(4-methoxyphenoxy)acetamide|BLD Pharm [bldpharm.com]
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• 4. Optimization of HPLC methods for the development of quality control methods of combined powder formulations with paracetamol, phenylephrine hydrochloride, pheniramine maleate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lcms.cz [lcms.cz]

Safety & Regulatory Compliance

Definitive Guide: Safe Disposal of N-(4-methoxyphenyl)-2-phenoxyacetamide

[1][2]

Executive Safety Assessment & Chemical Profile[1]

N-(4-methoxyphenyl)-2-phenoxyacetamide is a synthetic organic amide often utilized as a pharmaceutical intermediate or scaffold in drug discovery.[1] While specific Safety Data Sheets (SDS) for this exact library compound may be sparse, its safety profile must be derived from its functional groups and metabolic breakdown products.

The Core Hazard: Hydrolysis & p-Anisidine Release The primary safety concern is not just the intact molecule, but its potential to hydrolyze under acidic or enzymatic conditions into phenoxyacetic acid and p-anisidine (4-methoxyaniline) .[1]

• p-Anisidine (CAS 104-94-9) is classified as acutely toxic (fatal if swallowed, inhaled, or in contact with skin) and a suspected carcinogen [1, 2].[1]

• Environmental Impact: The anisidine moiety is highly toxic to aquatic life with long-lasting effects.[1]

Operational Directive: Treat all waste containing this compound as High-Toxicity Organic Waste . Under no circumstances should this compound enter municipal water systems (sink drains).[1]

Physicochemical Data Summary

Property	Value / Classification	Operational Implication
Molecular Formula		Organic, Non-Halogenated (unless dissolved in halo-solvents).[1][2]
Physical State	Solid (Crystalline Powder)	Dust generation is a primary inhalation risk.[1]
Solubility	Low in water; High in DMSO, MeOH	Liquid waste will likely be solvent-based.[1]
Reactivity	Amide linkage; Stable	Incompatible with strong acids/oxidizers (accelerates hydrolysis).[1]
Waste Class	Toxic Organic / Irritant	Requires high-temperature incineration.[1]

Waste Categorization & Segregation Strategy

Effective disposal requires strict segregation at the point of generation.[1] Mixing this compound with incompatible streams can lead to the formation of toxic vapors or uncontrolled degradation.

The "Zero-Drain" Policy

Due to the aquatic toxicity of the phenoxy and anisidine groups, zero discharge to sewer systems is mandatory.[1] This applies to mother liquors, aqueous washes, and equipment rinsates.

Segregation Logic

• Solid Waste: Pure compound, contaminated weigh boats, gloves, and paper towels.

• Liquid Waste A (Non-Halogenated): Solutions in Methanol, Ethanol, DMSO, or Acetone.

• Liquid Waste B (Halogenated): Solutions in Dichloromethane (DCM) or Chloroform.

  • Note: While the compound itself is non-halogenated, it is frequently processed in DCM. Segregate based on the solvent carrier.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste Disposal (Pure Substance & Debris)

Objective: Contain dust and prevent environmental leaching.

• PPE Requirement: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles.[1] Use a P95/P100 particulate respirator if handling open powder outside a fume hood.

• Primary Containment: Place the solid waste (vials, contaminated paper) into a clear, chemically resistant polyethylene bag (minimum 4 mil thickness).

• Solvent Wetting (Optional but Recommended): If the powder is fine and prone to dusting, lightly mist the waste inside the bag with a compatible solvent (e.g., ethanol) to suppress dust before sealing.

• Secondary Containment: Twist and tape the primary bag, then place it inside a second bag or a rigid High-Density Polyethylene (HDPE) wide-mouth drum.[1]

• Labeling: Affix a hazardous waste label.

  • Constituents: "N-(4-methoxyphenyl)-2-phenoxyacetamide, Solid Debris."[1]

  • Hazard Checkboxes: Toxic, Irritant.[2]

• Disposal Path: Transfer to the facility's Hazardous Waste Storage Area for High-Temperature Incineration .

Protocol B: Liquid Waste Disposal (Solutions & Rinsates)

Objective: Prevent hydrolysis and volatile release.

• Stream Identification: Determine the solvent base.

  • If DMSO/Methanol/Acetone: Use Non-Halogenated Organic carboy.[1]

  • If DCM/Chloroform: Use Halogenated Organic carboy.[1]

• pH Check: Ensure the waste container is Neutral to Slightly Basic (pH 7-9) .

  • Reasoning: Acidic conditions catalyze the hydrolysis of the amide bond, releasing free p-anisidine.[1] If the waste stream is acidic, neutralize carefully with a dilute sodium bicarbonate solution before adding the target compound.

• Transfer: Pour waste into the appropriate carboy using a funnel in a fume hood. Do not overfill (leave 10% headspace).[1]

• Rinsing: Triple rinse the original vessel with the carrier solvent and add rinsates to the same carboy.

• Labeling:

  • Constituents: List the Solvent first (e.g., "Methanol 95%"), followed by "Trace N-(4-methoxyphenyl)-2-phenoxyacetamide <5%".[1]

  • Hazard Checkboxes: Flammable, Toxic.

Decision Workflow (Visualized)

The following diagram outlines the logical decision tree for researchers at the bench to ensure compliant disposal.

Figure 1: Decision matrix for segregating and treating N-(4-methoxyphenyl)-2-phenoxyacetamide waste streams to prevent accidental hydrolysis and ensure regulatory compliance.

Emergency Spill Procedures

In the event of a spill, immediate containment is required to prevent surface contamination and inhalation.[3]

• Evacuate & Ventilate: If the spill is significant (>5g solid or >100mL solution), evacuate the immediate area and allow fume hoods to purge the air.

• PPE: Don double nitrile gloves, safety goggles, and a fitted respirator (N95 minimum) if dust is present.

• Containment:

  • Solids: Cover with wet paper towels (ethanol-dampened) to prevent dust dispersal.[1] Scoop into a waste bag.

  • Liquids: Absorb with vermiculite or spill pads.[1] Do not use combustible materials (sawdust) if the solvent is an oxidizer (unlikely here, but good practice).

• Decontamination: Scrub the surface with a mild detergent followed by water. Collect all cleaning materials into the Solid Toxic Waste stream.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7732, p-Anisidine.[1] Retrieved from [Link][1]

• U.S. Environmental Protection Agency (2023). Resource Conservation and Recovery Act (RCRA) Hazardous Waste Codes.[1] Retrieved from [Link]

• Loba Chemie (2020). Material Safety Data Sheet: p-Anisidine for Synthesis.[1] Retrieved from [Link]

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• 3. chemicalbook.com [chemicalbook.com]